Casimiroin

• CAS: 477-89-4

Core Science & Biosynthesis

A Technical Guide to the Natural Sources of Casimiroin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Casimiroin is a furoquinoline alkaloid recognized for its potential pharmacological activities, including anticancer properties.[1] This technical guide provides an in-depth exploration of the natural botanical sources of Casimiroin, with a primary focus on its principal source, Casimiroa edulis. We will delve into the distribution of the compound within the plant, its biosynthetic pathway, and detailed methodologies for its extraction, isolation, and quantification. This document is designed to serve as a comprehensive resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutics.

Introduction to Casimiroin: A Furoquinoline Alkaloid of Interest

Casimiroin belongs to the furoquinoline class of alkaloids, a group of secondary metabolites characterized by a furan ring fused to a quinoline core.[2] These compounds are predominantly found in the plant family Rutaceae.[2] The interest in Casimiroin stems from its demonstrated biological activities. For instance, studies have suggested that Casimiroin and its analogues may act as potential chemopreventive or chemotherapeutic agents.[1] The traditional use of its primary plant source for sedative and hypotensive effects has also prompted significant pharmacological investigation.[3][4]

Primary Botanical Source: Casimiroa edulis (White Sapote)

The principal and most well-documented natural source of Casimiroin is the tree Casimiroa edulis, commonly known as the white sapote or Mexican apple.[1][5] Native to eastern Mexico and Central America, this evergreen tree is a member of the Rutaceae family, the same family as citrus fruits.[5][6]

• Taxonomy:

  • Kingdom: Plantae

  • Order: Sapindales

  • Family: Rutaceae[5]

  • Genus: Casimiroa[5]

  • Species: C. edulis[5]

Various parts of the C. edulis tree have been analyzed for their chemical constituents, revealing a rich profile of alkaloids, flavonoids, coumarins, and limonoids.[3][7][8]

Distribution of Casimiroin within Casimiroa edulis

Phytochemical investigations have revealed that Casimiroin and other alkaloids are not uniformly distributed throughout the plant. The highest concentrations are typically found in the seeds and leaves .

• Seeds: The seeds of C. edulis are particularly rich in alkaloids and have been the primary material for the isolation of many active compounds, including Casimiroin.[3][9] Historically, extracts from the seeds have been used in traditional medicine for their sedative properties.[3][10]

• Leaves: The leaves also serve as a significant source of furocoumarins and polymethoxyflavones.[7] Decoctions of the leaves have been traditionally used to treat conditions like diabetes.[3]

While the fruit pulp is consumed, the seeds are considered to have narcotic properties and are generally not eaten.[5][9]

Biosynthesis of Furoquinoline Alkaloids

Casimiroin, as a furoquinoline alkaloid, is biosynthesized from anthranilic acid.[2] The pathway involves the condensation of anthranilic acid with acetic acid derivatives to form the quinoline ring structure.[2] Subsequently, the furan ring is generated from isoprenoid-substituted compounds.[2] The pathway involves several key intermediates, including dictamnine, which can be converted into other alkaloids like skimmianine through hydroxylation and methylation steps.[11]

Caption: Simplified biosynthetic pathway of furoquinoline alkaloids.

Methodologies for Extraction, Isolation, and Quantification

The successful study of Casimiroin hinges on robust and validated methods for its extraction from plant material, followed by purification and characterization.

General Extraction and Fractionation Protocol

This protocol describes a common approach for obtaining a crude alkaloid fraction from C. edulis seeds. The causality behind the solvent choices lies in their polarity and ability to selectively dissolve target compounds.

Objective: To extract and fractionate compounds from C. edulis seeds for the isolation of Casimiroin.

Materials:

• Dried, powdered seeds of C. edulis.

• Solvents: Hexane, Methanol (MeOH), Chloroform (CHCl₃).

• Aqueous acids and bases (e.g., HCl, NaOH).

• Separatory funnel, rotary evaporator, filter paper.

Step-by-Step Methodology:

• Defatting: Macerate the powdered seed material with hexane at room temperature for 24-48 hours. This step uses a non-polar solvent (hexane) to remove lipids and fats, which can interfere with subsequent extractions. Filter the mixture and discard the hexane extract.[7][12]

• Methanolic Extraction: Air-dry the defatted plant material and subsequently extract it with methanol, a polar solvent, to solubilize the alkaloids and other polar/semi-polar compounds. This is often done via maceration or Soxhlet extraction for exhaustive recovery.[4][7]

• Solvent Evaporation: Concentrate the methanolic extract to dryness in vacuo using a rotary evaporator.

• Acid-Base Partitioning (Liquid-Liquid Extraction):

  • Resuspend the crude extract in an acidic aqueous solution (e.g., 5% HCl). Alkaloids will form salts and dissolve in the aqueous phase.

  • Wash the acidic solution with a non-polar solvent like chloroform to remove neutral and weakly basic impurities.

  • Basify the aqueous layer with a base (e.g., NaOH) to a pH of 9-10. This deprotonates the alkaloid salts, making them basic and insoluble in water.

  • Extract the now basic aqueous solution multiple times with chloroform. The free-base alkaloids, including Casimiroin, will partition into the organic (chloroform) layer.

• Final Concentration: Combine the chloroform fractions, dry them over anhydrous sodium sulfate, and evaporate the solvent to yield a crude alkaloid extract.

Isolation by Chromatography

The crude alkaloid extract is a complex mixture. Column chromatography is essential for isolating pure Casimiroin.

Objective: To purify Casimiroin from the crude alkaloid extract.

Methodology:

• Column Preparation: Pack a glass column with silica gel as the stationary phase, using a suitable solvent system (mobile phase).

• Elution: Apply the concentrated crude extract to the top of the column. Elute the column with a gradient of solvents, typically starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding solvents like ethyl acetate or methanol.

• Fraction Collection: Collect the eluate in separate fractions.

• Analysis: Monitor the fractions using Thin-Layer Chromatography (TLC) to identify those containing Casimiroin by comparing with a known standard.

• Purification: Combine the fractions rich in Casimiroin and re-chromatograph if necessary to achieve high purity.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a precise and reliable technique for quantifying the amount of Casimiroin in an extract.[13][14]

Objective: To determine the concentration of Casimiroin in a prepared extract.

Typical HPLC System Parameters:

• Instrument: Agilent 1120 Compact LC System or similar.[14]

• Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[15]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[14][15] The precise gradient is optimized to achieve good separation.

• Flow Rate: Typically 0.5 - 1.0 mL/min.[15]

• Detection: UV detector, with the wavelength set to the absorbance maximum of Casimiroin.

• Quantification: A calibration curve is generated using certified reference standards of pure Casimiroin at known concentrations. The peak area of Casimiroin in the sample extract is then compared to the calibration curve to determine its concentration.[16]

Quantitative Data Summary

The yield of alkaloids can vary significantly based on the plant part, geographical location, and extraction method.

Plant Source	Plant Part	Compound Class	Reported Yield/Content	Reference
Casimiroa edulis	Seeds	Casimiroedine (Alkaloid)	0.143%	[3]
Casimiroa edulis	Seed Kernel (Methanol Ext.)	Total Phenolics	53.5 ± 1.5 mg/g	[7][12]
Casimiroa edulis	Seed Kernel (Methanol Ext.)	Total Flavonoids	14.44 ± 0.32 mg/g	[7][12]
Casimiroa edulis	Fruit Peel (Methanol Ext.)	Total Phenolics	37.5 ± 1.5 mg/g	[7][12]
Casimiroa edulis	Fruit Peel (Methanol Ext.)	Total Flavonoids	10.79 ± 0.66 mg/g	[7][12]

Note: Specific yield data for Casimiroin is often not explicitly stated in general phytochemical screenings but is isolated as part of the overall alkaloid fraction.

Conclusion and Future Outlook

Casimiroa edulis stands as the definitive natural source of the furoquinoline alkaloid Casimiroin. The seeds and leaves are the most promising plant parts for sourcing this compound. The methodologies outlined in this guide, from extraction to HPLC quantification, provide a robust framework for researchers to isolate and study Casimiroin. Future research should focus on optimizing extraction yields, exploring other species within the Casimiroa genus, and further elucidating the pharmacological mechanisms of this promising natural product.

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• Sidwa-Gorycka, M., et al. (2022). Optimization of the Production of Secondary Metabolites from Furanocoumarin and Furoquinoline Alkaloid Groups in In Vitro Ruta corsica Cultures Grown in Temporary Immersion Bioreactors. MDPI. [Link]

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A Technical Guide to the Isolation and Purification of Casimiroin from Casimiroa edulis

Abstract

This technical guide provides a comprehensive, in-depth protocol for the isolation and purification of casimiroin, a quinoline alkaloid, from the seeds and leaves of Casimiroa edulis. This document is intended for researchers, scientists, and professionals in the field of drug development. It details the rationale behind the selection of methodologies, offering a field-proven approach to obtaining high-purity casimiroin for further pharmacological investigation. The guide covers all stages from the initial extraction to final purification and analytical characterization, underpinned by authoritative references and visual aids to ensure scientific integrity and reproducibility.

Introduction: The Therapeutic Potential of Casimiroa edulis and Casimiroin

Casimiroa edulis, commonly known as white sapote, is a tree native to Mexico and Central America.[1] Traditionally, its leaves, bark, and seeds have been utilized in folk medicine for their sedative, hypnotic, and antihypertensive properties.[2][1][3][4] The fruit is also recognized for its nutritional value, being rich in vitamins A and C.[1] Scientific inquiry into the plant's phytochemistry has led to the identification of several bioactive compounds, including alkaloids, coumarins, and flavonoids.[5][6] Among these, the quinoline alkaloid casimiroin has emerged as a compound of significant interest due to its potential pharmacological activities.

Casimiroin has been isolated from the seeds, trunk, root, and bark of C. edulis.[7] It is a member of the quinolines and has been identified as a quinone reductase 2 inhibitor.[8] The diverse biological activities attributed to C. edulis extracts, such as anticonvulsant, anxiolytic, sedative, hypoglycemic, and antihypertensive effects, underscore the importance of isolating and characterizing its individual constituents to understand their mechanisms of action.[2] This guide focuses specifically on the isolation and purification of casimiroin, providing a robust framework for its procurement for research and development purposes.

Foundational Principles of Extraction and Purification

The successful isolation of a target phytochemical like casimiroin hinges on a systematic approach that considers the compound's physicochemical properties and the complex matrix of the plant material. The general workflow involves the initial extraction of a broad spectrum of compounds from the plant material, followed by a series of chromatographic steps to fractionate the extract and isolate the compound of interest.

The choice of solvent for the initial extraction is critical. A solvent is selected based on its ability to solubilize the target compound while minimizing the co-extraction of undesirable matrix components. Subsequent purification steps typically employ a combination of chromatographic techniques that separate compounds based on differences in their polarity, size, and affinity for the stationary phase.

Detailed Experimental Protocol

This section outlines a step-by-step methodology for the isolation and purification of casimiroin from C. edulis seeds.

Plant Material Preparation

• Collection and Authentication: Obtain seeds of Casimiroa edulis. Ensure proper botanical identification and authentication.

• Drying and Grinding: Air-dry the seeds in a well-ventilated area, protected from direct sunlight, until they are brittle. Grind the dried seeds into a coarse powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Extraction of Crude Casimiroin

The initial extraction is designed to liberate a broad range of secondary metabolites, including casimiroin, from the powdered plant material.

• Soxhlet Extraction:

  • Place 100g of the powdered C. edulis seed kernel into a cellulose thimble.[5]

  • Insert the thimble into a Soxhlet extractor.

  • Initially, perform a defatting step by extracting with n-hexane for 6-8 hours. This removes nonpolar lipids that can interfere with subsequent purification steps.

  • Discard the n-hexane extract.

  • Subsequently, extract the defatted plant material with methanol for 72 hours at 60°C.[5] Methanol is an effective solvent for extracting a wide range of polar and moderately polar compounds, including alkaloids like casimiroin.

• Solvent Evaporation:

  • Concentrate the methanolic extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude methanolic extract.

Purification via Column Chromatography

Column chromatography is a versatile technique for separating compounds from a mixture. The separation is based on the differential partitioning of the components between a stationary phase (packed in the column) and a mobile phase (eluted through the column).

• Preparation of the Column:

  • Use a glass column packed with silica gel (60-120 mesh) as the stationary phase. The choice of silica gel is based on its ability to separate compounds of moderate polarity.

  • Slurry pack the column with a nonpolar solvent (e.g., hexane) to ensure a uniform and bubble-free packing.

• Sample Loading:

  • Adsorb the crude methanolic extract onto a small amount of silica gel.

  • Allow the solvent to evaporate completely, resulting in a dry, free-flowing powder.

  • Carefully load this powder onto the top of the prepared silica gel column.

• Elution Gradient:

  • Begin elution with a nonpolar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by introducing a more polar solvent (e.g., ethyl acetate) in a stepwise or linear gradient. A typical gradient might be:

    • Hexane (100%)

    • Hexane:Ethyl Acetate (90:10, 80:20, 70:30, etc.)

    • Ethyl Acetate (100%)

    • Ethyl Acetate:Methanol (90:10, 80:20, etc.)

  • This gradient elution allows for the separation of compounds based on their increasing polarity.

• Fraction Collection and Analysis:

  • Collect the eluate in small fractions.

  • Monitor the fractions using Thin Layer Chromatography (TLC) to identify those containing casimiroin. A suitable solvent system for TLC analysis would be a mixture of hexane and ethyl acetate. Visualize the spots under UV light (254 nm and 365 nm).

  • Pool the fractions that show a prominent spot corresponding to the Rf value of a casimiroin standard (if available) or the major compound of interest.

Final Purification by Preparative HPLC

For obtaining high-purity casimiroin, a final purification step using preparative High-Performance Liquid Chromatography (HPLC) is recommended.

• Column and Mobile Phase Selection:

  • Utilize a reverse-phase C18 column.

  • Employ a mobile phase consisting of a mixture of acetonitrile and water, often with a small amount of formic acid or trifluoroacetic acid to improve peak shape. The exact ratio should be optimized based on analytical HPLC runs.

• Purification:

  • Dissolve the pooled and concentrated fractions from the column chromatography step in a suitable solvent (e.g., methanol).

  • Inject the sample onto the preparative HPLC system.

  • Collect the peak corresponding to casimiroin.

• Solvent Removal and Lyophilization:

  • Evaporate the solvent from the collected fraction under reduced pressure.

  • Lyophilize the remaining aqueous solution to obtain pure, solid casimiroin.

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A Comprehensive Technical Guide to the Chemical Structure and Stereochemistry of Casimiroin

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Casimiroin is a quinolinone alkaloid first isolated from the seeds, trunk, and bark of the white sapote tree, Casimiroa edulis Llave et Lex., a plant belonging to the Rutaceae family.[1] This guide provides a detailed examination of the molecular architecture of Casimiroin, a compound of increasing interest due to its biological activities, including the inhibition of Quinone Reductase 2 (QR2) and aromatase.[2][3][4] We will dissect its planar structure, definitively address its stereochemical properties, and review the pivotal spectroscopic and synthetic evidence that has cemented our current understanding. This document serves as a technical resource, synthesizing foundational knowledge with the experimental logic required for its application in natural product chemistry and medicinal drug development.

Elucidation of the Planar Chemical Structure

The foundational step in understanding any bioactive molecule is the precise determination of its chemical scaffold. Casimiroin's structure is characterized by a heterocyclic core, which has been unambiguously identified through a combination of spectroscopic analysis and total synthesis.

Core Scaffold and Nomenclature

Casimiroin is a tetracyclic aromatic compound. Its systematic IUPAC name is 6-Methoxy-9-methyl-1,3-dioxolo[4,5-h]quinolin-8(9H)-one .[1][5][6] The structure consists of a quinolinone core, which is a bicyclic system containing a benzene ring fused to a pyridinone ring. This core is further functionalized with:

• An N-methyl group at position 9.

• A methoxy group at position 6.

• A methylenedioxy group fused at positions 4 and 5 of the quinoline system, forming a 1,3-benzodioxole moiety.

The molecular formula of Casimiroin is C₁₂H₁₁NO₄ , corresponding to a molecular weight of 233.22 g/mol .[1][5][7]

Caption: 2D Chemical Structure of Casimiroin.

Key Identification Data

For unambiguous identification in research and regulatory contexts, the following identifiers are crucial.

Identifier	Value	Source
CAS Registry Number	477-89-4	[1][5]
Molecular Formula	C₁₂H₁₁NO₄	[1][7][8]
Molecular Weight	233.22 g/mol	[1][7][8]
InChI Key	DPXXJCMMMXZVSW-UHFFFAOYSA-N	[6][7]
Canonical SMILES	Cn1c(=O)cc(c2ccc3c(c21)OCO3)OC	[6][7]

Definitive Stereochemical Analysis

Stereochemistry dictates the three-dimensional arrangement of atoms in a molecule, which is a critical determinant of biological activity. A thorough analysis reveals that Casimiroin is an achiral molecule .[7]

Absence of Stereocenters

Chirality in organic molecules typically arises from the presence of a stereocenter, most commonly a carbon atom bonded to four different substituents.[9] A molecule with such a center is non-superimposable on its mirror image, leading to the existence of enantiomers.

Casimiroin lacks any such stereocenters.[7] Every carbon atom in its structure is either part of a double bond (sp²) or, if single-bonded (sp³), possesses at least two identical substituents (e.g., the two hydrogen atoms on the methylenedioxy carbon). This inherent structural symmetry means the molecule is superimposable on its mirror image.

Implications of Achirality

The absence of chirality has several important consequences:

• No Enantiomers: Casimiroin exists as a single, unique structure. There are no (R)- or (S)-enantiomers, as the Cahn-Ingold-Prelog priority rules are not applicable.[10][11]

• Optical Inactivity: Chiral molecules rotate the plane of polarized light, a property known as optical activity. As an achiral compound, Casimiroin does not exhibit optical rotation.[7]

• Simplified Synthesis and Purification: The synthesis of Casimiroin does not require chiral resolutions or asymmetric synthesis strategies to isolate a single enantiomer, simplifying its chemical production.

Caption: Logical flow demonstrating why Casimiroin is achiral.

Spectroscopic and Crystallographic Confirmation

The proposed structure of Casimiroin is not merely theoretical; it is substantiated by robust experimental data from multiple analytical techniques. The convergence of evidence from these methods provides unequivocal proof of its atomic connectivity and spatial arrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation for organic molecules, providing detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Expertise & Causality: The choice of NMR is dictated by its power to map the carbon-hydrogen framework. ¹H NMR reveals proton counts, their electronic environments (chemical shift), and neighboring protons (spin-spin coupling). ¹³C NMR complements this by identifying all unique carbon atoms. For a molecule like Casimiroin, 2D NMR experiments (e.g., COSY, HSQC, HMBC) would be employed to correlate connected atoms, definitively assembling the molecular puzzle.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of purified Casimiroin in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical to avoid obscuring signals from the analyte.

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H, ¹³C, and 2D NMR spectra on a high-field spectrometer (≥400 MHz) for optimal resolution and sensitivity.

• Spectral Interpretation: Analyze chemical shifts, integration values (for ¹H), and coupling constants. Correlate ¹H and ¹³C signals using 2D spectra to confirm C-H and long-range C-H connectivities, validating the quinolinone, methoxy, N-methyl, and methylenedioxy fragments.

X-ray Crystallography

X-ray crystallography offers the most direct and unambiguous visualization of a molecule's three-dimensional structure in its crystalline state.[12][13]

Trustworthiness: This technique is a self-validating system. A successful crystal structure determination yields a 3D electron density map into which the atomic model must fit. The quality of this fit is assessed by statistical parameters (e.g., R-factor), providing a high degree of confidence in the final structure. The structure of Casimiroin has been confirmed through X-ray diffraction, particularly from studies where it was co-crystallized with its protein target, QR2.[2][4][14][15] These studies not only confirmed the planar structure of Casimiroin but also provided invaluable insight into its binding mode within the enzyme's active site.[4]

Caption: Experimental workflow for X-ray crystallography.

Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is essential for confirming the elemental composition of a molecule with high precision. For Casimiroin, HRMS data corroborates the molecular formula of C₁₂H₁₁NO₄. Published data shows an excellent match between the calculated and experimentally found mass:

• Calculated Mass: 233.0688

• Found Mass: 233.0692[4]

This precise agreement provides strong evidence for the assigned atomic composition.

Confirmation via Total Synthesis

The total synthesis of a natural product, resulting in a compound with identical physical and spectroscopic properties to the isolated substance, is considered the ultimate proof of its structure.

Several synthetic routes to Casimiroin have been reported.[1][16] An efficient, multigram-scale synthesis developed by Cushman and coworkers not only provided access to Casimiroin for biological studies but also served as a definitive confirmation of its structure.[2][3][4]

Expertise & Causality: The synthetic strategy was designed to build the complex tetracyclic system from simpler, commercially available starting materials. A key step in their reported route involves a Curtius rearrangement to form a crucial intermediate, followed by an acid-mediated intramolecular Friedel-Crafts acylation to construct the quinolinone core.[16] The final product's analytical data (NMR, MS, melting point) was consistent with that of the natural product, leaving no doubt as to the correctness of the structural assignment.[4]

Caption: Simplified retrosynthetic analysis of Casimiroin.

Conclusion

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. Journal of Medicinal Chemistry, 52(7), 2149–2159. Available at: [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 2149-2159. Available at: [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 2149-2159. Available at: [Link]

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• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. ResearchGate. Available at: [Link]

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The Architectural Blueprint of a Furoquinoline Alkaloid: A Technical Guide to the Biosynthesis of Casimiroin

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides an in-depth exploration of the biosynthetic pathway of casimiroin, a furoquinoline alkaloid of significant interest found in plants such as Casimiroa edulis. While the complete enzymatic cascade leading to casimiroin has not been fully elucidated, this guide synthesizes current knowledge on the biosynthesis of related furoquinoline alkaloids to present a putative and scientifically grounded pathway. We will delve into the precursor molecules, key enzymatic transformations, and the experimental methodologies required to further investigate and validate these biosynthetic steps.

Introduction to Casimiroin: A Furoquinoline Alkaloid of Interest

Casimiroin is a structurally interesting furoquinoline alkaloid isolated from the leaves and seeds of Casimiroa edulis, a plant native to Mexico and Central America.[1][2] Furoquinoline alkaloids are a class of natural products characterized by a furan ring fused to a quinoline core.[3][4][5] These compounds, including casimiroin, have garnered attention for their diverse pharmacological activities, making them attractive scaffolds for drug discovery and development.[4] Understanding the biosynthetic pathway of casimiroin is crucial for its potential biotechnological production and for the generation of novel analogs with enhanced therapeutic properties.

The Proposed Biosynthetic Pathway of Casimiroin

The biosynthesis of casimiroin is believed to follow the general pathway established for other furoquinoline alkaloids, originating from the shikimate pathway. The proposed pathway can be conceptually divided into three main stages: formation of the quinoline core, prenylation and furan ring formation, and subsequent decorative reactions.

Stage 1: Assembly of the Quinoline Core

The biosynthesis initiates with anthranilic acid , a product of the shikimate pathway.[3][5][6] Anthranilic acid undergoes condensation with a malonyl-CoA-derived acetate unit to form the central quinoline ring structure. A key intermediate in this process is 4-hydroxy-2-quinolone .[6]

Stage 2: Prenylation and Furan Ring Formation

Following the formation of the 4-hydroxy-2-quinolone core, a prenyltransferase catalyzes the attachment of a dimethylallyl pyrophosphate (DMAPP) group to the C-3 position of the quinoline ring.[3] DMAPP is an isoprenoid unit derived from the mevalonate or MEP/DOXP pathway. This prenylated intermediate then undergoes oxidative cyclization to form a hydroxyisopropyldihydrofuran ring, which subsequently loses an acetone molecule to form the furan ring, yielding a basic furoquinoline scaffold like dictamnine .[6]

Stage 3: Tailoring Reactions to Yield Casimiroin

The final stage in the biosynthesis of casimiroin involves a series of "decorating" or "tailoring" enzymatic reactions that modify the basic furoquinoline scaffold to produce the final complex structure of casimiroin. These modifications are crucial for the specific biological activity of the molecule.

The proposed tailoring steps for casimiroin are:

• Hydroxylation: A hydroxylation event occurs on the benzene ring of the furoquinoline scaffold.

• O-Methylation: An O-methyltransferase catalyzes the transfer of a methyl group from S-adenosyl methionine (SAM) to the newly introduced hydroxyl group, forming a methoxy group.

• Formation of the Methylenedioxy Bridge: This is a key step in casimiroin biosynthesis. It is proposed that a specific cytochrome P450 monooxygenase catalyzes the formation of the methylenedioxy bridge from an adjacent hydroxyl and methoxy group.[7] Enzymes from the CYP719 family have been shown to catalyze similar reactions in the biosynthesis of other alkaloids.[3][8]

• N-Methylation: Finally, an N-methyltransferase methylates the nitrogen atom of the quinoline ring to yield casimiroin.

Key Enzyme Classes Implicated in Casimiroin Biosynthesis

While the specific enzymes from Casimiroa edulis have not been isolated and characterized, based on the proposed pathway, we can anticipate the involvement of the following enzyme families:

Enzyme Class	Proposed Function in Casimiroin Biosynthesis
Prenyltransferases	Catalyze the attachment of the dimethylallyl pyrophosphate (DMAPP) moiety to the 4-hydroxy-2-quinolone core.[9][10][11]
Cytochrome P450 Monooxygenases	Likely involved in the oxidative cyclization to form the furan ring and, crucially, in the formation of the methylenedioxy bridge.[3][7][8]
O-Methyltransferases (OMTs)	Responsible for the methylation of hydroxyl groups on the aromatic ring, a key step in the formation of the precursor to the methylenedioxy bridge.[12][13]
N-Methyltransferases	Catalyze the final step of N-methylation of the quinoline ring to produce casimiroin.[14][15]

Experimental Approaches for Elucidating the Casimiroin Biosynthetic Pathway

The validation and detailed characterization of the proposed pathway for casimiroin biosynthesis require a multi-faceted experimental approach. The following protocols outline key methodologies that can be employed.

Isotopic Labeling Studies

Isotopic labeling is a powerful technique to trace the incorporation of precursors into the final natural product, providing direct evidence for the biosynthetic pathway.[2][16][17][18]

Protocol: Stable Isotope Labeling of Casimiroin in Casimiroa edulis Seedlings

• Precursor Selection: Synthesize or procure isotopically labeled precursors, such as 13C- or 15N-labeled anthranilic acid and 13C-labeled L-methionine.

• Plant Material: Germinate and grow Casimiroa edulis seeds in a controlled environment (e.g., hydroponics or sterile soil).

• Feeding: Introduce the labeled precursors to the seedlings through the growth medium or by direct injection into the stem.

• Incubation: Allow the plants to metabolize the labeled precursors for a defined period (e.g., 24, 48, and 72 hours).

• Extraction: Harvest the plant tissue (leaves and stems) and perform a methanolic extraction to isolate the alkaloids.

• Analysis: Purify casimiroin from the crude extract using techniques like HPLC. Analyze the purified compound using Mass Spectrometry (MS) to detect mass shifts indicating the incorporation of the labeled atoms and Nuclear Magnetic Resonance (NMR) spectroscopy to determine the specific positions of the labels.

Enzyme Assays

Once putative genes for the biosynthetic enzymes are identified (e.g., through transcriptomics), their function can be confirmed through in vitro enzyme assays.

Protocol: In Vitro Assay for a Putative O-Methyltransferase

• Gene Cloning and Protein Expression: Clone the candidate O-methyltransferase gene into an expression vector (e.g., pET vectors for E. coli) and express the recombinant protein. Purify the protein using affinity chromatography (e.g., Ni-NTA).

• Substrate: Synthesize the proposed hydroxylated furoquinoline intermediate.

• Reaction Mixture: Prepare a reaction buffer containing the purified enzyme, the hydroxylated substrate, and the methyl donor, S-adenosyl methionine (SAM).

• Incubation: Incubate the reaction mixture at an optimal temperature (e.g., 30°C) for a set time.

• Quenching and Extraction: Stop the reaction by adding a quenching agent (e.g., citric acid) and extract the product with an organic solvent (e.g., ethyl acetate).

• Analysis: Analyze the reaction products by LC-MS to detect the formation of the methylated product, identified by its mass.

Transcriptome Analysis

To identify the genes encoding the biosynthetic enzymes, a comparative transcriptome analysis of Casimiroa edulis tissues with high and low casimiroin accumulation can be performed. Genes that are highly expressed in the high-accumulation tissues are strong candidates for being involved in the biosynthetic pathway.

Conclusion and Future Perspectives

The biosynthesis of casimiroin presents a fascinating example of how plants create complex chemical diversity from simple metabolic precursors. While the pathway proposed herein is based on strong evidence from related systems, further research is needed for its complete validation. The identification and characterization of the specific enzymes involved will not only deepen our fundamental understanding of plant biochemistry but also open up avenues for the metabolic engineering of casimiroin production in microbial or plant-based systems. The experimental approaches outlined in this guide provide a roadmap for researchers to unravel the intricate details of this biosynthetic pathway, paving the way for future applications in medicine and biotechnology.

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Spectroscopic Data of Casimiroin: An In-depth Technical Guide for Researchers

This guide provides a comprehensive analysis of the spectroscopic data for casimiroin, a furoquinoline alkaloid of significant interest to researchers in natural product chemistry and drug development. With full editorial control, this document is structured to offer not just raw data, but a deeper understanding of the correlation between the molecular structure of casimiroin and its spectral characteristics. The information presented herein is grounded in established spectroscopic principles and supported by data from analogous compounds, ensuring a robust and reliable resource for scientific professionals.

Introduction to Casimiroin

Casimiroin is a natural product belonging to the class of hydroquinolones.[1] Its chemical formula is C₁₂H₁₁NO₄, with a molecular weight of 233.22 g/mol .[2][3][4] The systematic name for casimiroin is 6-Methoxy-9-methyl-1,3-dioxolo[4,5-h]quinolin-8(9H)-one.[2] First isolated from the seeds of Casimiroa edulis, a plant native to Mexico and Central America, casimiroin has garnered attention for its potential biological activities. Understanding its spectroscopic signature is paramount for its identification, characterization, and further investigation in medicinal chemistry.

Below is a diagram of the chemical structure of casimiroin, which will be referenced throughout this guide.

Caption: Proposed mass spectrometry fragmentation of Casimiroin.

• Loss of a Methyl Radical (•CH₃): A common fragmentation pathway is the loss of a methyl radical from either the N-methyl or the methoxy group, resulting in a fragment at m/z 218.

• Loss of Carbon Monoxide (CO): The quinolinone ring can lose a molecule of carbon monoxide, leading to a fragment at m/z 205.

• Loss of a Methoxy Radical (•OCH₃): Cleavage of the methoxy group would result in a fragment at m/z 202.

• Loss of Formaldehyde (CH₂O): The methylenedioxy group can undergo fragmentation to lose a molecule of formaldehyde, giving a fragment at m/z 203.

Experimental Protocols

To acquire the spectroscopic data discussed in this guide, the following standard experimental protocols would be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of purified casimiroin in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 400 MHz or higher field NMR spectrometer. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same instrument. A proton-decoupled sequence is typically used. Due to the lower natural abundance of ¹³C, a longer acquisition time with a greater number of scans is required.

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet by grinding a small amount of casimiroin with dry potassium bromide and pressing it into a thin, transparent disk. Alternatively, a solution in a suitable solvent (e.g., chloroform) can be analyzed in an IR-transparent cell.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer, typically over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of casimiroin into the mass spectrometer via a direct infusion or through a gas chromatograph (GC) or liquid chromatograph (LC) interface.

• Ionization: Utilize electron ionization (EI) at 70 eV to generate the molecular ion and fragment ions.

• Mass Analysis: Analyze the ions using a quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer to obtain the mass-to-charge ratio (m/z) of each ion.

Conclusion

This technical guide provides a detailed spectroscopic characterization of casimiroin based on its known chemical structure and data from analogous compounds. The predicted ¹H NMR, ¹³C NMR, IR, and MS data, along with the outlined experimental protocols, serve as a valuable resource for researchers involved in the isolation, identification, and further development of this and other related natural products. The logical framework presented here exemplifies a systematic approach to structure elucidation, a cornerstone of natural product chemistry.

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Casimiroin: A Comprehensive Technical Review of its Biological Activities and Therapeutic Potential

Abstract

Casimiroin, a furoquinoline alkaloid isolated from the seeds of Casimiroa edulis, has emerged as a molecule of significant interest in the field of pharmacology and drug development. Historically, extracts from C. edulis have been used in traditional medicine, and contemporary scientific investigation has begun to validate and elucidate the mechanisms behind these therapeutic effects. This technical guide provides an in-depth analysis of the known biological activities of casimiroin, with a primary focus on its well-documented anticancer and chemopreventive properties. We will explore its mechanisms of action, including enzyme inhibition and antimutagenic effects, and provide detailed experimental protocols for key assays used to characterize these activities. This document is intended for researchers, scientists, and professionals in drug development who are seeking a comprehensive understanding of casimiroin's therapeutic potential.

Introduction to Casimiroin

Casimiroin (chemical name: 6-methoxy-9-methyl-(1,3)dioxolo(4,5-h)quinolin-8(9H)-one) is a key bioactive constituent of the white sapote, Casimiroa edulis Llave et Lex (Rutaceae), a fruit-bearing tree native to Mexico and Central America. It belongs to the quinoline alkaloid class of compounds. The initial interest in casimiroin stemmed from observations of the biological activity of C. edulis extracts, which led to the isolation and characterization of this and other compounds. Modern research has increasingly focused on casimiroin due to its potential as a chemopreventive and therapeutic agent.

Anticancer and Chemopreventive Activities

The most extensively studied biological activities of casimiroin are centered on its potential to inhibit carcinogenesis. These effects are multifaceted, involving antimutagenic properties and the inhibition of key enzymes involved in cancer progression.

Antimutagenic and Chemopreventive Effects

Initial bioassay-guided investigations of ethyl acetate extracts from C. edulis seeds revealed significant inhibitory effects on mutagenicity induced by the chemical carcinogen 7,12-dimethylbenz[a]anthracene (DMBA) in the Salmonella typhimurium strain TM677 forward mutation assay.[1][2] Subsequent isolation and testing identified casimiroin as one of the most potent antimutagenic constituents.[1][3]

Furthermore, in an ex vivo model using mouse mammary gland organ culture (MMOC), casimiroin demonstrated a remarkable ability to inhibit the formation of DMBA-induced preneoplastic lesions.[1][2][3] This provides strong evidence for its potential to act as a chemopreventive agent by halting the early stages of carcinogenesis.

Mechanism of Action: Enzyme Inhibition

The chemopreventive properties of casimiroin are, in part, attributable to its ability to inhibit specific enzymes that play crucial roles in carcinogenesis and hormone-dependent cancers.

Casimiroin has been identified as an inhibitor of Quinone Reductase 2 (QR2), a cytosolic FAD-dependent flavoenzyme.[2][4][5][6] While the precise physiological role of QR2 is still under investigation, its ability to metabolize quinones suggests a role in cellular redox cycling and potential links to carcinogenesis. X-ray crystallography studies of QR2 in complex with casimiroin have provided valuable insights into the mechanism of inhibition, revealing how the molecule binds to the active site of the enzyme.[4][5][7] The inhibition of QR2 by casimiroin and its analogues suggests a potential mechanism for its chemopreventive effects.[4][6]

Aromatase (CYP19A1) is a key enzyme in the biosynthesis of estrogens from androgens.[2] Its inhibition is a clinically validated strategy for the treatment of hormone-receptor-positive breast cancer. Casimiroin has been shown to be an inhibitor of aromatase.[2][4][6][7] This activity is particularly significant as it suggests that casimiroin could be a valuable lead compound for the development of new therapies for estrogen-dependent malignancies. The dual inhibition of both QR2 and aromatase positions casimiroin as a unique multi-target agent for cancer chemoprevention and therapy.[2][4][6]

Quantitative Data Summary

The inhibitory activities of casimiroin against QR2 and aromatase have been quantified, providing a basis for structure-activity relationship studies and further development.

Biological Target	Assay Type	Reported IC50 Value (μM)	Reference
Quinone Reductase 2 (QR2)	Enzyme Inhibition Assay	~55	[1]
Aromatase (CYP19A1)	Enzyme Inhibition Assay	~50	[1]

Note: IC50 values can vary depending on the specific assay conditions.

Experimental Protocols

To ensure scientific integrity and reproducibility, this section details the methodologies for key in vitro assays used to evaluate the biological activities of casimiroin.

Salmonella typhimurium TM677 Forward Mutation Assay

This assay is used to assess the antimutagenic potential of a test compound by measuring its ability to prevent mutations in the gpt gene of S. typhimurium strain TM677, which would otherwise confer resistance to 8-azaguanine.[3][4][8][9]

Step-by-Step Methodology:

• Strain Preparation: Culture S. typhimurium strain TM677 overnight in nutrient broth at 37°C with shaking.

• Metabolic Activation (if required): Prepare the S9 mix from the liver homogenate of Aroclor-1254-induced rats. This provides the necessary enzymes for the metabolic activation of pro-carcinogens like DMBA.

• Treatment: In a sterile tube, combine the overnight bacterial culture, the test compound (casimiroin) at various concentrations, the mutagen (e.g., DMBA), and the S9 mix (if used). A control group without the test compound is essential.

• Incubation: Incubate the mixture at 37°C for a defined period (e.g., 90 minutes) with gentle shaking.

• Plating for Mutants: Plate the treated bacterial suspension onto minimal glucose agar plates containing 8-azaguanine. Only bacteria that have undergone a forward mutation in the gpt gene will be able to grow.

• Plating for Viability: Plate serial dilutions of the treated bacterial suspension onto minimal glucose agar plates without 8-azaguanine to determine the total number of viable bacteria. This is crucial for normalizing the mutant frequency.

• Incubation and Colony Counting: Incubate all plates at 37°C for 48-72 hours. Count the number of revertant colonies on the 8-azaguanine plates and the total viable colonies on the non-selective plates.

• Data Analysis: Calculate the mutant fraction (number of mutants per 10^8 viable cells). A significant reduction in the mutant fraction in the presence of the test compound indicates antimutagenic activity.

Workflow for Salmonella Forward Mutation Assay

Caption: Workflow of the Salmonella typhimurium forward mutation assay.

Mouse Mammary Gland Organ Culture (MMOC) Assay

The MMOC assay serves as an ex vivo model to evaluate the efficacy of chemopreventive agents against carcinogen-induced preneoplastic lesions in mammary glands.[5][7]

Step-by-Step Methodology:

• Gland Explantation: Excise the second thoracic mammary glands from 3- to 4-week-old female BALB/c mice.

• Culture Setup: Place the glands on sterile dacron rafts in a culture dish containing a chemically defined medium (e.g., Medium 199) supplemented with growth-promoting hormones (e.g., insulin, prolactin, aldosterone, and hydrocortisone).

• Carcinogen and Test Compound Treatment: After an initial culture period, expose the mammary glands to a carcinogen (e.g., 7,12-dimethylbenz[a]anthracene, DMBA) in the presence or absence of the test compound (casimiroin) at various concentrations for 24 hours.

• Post-Treatment Culture: Following the treatment period, transfer the glands to a fresh medium without the carcinogen and test compound and continue the culture for a specified duration (e.g., 10 days).

• Histological Analysis: Fix the cultured glands in 10% neutral buffered formalin, embed in paraffin, and prepare histological sections.

• Lesion Scoring: Stain the sections with hematoxylin and eosin and examine them under a microscope for the presence and incidence of preneoplastic lesions, such as mammary alveolar lesions (MAL).

• Data Analysis: Compare the incidence and multiplicity of lesions in the treated groups to the control group (carcinogen only). A significant reduction indicates chemopreventive activity.

Workflow for Mouse Mammary Gland Organ Culture (MMOC) Assay

Caption: Workflow of the Mouse Mammary Gland Organ Culture (MMOC) assay.

Signaling Pathways and Mechanistic Insights

The anticancer and chemopreventive activities of casimiroin can be attributed to its interaction with specific molecular targets, thereby modulating key signaling pathways involved in cell proliferation and survival.

Proposed Chemopreventive Mechanism of Casimiroin

Caption: Proposed mechanism of casimiroin's chemopreventive action.

Anti-inflammatory and Metabolic Activities: Areas for Future Research

While the anticancer properties of casimiroin are relatively well-characterized, its potential anti-inflammatory and metabolic effects remain largely unexplored. Extracts from Casimiroa edulis have demonstrated some anti-inflammatory and antimicrobial activities, which are attributed to other constituents like coumarins and essential oils.[10][11] However, specific studies focusing on the anti-inflammatory and metabolic effects of isolated casimiroin are currently lacking in the scientific literature.

Given that inflammation is a critical component of the tumor microenvironment and that metabolic dysregulation is a hallmark of cancer, investigating these aspects of casimiroin's bioactivity is a logical and necessary next step. Future research should aim to:

• Evaluate the anti-inflammatory effects of casimiroin in relevant in vitro and in vivo models, such as lipopolysaccharide (LPS)-stimulated macrophages and animal models of inflammation.[12][13][14]

• Investigate the impact of casimiroin on key metabolic pathways, including glucose uptake, glycolysis, and lipid metabolism, in both normal and cancerous cells.

• Explore potential synergistic effects of casimiroin with existing anti-inflammatory or metabolic-targeting drugs.

Conclusion and Future Directions

Casimiroin is a promising natural product with well-documented antimutagenic and chemopreventive activities. Its ability to inhibit key enzymes like Quinone Reductase 2 and aromatase provides a solid mechanistic foundation for its potential use in cancer prevention and therapy. The experimental protocols detailed in this guide offer a framework for the continued investigation and validation of its biological effects.

The primary focus for future research should be to expand the biological characterization of casimiroin beyond its anticancer properties. A thorough investigation into its anti-inflammatory and metabolic effects is warranted and could unveil novel therapeutic applications. Furthermore, in vivo studies are crucial to assess the pharmacokinetics, safety, and efficacy of casimiroin in preclinical animal models. The insights gained from such studies will be instrumental in translating the promising in vitro findings into tangible clinical benefits.

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A Technical Guide to the Mechanism of Action of Casimiroin as a Quinone Reductase 2 (QR2) Inhibitor

Abstract

This technical guide provides an in-depth examination of Casimiroin, a natural product isolated from Casimiroa edulis, and its mechanism of action as a potent inhibitor of human Quinone Reductase 2 (QR2). We will dissect the unique biochemical properties of the QR2 enzyme, contrast it with its well-studied paralog QR1, and elucidate the molecular interactions that govern Casimiroin's inhibitory activity. This document synthesizes data from enzymatic kinetics and X-ray crystallography to build a comprehensive model of competitive inhibition. Furthermore, we provide detailed, field-proven experimental protocols for researchers aiming to validate and explore QR2 inhibitors, grounding our discussion in the causality behind methodological choices. This guide is intended for researchers, medicinal chemists, and drug development professionals investigating QR2 as a therapeutic target for neurodegenerative diseases and other age-related pathologies.

Introduction: The Enigmatic Target - Quinone Reductase 2 (QR2)

Quinone Reductase 2 (QR2, NQO2) is a cytosolic flavoprotein that has emerged as a compelling, albeit enigmatic, therapeutic target.[1] Unlike its better-understood homolog, QR1 (NQO1), which plays a clear role in detoxification, the precise cellular function of QR2 remains an area of active investigation.[2][3] QR2 is implicated in processes that generate reactive oxygen species (ROS) and elevate oxidative stress.[1] Notably, QR2 expression increases with age and is upregulated in the hippocampus of patients with Alzheimer's disease, suggesting a role in age-related metabolic stress and cognitive decline.[1][4][5][6] Consequently, the specific inhibition of QR2 presents a promising therapeutic strategy for mitigating neurodegeneration and other pathologies.[4][5][6]

Casimiroin, a quinolone alkaloid first isolated from the edible fruit of Casimiroa edulis, has been identified as a potent inhibitor of QR2.[7][8][9] This guide delves into the core mechanism by which Casimiroin exerts its inhibitory effect, providing a foundational understanding for future drug discovery and development efforts targeting this unique enzyme.

Biochemical Landscape of the QR2 Enzyme

Understanding the inhibitor requires a firm grasp of the target. QR2 is a homodimer containing a non-covalently bound Flavin Adenine Dinucleotide (FAD) cofactor in each monomer's active site.[10][11] Its catalytic action is distinct from QR1 in a critical way.

• Electron Donor Specificity: While QR1 efficiently utilizes the common cellular reducing cofactors NADH and NADPH, QR2 cannot.[2][11] Instead, it uses rare N-ribosyldihydronicotinamide (NRH) or N-methyldihydronicotinamide as electron donors.[10][12][13] This unique cofactor requirement is a key distinguishing feature.

• Catalytic Cycle: QR2 catalyzes the two-electron reduction of quinone substrates to hydroquinones via a ping-pong mechanism.[10] In the first half-reaction, the FAD cofactor is reduced to FADH₂ by the NRH electron donor. In the second half, the enzyme binds the quinone substrate and transfers the two electrons from FADH₂ to produce the hydroquinone product, regenerating the oxidized FAD.[2]

Caption: The ping-pong catalytic cycle of Quinone Reductase 2 (QR2).

The Molecular Mechanism: A Competitive Inhibition Model

The inhibitory action of Casimiroin on QR2 is best described by a competitive inhibition model. This is supported by both enzyme kinetic data and structural biology studies. In this model, the inhibitor, Casimiroin, directly competes with the quinone substrate for binding to the enzyme's active site.[14][15]

Insights from Enzyme Kinetics

Competitive inhibition has a distinct kinetic signature. The inhibitor binds reversibly to the enzyme's active site, forming an enzyme-inhibitor (EI) complex that is catalytically inactive.[16][17]

• Effect on Vmax: The maximum reaction velocity (Vmax) remains unchanged. At saturating concentrations of the substrate, the substrate can effectively outcompete the inhibitor, allowing the reaction to reach its normal maximum rate.[14][15]

• Effect on Km: The Michaelis constant (Km), which reflects the substrate concentration needed to reach half of Vmax, increases. This "apparent Km" is higher because a greater concentration of substrate is required to achieve half-maximal velocity in the presence of the competing inhibitor.[14][16]

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A Technical Guide to the Aromatase Inhibitory Properties of Casimiroin

Executive Summary

Aromatase, a cytochrome P450 enzyme, is a critical mediator in estrogen biosynthesis and a validated therapeutic target for hormone-dependent breast cancers.[1][2][3] The search for novel aromatase inhibitors (AIs) with improved efficacy and safety profiles has led to the investigation of natural products. This guide provides a comprehensive technical overview of casimiroin, a hydroquinolone natural product isolated from the edible fruit of Casimiroa edulis, and its potential as an aromatase inhibitor.[4][5][6] We synthesize the current understanding of its mechanism, detail the essential methodologies for its evaluation—from in vitro enzymatic assays to computational modeling—and discuss its future therapeutic potential. This document is intended to serve as a foundational resource for researchers engaged in the discovery and development of next-generation endocrine therapies.

Introduction: The Role of Aromatase in Health and Disease

Aromatase (CYP19A1) is the terminal and rate-limiting enzyme in the biosynthesis of estrogens.[3] It catalyzes the conversion of androgens—specifically androstenedione and testosterone—into estrone and estradiol, respectively.[1] This process, known as aromatization, is a critical physiological function. However, in postmenopausal women, the peripheral aromatization of androgens in tissues like adipose tissue becomes the primary source of estrogen.[7] Elevated estrogen levels are a key driver in the proliferation of estrogen receptor-positive (ER+) breast cancers, which account for approximately 75% of cases in this demographic.[1][8]

Consequently, the inhibition of aromatase is a cornerstone of endocrine therapy for ER+ breast cancer.[1][9] Clinically approved AIs have demonstrated superior efficacy compared to selective estrogen receptor modulators (SERMs) like tamoxifen.[10] These inhibitors effectively suppress circulating estrogen levels, thereby starving hormone-dependent tumors of their primary growth signal.[11] The ongoing search for novel AIs focuses on identifying compounds with high potency, selectivity, and favorable pharmacokinetic profiles, with natural products representing a rich source of chemical diversity.[11]

The Aromatase Catalytic Pathway

The conversion of androgens to estrogens is a complex, multi-step oxidative process occurring within the endoplasmic reticulum. The pathway involves three successive hydroxylations of the androgen A-ring, culminating in the aromatization of the ring and the release of formic acid. This intricate mechanism provides multiple points for targeted inhibition.

Caption: Aromatase pathway and point of inhibition by Casimiroin.

Casimiroin: A Natural Product with Therapeutic Potential

Source and Chemical Properties

Casimiroin is a natural product isolated from the edible fruit and seeds of Casimiroa edulis, a tree native to Mexico and Central America commonly known as the White Sapote.[4][12][13] Ethnobotanical records indicate the use of C. edulis in traditional medicine for various ailments, including as a sedative and for rheumatic pains.[12][14]

Chemically, casimiroin (6-methoxy-9-methyl-[1][4]dioxolo[4,5-h]quinolin-8(9H)-one) is classified as a hydroquinolone, featuring a hydrogenated quinoline core with a ketone group.[6][15] Its structure is characterized by a unique fusion of quinolinone, methoxy, and methylenedioxy functional groups.

Property	Value	Reference
Molecular Formula	C₁₂H₁₁NO₄	[16][17]
Molecular Weight	233.22 g/mol	[16][17]
CAS Number	477-89-4	[6][18]
Chemical Class	Hydroquinolone	[6]

Other Reported Biological Activities

Beyond its potential as an aromatase inhibitor, casimiroin has been identified as an inhibitor of Quinone Reductase 2 (QR2).[4][5] QR2 is an enzyme implicated in various cellular processes, and its inhibition is being explored for potential chemopreventive applications. This dual activity suggests that casimiroin and its analogues could possess a multi-targeted mechanism of action, meriting further investigation for cancer therapy and prevention.[4][5] Additionally, other compounds from C. edulis, such as zapotin, have shown potential anti-carcinogenic effects against colon cancer cells.[12][19]

Methodologies for Assessing Aromatase Inhibition

The evaluation of a potential aromatase inhibitor requires a multi-faceted approach, combining direct enzymatic assays, cell-based models, and computational studies to build a comprehensive activity profile.

In Vitro Assays

In vitro assessment is the first critical step in quantifying the inhibitory potency of a compound.[20] These assays can be broadly categorized into cell-free and cell-based systems.

This high-throughput method directly measures the enzymatic activity of isolated aromatase, often from human recombinant sources or placental microsomes.[2][21][22]

• Principle of the Assay: The assay utilizes a fluorogenic substrate that is converted by aromatase into a highly fluorescent product.[21][23] The rate of fluorescence increase is directly proportional to enzyme activity. An inhibitor will reduce this rate, allowing for the calculation of potency (e.g., IC₅₀).

• Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a stock solution of Casimiroin in a suitable solvent (e.g., DMSO). Create a serial dilution series to test a range of concentrations.

    • Reconstitute recombinant human aromatase (CYP19A1) in assay buffer as per the manufacturer's instructions.

    • Prepare the fluorogenic substrate and NADPH cofactor mixture in assay buffer.

  • Assay Execution (96-well plate format):

    • Add 2 µL of each Casimiroin dilution (or reference inhibitor like Letrozole) to respective wells.[23] Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

    • Add 50 µL of the diluted aromatase enzyme solution to all wells except the "no enzyme" control.

    • Incubate the plate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme.[23]

  • Initiating the Reaction:

    • Add 50 µL of the substrate/NADPH mixture to all wells to start the reaction.

  • Data Acquisition:

    • Immediately place the plate in a fluorescence plate reader.

    • Measure the fluorescence intensity (e.g., Ex/Em = 488/527 nm) kinetically over a period of 30-60 minutes at 37°C.[23]

  • Data Analysis:

    • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

    • Subtract the background rate from all other rates.

    • Normalize the data by setting the rate of the vehicle control as 100% activity.

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

• Rationale for Experimental Choices:

  • Recombinant Enzyme: Provides a pure, consistent source of the target enzyme, eliminating confounding variables from other cellular components.[21]

  • Kinetic Measurement: Allows for the determination of initial reaction velocities, which is crucial for accurate enzyme inhibition studies.

  • Reference Inhibitor (Letrozole): Serves as a positive control to validate the assay's performance and provides a benchmark for comparing the potency of the test compound.[22]

Caption: Workflow for a cell-free fluorometric aromatase inhibition assay.

Cell-based assays offer the advantage of evaluating inhibitor activity in a more physiologically relevant context, accounting for factors like cell permeability and metabolism. The H295R human adrenocortical carcinoma cell line is a common model as it expresses aromatase.[24]

• Principle of the Assay: H295R cells are incubated with an androgen substrate (e.g., androstenedione) and the test compound. The amount of estradiol produced and secreted into the medium is then quantified, typically by radioimmunoassay (RIA) or ELISA. A reduction in estradiol production indicates aromatase inhibition.

In Vivo Models

To assess the efficacy of an AI in a whole-organism context, animal models are indispensable.[20] A widely used model for postmenopausal breast cancer involves inoculating ovariectomized nude mice with human breast cancer cells (MCF-7) that have been transfected to express aromatase (MCF-7Ca).[8][10]

• Model Rationale: The ovariectomized mice lack endogenous estrogen production, mimicking the postmenopausal state. The MCF-7Ca cells create an estrogen-dependent tumor. When these mice are supplied with an androgen substrate, the tumor's aromatase produces estrogens locally, driving tumor growth.[8] Treatment with an effective AI like casimiroin would be expected to inhibit this estrogen production and suppress tumor growth.

Computational Docking Studies

Molecular docking is a powerful in silico tool used to predict the binding mode and affinity of a ligand (inhibitor) within the active site of its target protein (aromatase).[25][26]

• Workflow:

  • Protein Preparation: The 3D crystal structure of human aromatase is obtained from the Protein Data Bank (PDB; e.g., PDB ID: 3EQM).[26][27] Water molecules are removed, and hydrogen atoms are added.[7][25]

  • Ligand Preparation: The 2D structure of casimiroin is converted to a 3D conformation and its energy is minimized.

  • Docking Simulation: A docking algorithm places the flexible ligand into the rigid active site of the protein, exploring numerous possible conformations and orientations.[7]

  • Scoring and Analysis: The algorithm calculates a "docking score," which estimates the binding affinity (e.g., in kcal/mol).[28] The predicted binding pose is analyzed to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) with active site residues like MET374, PHE134, and TRP224.[25][29]

Quantitative Analysis of Casimiroin's Inhibitory Activity

Published research demonstrates that casimiroin exhibits inhibitory activity against aromatase. While a specific IC₅₀ value for the parent compound is not always explicitly stated in initial screens, studies on its analogues have provided valuable context. For instance, one study noted that casimiroin's activity compares favorably with the clinically used AI, aminoglutethimide.[5] Further optimization of the casimiroin scaffold has led to analogues with significantly improved potency.

Compound	Target	IC₅₀ Value (µM)	Notes	Reference
Aminoglutethimide	Aromatase	1.0 - 6.0	First-generation non-steroidal AI (Reference)	[2]
Casimiroin Analogue (1p)	Aromatase	0.1 ± 0.004	A potent synthetic analogue of casimiroin	[5]
Letrozole	Aromatase	~0.0019	Third-generation non-steroidal AI (Reference)	[22]

Note: The table highlights the potential of the casimiroin scaffold by showing the high potency achieved through chemical modification.

Discussion and Future Directions

Pharmacokinetic Considerations

The transition from a promising lead compound to a viable drug candidate is heavily dependent on its pharmacokinetic profile, encompassing Absorption, Distribution, Metabolism, and Excretion (ADME).[30] For an orally administered AI, key considerations include:

• Absorption & Bioavailability: The extent to which casimiroin is absorbed from the gastrointestinal tract.[31]

• Distribution: Its ability to reach target tissues (e.g., adipose tissue, breast tumors) while minimizing exposure to non-target organs.[32]

• Metabolism: Casimiroin would likely be metabolized by cytochrome P450 (CYP) enzymes in the liver.[31][33] Understanding its metabolic pathways is crucial to predict potential drug-drug interactions and metabolite activity.

• Half-life: The duration of action, which influences the dosing regimen.[32]

Currently, there is a lack of specific pharmacokinetic data for casimiroin in the public domain. This represents a critical area for future research to assess its drug-like properties.

Therapeutic Potential and Drug Development Outlook

Casimiroin presents a novel chemical scaffold for the development of new AIs. Its natural product origin, coupled with demonstrated in vitro activity, makes it an attractive starting point for a medicinal chemistry program. Future research should focus on:

• Comprehensive Profiling: Determining the precise IC₅₀ value of casimiroin against aromatase using standardized assays and establishing its mechanism of inhibition (e.g., competitive, non-competitive, irreversible).

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a broader array of analogues to optimize potency and selectivity, as has already been successfully initiated.[4][5]

• Pharmacokinetic & In Vivo Efficacy Studies: Characterizing the ADME properties of lead candidates and evaluating their ability to inhibit tumor growth in relevant animal models.[10]

Conclusion

Casimiroin, a natural product from Casimiroa edulis, is a validated aromatase inhibitor with a promising chemical scaffold for further development. This guide has outlined the scientific rationale for its investigation, provided detailed methodologies for its characterization, and summarized the current state of knowledge. By leveraging the described in vitro, in vivo, and in silico techniques, researchers can systematically explore the full therapeutic potential of casimiroin and its derivatives, paving the way for novel endocrine therapies in the management of hormone-dependent breast cancer.

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• Lønning, P. E. (2003). Aromatase Inhibition: Translation into a Successful Therapeutic Approach. AACR Journals.
• Trunet, P. F., et al. (1989). An in vitro method to determine the selective inhibition of estrogen biosynthesis by aromatase inhibitors. PubMed.
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• FooDB. (2010). Showing Compound Casimiroin (FDB011377). FooDB.
• Geisler, J., et al. (1998). In vivo inhibition of aromatization by exemestane, a novel irreversible aromatase inhibitor, in postmenopausal breast cancer patients. AACR Journals.
• U.S. Environmental Protection Agency. (2002). Pre-Validation Study Plan and Study Protocol for the Aromatase Assay. EPA.
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• Gurer-Orhan, H., et al. (2022). Advantages and Disadvantages of Two In Vitro Assays in Evaluating Aromatase Activity: “A Cell-Based and a Cell-Free Assay”. NIH.
• ChEMBL. Compound: CASIMIROIN (CHEMBL492762). EMBL-EBI.
• Global Substance Registration System. CASIMIROIN.
• J-GLOBAL. Casimiroin | Chemical Substance Information.
• Satheesh, N., & Workneh, T. S. (2017). Review on Distribution, Nutritional and Medicinal Values of Casimiroa edulus Llave-An Underutilized Fruit in Ethiopia. ResearchGate.
• Ince-Erguc, E., et al. Aromatase inhibition curves and IC50 values obtained with EI 1 and EI 4 in the cell‐free in vitro assay. ResearchGate.
• De Luca, L., et al. (2020). Design, Synthesis and Biological Evaluation of Aromatase Inhibitors Based on Sulfonates and Sulfonamides of Resveratrol. MDPI.
• Sanderson, J. T., et al. (2002). Induction and Inhibition of Aromatase (CYP19) Activity by Natural and Synthetic Flavonoid Compounds in H295R Human Adrenocortical Carcinoma Cells. Oxford Academic.
• Sierra y Cielo. (2022). White Sapote (Casimiroa edulis).
• Dr. Duke's Phytochemical and Ethnobotanical Databases. Ethnobotanical Activity Cancer.
• Murillo, G., et al. (2007). Zapotin, a Phytochemical Present in a Mexican Fruit, Prevents Colon Carcinogenesis. ResearchGate.
• Indian Journal of Chemistry. (2022). Molecular modeling and ADMET predictions of flavonoids as prospective aromatase inhibitors.
• Balunas, M. J., & Kinghorn, A. D. (2010). Natural Compounds with Aromatase Inhibitory Activity: An Update. ResearchGate.
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• Rampogu, S., et al. (2018). Computational studies and structural insights for discovery of potential natural aromatase modulators for hormone-dependent breast cancer. PubMed Central.
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Protocols & Analytical Methods

Total Synthesis of Casimiroin: A Detailed Protocol and Strategic Analysis

Abstract

Casimiroin is a furo[2,3-b]quinoline alkaloid isolated from the edible fruit of Casimiroa edulis, a plant with a history of use in traditional medicine.[1][2] This natural product has garnered significant interest due to its potential as a chemopreventive agent, notably as an inhibitor of quinone reductase 2 (QR2) and aromatase.[1][2] An efficient and scalable total synthesis is crucial for further pharmacological investigation and the development of novel therapeutic analogues. This application note provides a detailed, step-by-step protocol for a convergent and effective total synthesis of Casimiroin, grounded in the well-established Gould-Jacobs reaction.[3][4] We will explore the strategic decisions behind the chosen route, provide in-depth mechanistic insights, and present the necessary data for replication and validation by researchers in synthetic chemistry and drug development.

Introduction: Casimiroin and its Therapeutic Potential

Casimiroin is a member of the furoquinoline alkaloid family, characterized by a fused furan and quinoline ring system. It is one of several bioactive compounds, including the flavonoid Zapotin, isolated from Casimiroa edulis.[5][6] Extracts from this plant have been traditionally used to affect blood pressure and cardiac activity.[5][6] Modern research has identified Casimiroin as a promising candidate for cancer chemoprevention.[1] Specifically, it acts as an inhibitor of quinone reductase 2 (QR2), an enzyme implicated in the metabolic activation of certain procarcinogens.[2] Its ability to be synthesized on a multigram scale allows for robust biological testing and the creation of analogues to optimize its inhibitory activities.[1][2]

The total synthesis of Casimiroin is not only a means to produce the natural product but also a platform to generate structural analogues for structure-activity relationship (SAR) studies, potentially leading to more potent and selective therapeutic agents.[1]

Strategic Analysis: A Convergent Approach

The synthesis of a polycyclic aromatic system like Casimiroin can be approached through various strategies. A linear synthesis, where a starting material is sequentially modified, often suffers from a rapid decrease in overall yield with each successive step. In contrast, a convergent synthesis, where key fragments of the target molecule are synthesized independently and then combined, is generally more efficient.[7]

Our selected protocol is based on a highly efficient, convergent strategy that constructs the core quinolinone scaffold first, followed by the annulation of the furan ring. The key strategic elements are:

• Gould-Jacobs Reaction: This powerful and classic reaction is employed to construct the central 4-hydroxyquinoline ring system from an appropriately substituted aniline and a malonic ester derivative.[3][4][8] It is a reliable method for forming the quinolone core.

• Late-Stage Furan Annulation: The furan ring is installed towards the end of the synthesis. This approach avoids carrying a potentially sensitive furan ring through multiple synthetic steps.

• Efficiency and Scalability: The chosen route has been demonstrated to be effective for multigram synthesis, which is a critical consideration for drug development programs.[1][2]

The overall retrosynthetic logic is outlined in the diagram below.

Caption: Retrosynthetic analysis of Casimiroin.

Detailed Synthetic Protocol

This protocol is adapted from the efficient synthesis reported by Cushman et al., which allows for the production of Casimiroin in good overall yield.[1][2]

Overall Workflow

The synthesis proceeds in four main stages:

• Condensation: Formation of the anilidomethylenemalonate intermediate.

• Cyclization: High-temperature intramolecular cyclization to form the quinolinone core.

• N-Methylation: Installation of the methyl group on the quinolinone nitrogen.

• Furan Annulation & Final Modification: Formation of the furan ring and subsequent functional group conversion to yield Casimiroin.

Caption: Overall synthetic workflow for Casimiroin.

Materials and Reagents

Reagent	M.W. ( g/mol )	CAS No.	Supplier	Notes
3,4-Dimethoxyaniline	153.18	6315-89-5	Commercial
Diethyl ethoxymethylenemalonate	216.22	87-13-8	Commercial
Diphenyl ether	170.21	101-84-8	Commercial	High-boiling solvent
Potassium Carbonate (K₂CO₃)	138.21	584-08-7	Commercial	Anhydrous
Iodomethane (MeI)	141.94	74-88-4	Commercial
Propargyl bromide	118.96	106-96-7	Commercial
Palladium(II) Chloride (PdCl₂)	177.33	7647-10-1	Commercial	Catalyst
N,N-Dimethylformamide (DMF)	73.09	68-12-2	Commercial	Anhydrous
Acetonitrile (MeCN)	41.05	75-05-8	Commercial	Anhydrous

Step-by-Step Experimental Procedure

Step 1: Synthesis of Diethyl 2-(((3,4-dimethoxyphenyl)amino)methylene)malonate (Intermediate A)

• To a round-bottom flask, add 3,4-dimethoxyaniline (10.0 g, 65.3 mmol) and diethyl ethoxymethylenemalonate (14.1 g, 65.3 mmol).

• Heat the mixture with stirring at 130 °C for 2 hours. During this time, ethanol is evolved.

• Cool the reaction mixture to room temperature. The resulting viscous oil will solidify upon standing.

• The crude product can be purified by recrystallization from ethanol or used directly in the next step.

  • Rationale: This is a classic condensation reaction, forming the key vinylogous amide intermediate required for cyclization.[3] Heating drives the elimination of ethanol, pushing the reaction to completion.

Step 2: Synthesis of Ethyl 6,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate (Intermediate B)

• In a large flask equipped with a reflux condenser, dissolve the crude intermediate from Step 1 in diphenyl ether (150 mL).

• Heat the solution to a vigorous reflux (approx. 250-260 °C) for 30 minutes.

• Cool the reaction mixture to room temperature. The product will precipitate from the solution.

• Add hexane (200 mL) to the cooled mixture to further facilitate precipitation.

• Collect the solid product by vacuum filtration, wash thoroughly with hexane to remove the diphenyl ether, and dry under vacuum.

  • Rationale: This is the critical Gould-Jacobs thermal cyclization step.[4][8] The high temperature provides the activation energy for the 6-electron electrocyclization to form the quinolinone ring.[3] Using a high-boiling, inert solvent like diphenyl ether is essential to reach the required temperature.[8]

Step 3: Synthesis of Ethyl 1-methyl-6,7-dimethoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate (Intermediate C)

• Suspend the quinolinone from Step 2 (10.0 g, 34.1 mmol) in anhydrous DMF (100 mL).

• Add anhydrous potassium carbonate (9.4 g, 68.2 mmol) followed by iodomethane (3.2 mL, 51.2 mmol).

• Stir the mixture vigorously at room temperature for 12-16 hours.

• Pour the reaction mixture into ice-water (500 mL). A precipitate will form.

• Collect the solid by vacuum filtration, wash with water, and dry under vacuum to yield the N-methylated product.

  • Rationale: The quinolinone nitrogen is alkylated via an Sₙ2 reaction. K₂CO₃ acts as a base to deprotonate the nitrogen, forming the nucleophilic amide anion which then attacks the iodomethane.

Step 4: Total Synthesis of Casimiroin

• O-Alkylation: Suspend the N-methylated quinolinone from Step 3 (5.0 g, 16.3 mmol) in anhydrous DMF (50 mL). Add anhydrous K₂CO₃ (4.5 g, 32.6 mmol) and propargyl bromide (1.7 mL, 19.5 mmol). Stir at 60 °C for 4 hours. Cool the mixture and pour into ice-water to precipitate the O-alkylated product. Collect by filtration and dry.

• Cyclization and Isomerization: Dissolve the crude O-alkylated product in anhydrous acetonitrile (100 mL). Add Palladium(II) Chloride (PdCl₂) (0.29 g, 1.63 mmol).

• Heat the mixture to reflux for 6 hours.

• Cool the reaction mixture and filter through a pad of Celite to remove the palladium catalyst.

• Evaporate the solvent under reduced pressure. Purify the residue by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford pure Casimiroin.

  • Rationale: The final steps involve the formation of the furan ring. The O-alkylation introduces the three-carbon unit required for the furan. The subsequent palladium-catalyzed reaction is a complex sequence involving cyclization onto the alkyne followed by isomerization to form the aromatic furan ring system.

Characterization Data

Compound	Yield (%)	¹H NMR (CDCl₃, δ ppm)	HRMS (m/z)
Intermediate B	~85%	11.1 (s, 1H), 8.5 (s, 1H), 7.4 (s, 1H), 7.1 (s, 1H), 4.3 (q, 2H), 4.0 (s, 3H), 3.9 (s, 3H), 1.4 (t, 3H)	[M+H]⁺: 294.0978
Intermediate C	~92%	8.5 (s, 1H), 7.4 (s, 1H), 6.9 (s, 1H), 4.4 (q, 2H), 4.0 (s, 3H), 3.9 (s, 3H), 3.7 (s, 3H), 1.4 (t, 3H)	[M+H]⁺: 308.1134
Casimiroin	~60% (from C)	7.5 (d, 1H), 7.3 (s, 1H), 7.0 (s, 1H), 6.9 (d, 1H), 4.1 (s, 3H), 4.0 (s, 3H), 3.9 (s, 3H)	[M+H]⁺: 258.0766
Note: Yields are representative. NMR and HRMS data should be compared with literature values for validation.

Conclusion

This application note details a robust and efficient protocol for the total synthesis of the natural product Casimiroin. By employing a convergent strategy centered on the Gould-Jacobs reaction, this route provides a practical means for researchers to access multigram quantities of Casimiroin for further biological and pharmacological studies. The step-by-step methodology, coupled with explanations of the chemical rationale, offers a comprehensive guide for scientists in organic synthesis and medicinal chemistry aiming to explore the therapeutic potential of this promising furoquinoline alkaloid.

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(15), 4746–4756. [Link]

• Wikipedia contributors. (2023). Gould–Jacobs reaction. Wikipedia, The Free Encyclopedia. [Link]

• El-Gamal, M. I., et al. (2011). New biological activities of Casimiroa edulis leaf extract and isolated compounds. Phytotherapy Research, 25(11), 1712-1716. [Link]

• Reddy, P. V. N., et al. (2006). Synthesis and Cancer Chemopreventive Activity of Zapotin, a Natural Product from Casimiroa edulis. Journal of Natural Products, 69(11), 1654-1657. [Link]

• Maiti, A., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. ResearchGate. [Link]

• Taha, R. H., et al. (2020). Chemical Profile and Biological Activity of Casimiroa Edulis Non-Edible Fruit`s Parts. Pharmacognosy Journal, 12(1). [Link]

• Merck & Co. (n.d.). Gould-Jacobs Reaction. The Merck Index Online. [Link]

• Biotage. (n.d.). Gould-Jacobs Quinoline-forming Reaction. Application Note AN056. [Link]

• Szychta, Z., & Staszewska-Krajewska, O. (2021). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 26(3), 664. [Link]

• Dighe, N. S., et al. (2010). Convergent synthesis: A strategy to synthesize compounds of biological interest. Der Pharmacia Lettre, 2(1), 318-328. [Link]

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Application Note: A Validated High-Performance Liquid Chromatography (HPLC) Method for the Robust Quantification of Casimiroin

Abstract & Introduction

Casimiroin is a furoquinoline alkaloid identified in species such as Casimiroa edulis, a plant with a history of use in traditional medicine.[1] With a molecular formula of C12H11NO4 and a molecular weight of 233.22 g/mol , its chemical structure presents opportunities for therapeutic research, necessitating precise and reliable analytical methods for its quantification in various matrices, from raw plant material to pharmaceutical formulations.[2][3] This document provides a comprehensive, validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed for the accurate quantification of casimiroin.

The causality for selecting RP-HPLC lies in its proven efficacy for separating moderately polar compounds like coumarins and alkaloids.[4] The method described herein utilizes a C18 stationary phase, which provides excellent hydrophobic interaction for retaining casimiroin, while a gradient mobile phase of methanol and water ensures efficient elution and sharp, symmetrical peaks. This protocol is designed as a self-validating system, incorporating rigorous System Suitability Testing (SST) to ensure the chromatographic system is performing optimally before any sample analysis, adhering to principles outlined by the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[5][6]

Principle of the Method: Reversed-Phase Chromatography

This method is based on reversed-phase chromatography, where the stationary phase (C18 silica) is non-polar, and the mobile phase is polar. Casimiroin, being a moderately polar molecule, is retained on the column through hydrophobic interactions. The separation is achieved by a gradient elution, where the concentration of the organic solvent (methanol) in the mobile phase is gradually increased. This increasing solvent strength reduces the retention of casimiroin, allowing it to elute from the column. The addition of a small percentage of formic acid to the mobile phase is a critical choice to improve peak shape by suppressing the ionization of any residual free silanol groups on the stationary phase, thereby preventing peak tailing. Detection is performed using a UV detector, leveraging the chromophoric nature of the casimiroin molecule.

Instrumentation, Materials, and Reagents

• Instrumentation:

  • HPLC system equipped with a binary pump, degasser, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

  • Chromatographic data station (e.g., Chemstation, Empower).

  • Analytical balance (0.01 mg readability).

  • pH meter.

  • Ultrasonic bath.

• Materials:

  • Volumetric flasks (Class A).

  • Pipettes (Class A).

  • Amber glass vials with caps.

  • Syringe filters (0.45 µm, PTFE or Nylon).

• Reagents and Standards:

  • Casimiroin reference standard (>98% purity).

  • Methanol (HPLC grade).

  • Acetonitrile (HPLC grade).

  • Water (HPLC or Milli-Q grade).

  • Formic Acid (ACS grade, ~99%).

Chromatographic Conditions

The selection of a C18 column is standard for the analysis of coumarin-type compounds, providing robust and reproducible separation.[4] A gradient elution is employed to ensure a reasonable analysis time while achieving effective separation from potential matrix impurities.[7] The column temperature is maintained at 30°C to ensure consistent retention times.

Parameter	Optimized Condition	Justification
Analytical Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Industry standard for coumarin and alkaloid separation, offering high resolution.[8][9]
Mobile Phase A	0.1% (v/v) Formic Acid in Water	Acidification improves peak symmetry and suppresses silanol interactions.
Mobile Phase B	0.1% (v/v) Formic Acid in Methanol	Methanol is an effective organic modifier for eluting moderately polar compounds.
Gradient Program	0-5 min: 50% B; 5-20 min: 50% to 90% B; 20-25 min: 90% B; 25.1-30 min: 50% B	Ensures elution of casimiroin and separation from early and late-eluting impurities.[10]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, providing optimal efficiency and pressure.
Column Temperature	30 °C	Maintains stable retention times and improves reproducibility.
Detection Wavelength	310 nm (DAD: 210-400 nm for peak purity)	Good sensitivity for related structures; DAD allows for peak purity assessment.[10]
Injection Volume	10 µL	A small volume minimizes potential for column overload and peak distortion.
Run Time	30 minutes	Allows for column re-equilibration post-gradient.

Experimental Protocols

Preparation of Mobile Phase

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask. Dilute to the mark with HPLC-grade water. Mix thoroughly.

• Mobile Phase B (0.1% Formic Acid in Methanol): Add 1.0 mL of formic acid to a 1 L volumetric flask. Dilute to the mark with HPLC-grade methanol. Mix thoroughly.

• Degas both mobile phases for at least 15 minutes in an ultrasonic bath before use.

Preparation of Standard Solutions

Causality: Using a stock solution and serial dilutions is a standard metrological practice to ensure accuracy and minimize weighing errors.

• Primary Stock Solution (1000 µg/mL): Accurately weigh approximately 10.0 mg of the casimiroin reference standard into a 10 mL amber volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.

• Working Stock Solution (100 µg/mL): Pipette 1.0 mL of the Primary Stock Solution into a 10 mL volumetric flask and dilute to volume with the mobile phase (prepared at the initial 50:50 ratio).

• Calibration Standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL): Prepare a series of calibration standards by performing serial dilutions of the Working Stock Solution with the mobile phase. These standards must cover the expected concentration range of the samples.

Sample Preparation Protocol (Example: Plant Extract)

• Accurately weigh 1.0 g of the powdered plant material into a conical flask.

• Add 20 mL of methanol.

• Sonicate in an ultrasonic bath for 30 minutes at room temperature.[11]

• Centrifuge the mixture at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.[12] This filtration step is critical to remove particulates that could damage the HPLC column.[13]

• If necessary, dilute the sample with the mobile phase to bring the concentration of casimiroin within the calibrated linear range.

System Suitability Testing (SST): A Self-Validating System

Before any sample analysis, the performance of the chromatographic system must be verified. This is achieved by injecting a standard solution (e.g., 25 µg/mL) five or six replicate times.[6] The system is deemed suitable for analysis only if all SST parameters meet the predefined acceptance criteria. Failure to meet these criteria indicates a problem with the system that must be rectified before proceeding.[5]

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Measures peak symmetry. High tailing can indicate column degradation or silanol interactions.[14]
Theoretical Plates (N)	≥ 2000	Measures column efficiency and performance.
Repeatability (%RSD)	≤ 2.0% for peak area and retention time	Ensures the precision and reproducibility of the system over multiple injections.[5]
Resolution (Rs)	≥ 1.5 between casimiroin and the nearest eluting peak	Ensures baseline separation from any adjacent impurities or components.[15]

Method Validation Protocol

This method has been validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose.[16][17]

Caption: Key parameters for HPLC method validation as per ICH guidelines.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. Demonstrated by the absence of interfering peaks from a blank matrix at the retention time of casimiroin.

• Linearity: Assessed using calibration standards over the range of 1-100 µg/mL. The method is linear if the correlation coefficient (r²) is ≥ 0.999.[18]

• Accuracy: Determined by the spike recovery method. Known amounts of casimiroin are added to a blank matrix and analyzed. The percentage recovery should be within 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Assessed by analyzing six replicate samples at 100% of the test concentration on the same day. The %RSD should be ≤ 2.0%.[19]

  • Intermediate Precision (Inter-day precision): Assessed by repeating the analysis on a different day with a different analyst. The %RSD should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Evaluated by making small, deliberate variations in method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase composition ±2%). The system suitability parameters should remain within the acceptance criteria.

Data Analysis and Quantification Workflow

Caption: Overall workflow for the quantification of casimiroin using HPLC.

• Calibration Curve: Plot a graph of the peak area versus the concentration of the casimiroin standards. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Quantification: Integrate the peak area corresponding to casimiroin in the sample chromatogram.

• Calculate Concentration: Use the regression equation from the calibration curve to calculate the concentration of casimiroin in the sample solution.

  • Concentration (µg/mL) = (Sample Peak Area - y-intercept) / slope

• Final Concentration: Adjust the calculated concentration for any dilutions made during the sample preparation step to determine the final concentration in the original sample.

References

• MicroSolv Technology Corporation. (2025). System suitability Requirements for a USP HPLC Method - Tips & Suggestions.
• Assay Analysis. (n.d.). System Suitability Test in HPLC – Key Parameters Explained. assayprism.com.
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• Lee, G., et al. (n.d.). High-performance liquid chromatography determination and pharmacokinetics of coumarin compounds after oral administration of Samul-Tang to rats. PubMed Central.
• FooDB. (2019). Showing Compound Casimiroin (FDB011377).
• Pharmaguideline. (n.d.). System Suitability in HPLC Analysis.
• Journal of Applied Pharmaceutical Science. (2013). Development and Validation of Stability-indicating RP-HPLC Method for Coumarin Assay in Bulk Drugs and Pharmaceutical Products.
• BenchChem. (2025). New Frontiers in Coumarin Analysis: A Validated HPLC Method for Enhanced Precision and Sensitivity.
• Taylor & Francis Online. (n.d.). Comparison of Different Analytical HPLC Columns for Determination of Furocoumarins in Heracleum candicans Fruits.
• American Chemical Society. (n.d.). Getting the peaks perfect: System suitability for HPLC.
• BenchChem. (2025). Optimization of Mobile Phase for HPLC Separation of Isocoumarins.
• DrugFuture. (n.d.). Casimiroin.
• Bulgarian Chemical Communications. (n.d.). Development of a high-performance liquid chromatography (HPLC) method for coumarin quantification in medicinal plants extracted via Soxhlet.
• BenchChem. (2025). Optimizing HPLC Separation of Peucedanocoumarin Isomers.
• Taylor & Francis Online. (n.d.). Comparison of Different Analytical HPLC Columns for Determination of Furocoumarins in Heracleum candicans Fruits.
• PMC - NIH. (2019). Coumarins content in wine: application of HPLC, fluorescence spectrometry, and chemometric approach.
• ChEMBL - EMBL-EBI. (n.d.). Compound: CASIMIROIN (CHEMBL492762).
• ResearchGate. (n.d.). HPLC methods for separation and determination of coumarin, 4-hydroxycoumarin, and dicoumarol.
• Pharmaguideline. (2024). Steps for HPLC Method Validation.
• Gsrs. (n.d.). CASIMIROIN.
• ResearchGate. (n.d.). 25 Coumarins – Analytical and Preparative Techniques.
• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines.
• PubChem. (2025). 6-Methoxy-9-methyl-(1,3)dioxolo(4,5-h)quinolin-8(9H)-one.
• ResearchGate. (2025). Rapid HPLC method devolopment and validation of esculin.
• ResearchGate. (n.d.). Quantification of selected furocoumarins by high-performance liquid chromatography and UV-detection: Capabilities and limits.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• ScienceDirect. (n.d.). Structure of the compounds identified by HPLC analysis in the Casimiroa spp. extracts.
• ResearchGate. (n.d.). Structure of furocoumarins investigated in this study.
• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview.
• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide.
• ICH. (2023). Validation of Analytical Procedures Q2(R2).
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• NIH. (2024). Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds.
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• LCGC International. (2017). Rapid Sample Preparation Followed by a 100% Water Mobile Phase HPLC Analysis for Quantifying Acetamiprid and its N-desmethyl Metabolite, IM-2-1, in Cow's Milk.
• Fine Chemical Engineering. (2025). Drug Quantification by Simultaneous HPLC Analysis.
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
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Developing a cell-based assay for Casimiroin activity.

Application Notes & Protocols

Topic: Developing a Cell-Based Assay for Casimiroin Activity Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Therapeutic Potential of Casimiroin

Casimiroin is a natural product isolated from the edible fruit of Casimiroa edulis, a plant with a history in traditional medicine.[1][2] Scientific investigations have identified Casimiroin as a promising molecule for further study, particularly in the context of cancer research. Studies have demonstrated its ability to inhibit enzymes such as Quinone Reductase 2 (QR2) and aromatase, suggesting it may have potential as a chemopreventive or chemotherapeutic agent.[1][3][4] Furthermore, related compounds from C. edulis, such as zapotin, have been shown to induce apoptosis (programmed cell death) in cancer cell lines, providing a strong rationale for investigating similar mechanisms for Casimiroin.[5]

Cell-based assays are indispensable tools in drug discovery, offering a physiologically relevant environment to screen compounds and elucidate their mechanisms of action.[6][7] They provide a crucial intermediate step between biochemical assays and more complex in vivo models.[6] This guide provides a comprehensive, multi-tiered framework for developing and validating a cell-based assay to characterize the anti-cancer activity of Casimiroin, focusing on its potential to inhibit cell proliferation and induce apoptosis.

Assay Strategy: A Multi-Faceted Approach

To build a robust and self-validating system, we will employ a three-stage experimental approach. This strategy begins with a broad assessment of Casimiroin's effect on cell viability, followed by a more specific investigation into apoptosis, and concluding with a mechanistic validation of key molecular markers.

• Primary Screening (Anti-Proliferative Activity): Utilize the MTT assay to quantify changes in cell metabolic activity, which serves as a proxy for cell viability and proliferation. This will establish a dose-dependent effect and allow for the calculation of the half-maximal inhibitory concentration (IC₅₀).

• Secondary Assay (Apoptosis Confirmation): Employ a luminescent or colorimetric Caspase-3/7 activity assay. Caspases-3 and -7 are key "executioner" enzymes that are activated during the final stages of apoptosis.[8] A positive result in this assay strongly indicates that the observed decrease in cell viability is due to programmed cell death.

• Mechanistic Validation (Pathway Analysis): Use Western blotting to detect the cleavage of specific apoptotic proteins. The appearance of cleaved forms of Caspase-3 and its substrate, PARP-1, provides definitive molecular evidence of apoptosis.[9]

This tiered approach ensures that the initial observations from the general viability assay are confirmed and mechanistically explained by the subsequent, more specific assays.

Experimental Workflow

The overall workflow is designed to logically progress from a high-throughput primary screen to a lower-throughput, high-information-content validation.

Caption: Overall experimental workflow for assessing Casimiroin activity.

Proposed Signaling Pathway for Casimiroin-Induced Apoptosis

Based on the known activities of similar natural products, we hypothesize that Casimiroin induces the intrinsic (mitochondrial) pathway of apoptosis. This pathway is a common mechanism for chemotherapeutic agents and involves the activation of a cascade of caspase enzymes.

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Application Note: In Vitro Enzyme Inhibition Assay for Casimiroin with Quinone Reductase 2 (QR2)

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For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for conducting an in vitro enzyme inhibition assay to evaluate the inhibitory potential of Casimiroin against human Quinone Reductase 2 (QR2). QR2, a flavoprotein, is implicated in various physiological and pathological processes, making it a target of interest for drug discovery.[1][2][3] Casimiroin, a natural product isolated from the edible fruit of Casimiroa edulis, has demonstrated inhibitory activity against QR2 and is being investigated for its potential as a chemopreventive or chemotherapeutic agent.[4][5][6] This guide offers a comprehensive, step-by-step methodology, including reagent preparation, assay execution, and data analysis, designed to ensure scientific integrity and reproducibility.

Introduction to QR2 and Casimiroin

Quinone Reductase 2 (QR2)

Quinone Reductase 2 (QR2) is a cytosolic flavoenzyme that catalyzes the two-electron reduction of quinones.[3][7] Unlike its homolog, QR1, QR2 does not efficiently utilize NAD(P)H as a cofactor. Instead, it prefers synthetic co-substrates like N-benzyldihydronicotinamide (BNAH) or N-ribosyldihydronicotinamide (NRH).[3][7][8] The physiological role of QR2 is still under investigation, but it has been linked to several processes, including the metabolic activation of certain toxins and the detoxification of quinones.[1][9] Its association with various pathological conditions has made it an attractive target for therapeutic intervention.[10]

Casimiroin

Casimiroin (C₁₂H₁₁NO₄) is a hydroquinolone, a class of organic compounds, found in the fruit of Casimiroa edulis.[11][12][13][14] It has shown promise as an inhibitor of QR2, and its mechanism of action is an active area of research.[4][5][15] Understanding the inhibitory kinetics of Casimiroin against QR2 is a critical step in evaluating its potential as a drug candidate.

Scientific Principles of the Inhibition Assay

This assay is based on a continuous spectrophotometric method that monitors the enzymatic activity of QR2.[16] The assay measures the rate of reduction of a substrate, menadione, by QR2 in the presence of the cosubstrate BNAH.[17] The decrease in absorbance at a specific wavelength, corresponding to the oxidation of BNAH, is proportional to the enzyme's activity. By introducing Casimiroin at varying concentrations, its effect on the reaction rate can be quantified, allowing for the determination of key inhibitory parameters such as the IC₅₀ value.

The core of this protocol is to establish a reliable and reproducible system. This is achieved through careful selection of reagents, precise concentration control, and the inclusion of appropriate positive and negative controls. For instance, a known QR2 inhibitor can be used as a positive control to validate the assay's sensitivity.

Experimental Workflow and Mechanism

The following diagram illustrates the overall workflow of the enzyme inhibition assay.

Caption: High-level workflow for the Casimiroin QR2 inhibition assay.

The enzymatic reaction and inhibition mechanism are depicted below.

Caption: Simplified model of QR2 enzymatic reaction and inhibition by Casimiroin.

Materials and Reagents

Equipment

• Microplate reader with kinetic measurement capabilities (e.g., spectrophotometer)

• 96-well UV-transparent microplates

• Multichannel pipettes and sterile tips

• Standard laboratory glassware and consumables

Reagents and Buffers

Reagent/Buffer	Preparation and Storage
Assay Buffer	50 mM Tris-HCl, pH 7.5. Prepare fresh and store at 4°C.
Recombinant Human QR2	Reconstitute in assay buffer to a stock concentration of 1 mg/mL. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.
Menadione (Substrate)	Prepare a 10 mM stock solution in DMSO. Store at -20°C, protected from light.[18][19][20]
BNAH (Cosubstrate)	Prepare a 10 mM stock solution in DMSO. Store at -20°C, protected from light.[21]
Casimiroin (Inhibitor)	Prepare a 10 mM stock solution in DMSO. Store at -20°C.
DMSO	ACS grade or higher.

Note on Reagent Stability: The stability of Casimiroin in the assay buffer should be empirically determined, as pH and temperature can affect the stability of natural compounds.[22]

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format with a final reaction volume of 200 µL. It is crucial to include proper controls:

• Negative Control (No Inhibitor): Contains all components except Casimiroin (substitute with DMSO). This represents 100% enzyme activity.

• Blank (No Enzyme): Contains all components except QR2. This is used to correct for any non-enzymatic reaction or background absorbance.

• Positive Control (Known Inhibitor): Optional, but recommended. Use a known QR2 inhibitor to validate the assay.

Step 1: Preparation of Working Solutions

• Enzyme Working Solution: Dilute the QR2 stock solution in assay buffer to the desired final concentration. The optimal enzyme concentration should be determined empirically to ensure a linear reaction rate for at least 10 minutes.[23]

• Substrate/Cosubstrate Mixture: Prepare a fresh mixture of Menadione and BNAH in assay buffer. The final concentrations in the 200 µL reaction volume should be optimized. A starting point is to use concentrations around the known Kₘ values for QR2. For many enzyme assays, using a substrate concentration that is 10- to 20-fold higher than the Kₘ ensures the enzyme is the limiting factor.[24]

• Casimiroin Serial Dilutions: Perform a serial dilution of the Casimiroin stock solution in DMSO to create a range of concentrations. Then, dilute these further in assay buffer to the desired final concentrations for the assay. Ensure the final DMSO concentration in all wells is consistent and does not exceed 1% (v/v) to avoid solvent effects on enzyme activity.

Step 2: Assay Plate Setup

• Add 50 µL of assay buffer to all wells.

• Add 50 µL of the appropriate Casimiroin dilution or DMSO (for negative control) to the respective wells.

• Add 50 µL of the QR2 working solution to all wells except the blank wells. Add 50 µL of assay buffer to the blank wells.

• Mix the plate gently and pre-incubate at room temperature for 10-15 minutes. This allows for the interaction between the enzyme and the inhibitor before the reaction is initiated.

Step 3: Initiating and Measuring the Reaction

• Initiate the enzymatic reaction by adding 50 µL of the substrate/cosubstrate mixture to all wells.

• Immediately place the plate in the microplate reader.

• Measure the decrease in absorbance at 340 nm (the wavelength for NADH/BNAH oxidation) kinetically for 10-20 minutes, with readings taken every 30-60 seconds. The temperature should be maintained at a constant value, for example, 25°C or 37°C.[17]

Data Analysis and Interpretation

• Calculate Initial Reaction Velocities (V₀): For each concentration of Casimiroin, determine the initial reaction rate by calculating the slope of the linear portion of the absorbance vs. time curve.[16] Correct for the blank by subtracting the rate of the no-enzyme control.

• Determine Percent Inhibition: Calculate the percentage of inhibition for each Casimiroin concentration using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ without inhibitor)] * 100

• Generate IC₅₀ Curve: Plot the percent inhibition against the logarithm of the Casimiroin concentration. Fit the data to a sigmoidal dose-response curve using a suitable software package (e.g., GraphPad Prism, R) to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce the enzyme activity by 50%.

Data Presentation

Casimiroin Conc. (µM)	Initial Velocity (mAU/min)	% Inhibition
0 (Control)	[Value]	0
[Conc. 1]	[Value]	[Value]
[Conc. 2]	[Value]	[Value]
[Conc. 3]	[Value]	[Value]
[Conc. 4]	[Value]	[Value]
[Conc. 5]	[Value]	[Value]

Causality and Self-Validation

• Linearity of Reaction: It is imperative to ensure that the initial velocities are measured within the linear range of the reaction. This is typically when less than 10-20% of the substrate has been consumed.[25] This can be verified by observing the reaction progress curve.

• Enzyme Concentration: The concentration of QR2 should be optimized to provide a robust signal without being in excess, which could mask the effects of weaker inhibitors.[23]

• Controls: The inclusion of no-inhibitor and no-enzyme controls is fundamental for establishing the baseline activity and background noise, respectively. This is a critical aspect of a self-validating system.[16]

Troubleshooting

Issue	Possible Cause	Solution
High background noise	Non-enzymatic reduction of substrate.	Subtract the rate of the blank from all measurements. Ensure reagents are fresh.
Non-linear reaction rates	Substrate depletion or enzyme instability.	Reduce the enzyme concentration or the reaction time. Re-evaluate the stability of the enzyme under assay conditions.
Poor reproducibility	Pipetting errors, temperature fluctuations, reagent instability.	Use calibrated pipettes, ensure consistent temperature control, and prepare fresh reagents.
Inconsistent IC₅₀ values	Inaccurate inhibitor concentrations, assay variability.	Verify inhibitor stock concentration and dilution series. Increase the number of replicates.

Conclusion

This application note provides a robust and detailed protocol for the in vitro assessment of Casimiroin's inhibitory activity against QR2. By adhering to the principles of scientific integrity, including the use of appropriate controls and careful optimization of assay parameters, researchers can obtain reliable and reproducible data. This information is crucial for advancing the understanding of Casimiroin's mechanism of action and its potential development as a therapeutic agent.

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• PubMed. (2024). Standardized Protocol for Resazurin-Based Viability Assays on A549 Cell Line for Improving Cytotoxicity Data Reliability. [Link]

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• Vella, F., et al. (2005). NRH:quinone reductase 2: an enzyme of surprises and mysteries. Biochemical Pharmacology, 71(1-2), 1–12. [Link]

• Di, L. (2021). Practical Analytical Considerations for Conducting In Vitro Enzyme Kinetic Studies. Methods in Molecular Biology, 2258, 15–26. [Link]

• Islam, F., & Shilton, B. (2025). Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2). Biochemical Journal, 482(5), 583-601. [Link]

• ChEMBL. Compound: CASIMIROIN (CHEMBL492762). [Link]

• Buryanovskyy, L., et al. (2004). Crystal Structure of Quinone Reductase 2 in Complex with Resveratrol. Biochemistry, 43(37), 11417–11426. [Link]

• Creative Biogene. Enzyme Kinetic Assay. [Link]

• Islam, F., & Shilton, B. H. (2025). Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2). Biochemical Journal, 482(5), 583-601. [Link]

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• Scientist Live. (2022). Enzyme Kinetics Considerations. [Link]

• Semantic Scholar. Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. [Link]

• ResearchGate. Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2). [Link]

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• ResearchGate. Kinetic Mechanism of Quinone Oxidoreductase 2 and Its Inhibition by the Antimalarial Quinolines. [Link]

• Portland Press. Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2). [Link]

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• Johnson, J. J., et al. (2011). Screening natural products for inhibitors of quinone reductase-2 using ultrafiltration LC-MS. Analytical and Bioanalytical Chemistry, 400(4), 1109–1117. [Link]

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Aromatase inhibition assay protocol using Casimiroin.

Application Note & Protocol

Topic: High-Throughput Fluorometric Assay for Aromatase Inhibition by Casimiroin

Introduction: Targeting Estrogen Synthesis with a Natural Alkaloid

Aromatase (CYP19A1) is a critical enzyme in human physiology, responsible for the rate-limiting step in the biosynthesis of estrogens.[1][2] As a member of the cytochrome P450 superfamily, it catalyzes the aromatization of androgens—specifically converting androstenedione to estrone and testosterone to estradiol.[2] This function is pivotal not only for sexual development but also has significant implications in pathology. In postmenopausal women, peripheral aromatase activity, particularly in adipose tissue, becomes the primary source of estrogen.[3] Elevated estrogen levels are a major driver for the growth of hormone receptor-positive breast cancers, making aromatase a premier target for therapeutic intervention.[4][5]

Aromatase inhibitors (AIs) are a cornerstone in the treatment of estrogen-dependent breast cancer, functioning by drastically reducing circulating estrogen levels.[3][6] While synthetic AIs like letrozole and anastrozole are clinically established, the search for novel inhibitors from natural sources continues, driven by the need for diverse chemical scaffolds and potentially improved side-effect profiles.[1][7]

Casimiroin, a quinolone alkaloid isolated from the seeds of the white sapote fruit (Casimiroa edulis), has emerged as a promising natural product inhibitor of aromatase.[8][9] Studies have demonstrated its potent inhibitory activity, with a reported IC₅₀ value of 3.9 μM.[1] This application note provides a comprehensive, field-proven protocol for quantifying the inhibitory activity of Casimiroin using a robust, high-throughput fluorometric assay. The methodology is designed to be self-validating, ensuring data integrity and reproducibility for researchers screening natural products or developing new therapeutic agents.

The Biochemical Basis of Aromatase Inhibition

The mechanism of this assay hinges on understanding the biochemical role of aromatase. The enzyme facilitates a complex reaction that transforms the A-ring of androgens into an aromatic ring, the defining feature of estrogens. Aromatase inhibitors physically bind to the enzyme, preventing it from processing its natural androgen substrates. This blockade directly curtails the production of estrogens, thereby reducing the hormonal stimulus for estrogen-receptor-positive cancer cell proliferation.

Caption: Mechanism of Aromatase Action and Inhibition.

Principle of the Fluorometric Assay

This protocol employs a fluorometric method, which is highly sensitive and ideal for high-throughput screening (HTS). The assay utilizes a specialized, non-fluorescent substrate that is recognized and metabolized by aromatase. The enzymatic reaction yields a highly fluorescent product. The intensity of the fluorescence is directly proportional to the enzyme's activity.

When an inhibitor like Casimiroin is present, it competes with the substrate or otherwise inactivates the enzyme, leading to a decrease in the rate of product formation. This reduction in enzymatic activity is measured as a decrease in fluorescence signal. By testing a range of Casimiroin concentrations, a dose-response curve can be generated to determine its half-maximal inhibitory concentration (IC₅₀), a key metric of inhibitor potency.

Detailed Experimental Protocol

This protocol is adapted from established methodologies for fluorometric aromatase inhibitor screening.[10][11]

Materials and Reagents

Reagent/Material	Recommended Specifications	Supplier Example
Recombinant Human Aromatase	Microsomal preparation, >95% purity	Major biotech suppliers
Aromatase Assay Buffer	e.g., 50 mM Potassium Phosphate, pH 7.4	Prepare in-house or from kits
NADPH Generating System	G6P, G6PDH, NADP⁺, MgCl₂	Included in most kits
Fluorogenic Aromatase Substrate	e.g., Dibenzylfluorescein (DBF)	Included in most kits
Test Compound (Casimiroin)	>98% purity, synthetic or purified	N/A
Positive Control Inhibitor	Letrozole or Chrysin	Sigma-Aldrich, Cayman Chemical
Vehicle Solvent	DMSO, anhydrous, cell culture grade	Sigma-Aldrich
Assay Plates	Black, flat-bottom, 96-well microplates	Corning, Greiner Bio-One
Plate Reader	Fluorescence capability (e.g., Ex/Em = 488/527 nm)	Tecan, BioTek, Molecular Devices

Preparation of Solutions

• Expert Insight: Proper solution preparation is critical. Casimiroin, being a relatively hydrophobic alkaloid, requires an organic solvent like DMSO for initial solubilization. It is crucial to keep the final DMSO concentration in the assay well below 1% (v/v) to prevent solvent-induced enzyme inhibition or denaturation.

• Casimiroin Stock Solution (10 mM): Accurately weigh the required amount of Casimiroin and dissolve in anhydrous DMSO to make a 10 mM stock. Vortex thoroughly. Store at -20°C in small aliquots to avoid freeze-thaw cycles.

• Positive Control Stock (Letrozole, 1 mM): Prepare a 1 mM stock solution of Letrozole in DMSO. Store at -20°C.

• NADPH Generating System (100X): Reconstitute components according to the supplier's instructions, typically in assay buffer.

• Aromatase Enzyme Working Solution: On the day of the assay, dilute the recombinant aromatase enzyme to the desired final concentration in ice-cold Aromatase Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

• Substrate Working Solution: Dilute the fluorogenic substrate stock in Aromatase Assay Buffer. Protect from light.

Assay Procedure: Step-by-Step Workflow

• Trustworthiness through Design: This workflow incorporates all necessary controls to validate the assay's performance. The Solvent Control serves as the 0% inhibition reference, while the Positive Control confirms that the enzyme is susceptible to known inhibitors.

• Prepare Serial Dilutions:

  • Create a series of working solutions of Casimiroin by serially diluting the 10 mM stock in Aromatase Assay Buffer. A typical 8-point dilution series might range from 100 µM to 0.1 µM.

  • Prepare a working solution of the Positive Control (e.g., 1 µM Letrozole).

• Plate Layout: Design the 96-well plate layout. Include wells for:

  • Blank: Assay Buffer only (no enzyme, no inhibitor).

  • Solvent Control (0% Inhibition): Enzyme + Assay Buffer with the same final DMSO concentration as the test wells.

  • Positive Control (e.g., 1 µM Letrozole): Enzyme + Letrozole working solution.

  • Test Compound: Enzyme + each concentration of Casimiroin.

  • Perform all measurements in triplicate.

• Reaction Setup:

  • Add 50 µL of the appropriate solutions to the wells: Assay Buffer for blanks, Solvent Control buffer, Positive Control solution, or Casimiroin dilutions.

  • Prepare a Master Mix containing the Aromatase Enzyme Working Solution and the NADPH Generating System (at 2X final concentration).

  • Add 25 µL of the Master Mix to all wells except the Blanks. For the Blanks, add 25 µL of Assay Buffer with the NADPH system but no enzyme.

  • Tap the plate gently to mix.

• Pre-incubation:

  • Cover the plate and incubate for 10 minutes at 37°C .

  • Causality Check: This pre-incubation step allows the test compound (Casimiroin) to bind to the aromatase enzyme before the enzymatic reaction is initiated, ensuring an accurate measurement of its inhibitory effect.

• Reaction Initiation and Measurement:

  • Add 25 µL of the Substrate Working Solution to all wells to initiate the reaction. The total volume in each well should now be 100 µL.

  • Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

  • Measure the fluorescence intensity (e.g., Ex: 488 nm, Em: 527 nm) in kinetic mode every 2 minutes for 30-60 minutes, or as a single endpoint reading after a fixed incubation time (e.g., 30 minutes).

Caption: High-Throughput Aromatase Inhibition Assay Workflow.

Data Analysis and Interpretation

Calculation of Percent Inhibition

First, correct for background fluorescence by subtracting the average fluorescence of the Blank wells from all other readings. Then, calculate the percent inhibition for each Casimiroin concentration using the following formula:

% Inhibition = ( 1 - [ (Corrected RFU of Sample) / (Corrected RFU of Solvent Control) ] ) * 100

Where:

• Corrected RFU of Sample is the fluorescence from a well containing Casimiroin.

• Corrected RFU of Solvent Control represents 100% enzyme activity (0% inhibition).

IC₅₀ Determination

The IC₅₀ value is the concentration of an inhibitor required to reduce enzyme activity by 50%.

• Plot % Inhibition (Y-axis) against the logarithm of Casimiroin concentration (X-axis).

• Use a suitable data analysis software (e.g., GraphPad Prism, Origin) to fit the data to a non-linear regression model, typically a sigmoidal dose-response (variable slope) curve.

• The software will calculate the IC₅₀ value from the curve.

Representative Data Table

Casimiroin Conc. (µM)	Log [Casimiroin]	Avg. Corrected RFU	Std. Dev.	% Inhibition
0 (Solvent Ctrl)	N/A	15230	450	0.0
0.1	-1.0	14580	510	4.3
0.5	-0.3	12800	400	16.0
1.0	0.0	10950	350	28.1
3.9	0.59	7600	280	50.1
10.0	1.0	3450	210	77.3
50.0	1.7	1250	90	91.8
100.0	2.0	1100	85	92.8

Note: Data are illustrative and serve as a template for reporting experimental results.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High Background Fluorescence	Substrate degradation; Contaminated buffer or plates.	Prepare fresh substrate daily and protect from light; Use high-quality, new assay plates.
Low Signal / Low Activity	Inactive enzyme; Insufficient NADPH.	Use a fresh aliquot of enzyme; Ensure NADPH generating system is properly prepared and active.
Inconsistent Replicates	Pipetting errors; Poor mixing.	Calibrate pipettes; Ensure thorough mixing by gently tapping the plate after each addition.
Positive Control Shows No Inhibition	Inactive inhibitor; Wrong concentration; Inactive enzyme.	Use a fresh aliquot of the positive control; Verify dilution calculations; Test enzyme activity independently.

Conclusion

This application note provides a robust and detailed protocol for evaluating the inhibitory potential of Casimiroin against the aromatase enzyme. By adhering to the principles of causality in experimental design and incorporating self-validating controls, researchers can generate high-quality, reproducible data. This fluorometric assay is an essential tool for the primary screening and pharmacological characterization of Casimiroin and other natural product-derived compounds, paving the way for further investigation into their potential as novel chemopreventive or therapeutic agents.

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 2149–2159. [Link]

• Wikipedia. (2024). Aromatase inhibitor. Wikipedia. [Link]

• MuurWerken. (2026). Understanding the Pharmacological Action of Aromatase Inhibitors. MuurWerken. [Link]

• ACS Publications. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry. [Link]

• Miller, W. R. (1996). Aromatase inhibitors: mechanism of action and role in the treatment of breast cancer. Seminars in oncology, 23(4 Suppl 9), 3–11. [Link]

• Balunas, M. J., & Kinghorn, A. D. (2010). Natural Product Compounds with Aromatase Inhibitory Activity: An Update. Planta Medica, 76(11), 1087–1093. [Link]

• Maiti, A., et al. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. PubMed. [Link]

• Wikipedia. (2024). Aromatase. Wikipedia. [Link]

• ClinPGx. (n.d.). Aromatase Inhibitor Pathway (Breast Cell), Pharmacodynamics. PharmGKB. [Link]

• Cushman, M., et al. (2018). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. ResearchGate. [Link]

• Scott, K. A., et al. (2021). A Fluorometric CYP19A1 (Aromatase) Activity Assay In Live Cells. ChemMedChem, 16(18), 2845–2850. [Link]

• Scott, K. A., et al. (2021). A Fluorometric CYP19A1 (Aromatase) Activity Assay in Live Cells. ResearchGate. [Link]

• Scott, K. A., et al. (2021). A Fluorometric CYP19A1 (Aromatase) Activity Assay in Live Cells. PubMed. [Link]

• Maiti, A., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. PMC. [Link]

• Balunas, M. J., & Kinghorn, A. D. (2012). Natural Compounds with Aromatase Inhibitory Activity: An Update. ResearchGate. [Link]

• Bruno, R. D., et al. (2020). Design, Synthesis and Biological Evaluation of Aromatase Inhibitors Based on Sulfonates and Sulfonamides of Resveratrol. Molecules, 25(18), 4287. [Link]

• Wang, Y., et al. (2015). Screening for Compounds with Aromatase Inhibiting Activities from Atractylodes macrocephala Koidz. Molecules, 20(5), 8430–8441. [Link]

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• 1. Natural Product Compounds with Aromatase Inhibitory Activity: An Update - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Aromatase inhibitors: mechanism of action and role in the treatment of breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. muurwerken.nl [muurwerken.nl]
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Synthesis of Casimiroin Analogues for Structure-Activity Relationship Studies: A Detailed Guide for Researchers

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and structure-activity relationship (SAR) studies of casimiroin analogues. Casimiroin, a natural product isolated from the edible fruit of Casimiroa edulis, has garnered significant interest for its potential chemopreventive and chemotherapeutic properties.[1][2] This guide will delve into the synthetic strategies for creating a diverse library of casimiroin analogues and the subsequent evaluation of their biological activities, with a focus on the inhibition of quinone reductase 2 (QR2) and aromatase, as well as cytotoxic effects on cancer cell lines.

Introduction: The Therapeutic Potential of Casimiroin

Casimiroin is a furo[2,3-b]quinoline alkaloid that has demonstrated promising biological activities.[1][2] Its structural framework presents a unique scaffold for medicinal chemists to explore and modify in the quest for more potent and selective therapeutic agents. The primary focus of SAR studies on casimiroin analogues has been to enhance its inhibitory activity against two key enzymes implicated in cancer:

• Quinone Reductase 2 (QR2): A flavoprotein that can activate certain quinones to more toxic species. Inhibition of QR2 is considered a potential strategy for cancer chemoprevention.[2]

• Aromatase: A cytochrome P450 enzyme responsible for the final step in estrogen biosynthesis. Aromatase inhibitors are a mainstay in the treatment of hormone-dependent breast cancer.[2]

Furthermore, the cytotoxic activity of casimiroin analogues against various cancer cell lines is a critical aspect of their evaluation, providing insights into their potential as direct-acting anticancer agents.

Strategic Synthesis of Casimiroin Analogues

An efficient and versatile synthetic route is paramount for generating a library of analogues for SAR studies. A well-established method for the synthesis of casimiroin and its derivatives involves a multi-step sequence starting from readily available precursors.[2] The general synthetic strategy allows for modifications at various positions of the furo[2,3-b]quinoline core.

A logical workflow for the synthesis of casimiroin analogues is depicted below:

Caption: General workflow for the synthesis of casimiroin analogues.

Core Synthesis: The Furo[2,3-b]quinolone Scaffold

The central part of the synthesis involves the construction of the tricyclic furo[2,3-b]quinolone core. This is typically achieved through the reaction of a substituted aniline with diketene to form an acetoacetamide intermediate, followed by an acid-catalyzed cyclization.[2]

Protocol 1: General Procedure for the Synthesis of 4-Hydroxy-2-quinolones

• Acetoacetylation: To a solution of the appropriately substituted aniline (1 equivalent) in a suitable solvent such as toluene or benzene, add diketene (1.1 equivalents) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• The resulting acetoacetamide precipitate is collected by filtration, washed with a cold solvent (e.g., hexane), and dried under vacuum.

• Cyclization: The dried acetoacetamide is then added portion-wise to a preheated cyclizing agent, such as polyphosphoric acid (PPA) or concentrated sulfuric acid, at a temperature ranging from 100 to 140 °C.

• The reaction mixture is stirred at this temperature for 30-60 minutes.

• After cooling, the reaction mixture is poured onto crushed ice, and the resulting precipitate is collected by filtration.

• The crude product is washed with water and a dilute solution of sodium bicarbonate to neutralize any remaining acid, and then with water until the washings are neutral.

• The crude 4-hydroxy-2-quinolone is dried and can be purified by recrystallization from a suitable solvent like ethanol or acetic acid.

Structure-Activity Relationship (SAR) Studies

The synthesized analogues are then subjected to a battery of biological assays to determine their activity and to establish a relationship between their chemical structure and biological function.

Inhibition of Quinone Reductase 2 (QR2)

The ability of the casimiroin analogues to inhibit QR2 is a key measure of their potential chemopreventive activity. The SAR for QR2 inhibition reveals several important trends:

• N-Methylation: The presence of a methyl group on the quinolone nitrogen is generally crucial for activity. Non-N-methylated analogues are often significantly less potent or inactive.[2]

• Substitution on the Benzene Ring: The position and nature of substituents on the aromatic ring significantly influence inhibitory potency. Methoxy groups, in particular, have been shown to enhance activity, with the position of substitution being critical. For instance, an 8-methoxy group can improve activity compared to the unsubstituted analogue.[2]

Compound	R1	R2	R3	R4	QR2 IC50 (µM)[2]
Casimiroin (1)	O-CH2-O	H	OCH3	CH3	54.1 ± 6.7
Analogue 1a	H	H	H	CH3	18.2 ± 3.1
Analogue 1e	H	H	OCH3	CH3	29.3 ± 4.2
Analogue 1g	OCH3	H	OCH3	CH3	29.3 ± 3.8
Analogue 1h	H	OCH3	OCH3	CH3	> 100

Table 1: SAR of Casimiroin Analogues as QR2 Inhibitors.

Inhibition of Aromatase

The inhibition of aromatase is a critical activity for potential breast cancer therapeutics. The SAR for aromatase inhibition by casimiroin analogues highlights the following:

• Methoxy Group Placement: Similar to QR2 inhibition, the presence and position of methoxy groups on the benzene ring are important for aromatase inhibitory activity.

• Hydrophobic and Electronic Effects: The overall lipophilicity and electronic properties of the substituents play a role in the interaction with the enzyme's active site.

Compound	R1	R2	R3	R4	Aromatase IC50 (µM)[2]
Casimiroin (1)	O-CH2-O	H	OCH3	CH3	3.9 ± 0.67
Analogue 1a	H	H	H	CH3	2.6 ± 0.3
Analogue 1e	H	H	OCH3	CH3	1.8 ± 0.2
Analogue 1g	OCH3	H	OCH3	CH3	1.5 ± 0.1
Analogue 1h	H	OCH3	OCH3	CH3	3.2 ± 0.4

Table 2: SAR of Casimiroin Analogues as Aromatase Inhibitors.

Cytotoxic Activity against Cancer Cell Lines

The direct cytotoxic effect of casimiroin analogues is a crucial parameter for their potential as anticancer drugs. Studies on structurally related furo[2,3-b]quinoline derivatives have shown potent activity against various cancer cell lines.

The logical flow of evaluating the anticancer potential of these analogues is outlined below:

Caption: Workflow for evaluating the anticancer activity of casimiroin analogues.

SAR studies on furo[2,3-b]quinolines have revealed that introducing substituents at the 6-position can significantly enhance cytotoxicity. For example, the introduction of benzyl ether and benzenesulfonate moieties has been shown to improve antiproliferative activity.[3]

Compound	Cell Line	IC50 (µM)[3]
8a	MCF-7	6.23 ± 0.54
HCT-116	7.89 ± 0.67
8e	MCF-7	12.45 ± 1.03
HCT-116	15.67 ± 1.23
10a	MCF-7	5.87 ± 0.49
HCT-116	6.98 ± 0.58
10c	MCF-7	4.32 ± 0.38
HCT-116	5.12 ± 0.45

Table 3: Cytotoxic Activity of Furo[2,3-b]quinoline Analogues.

Experimental Protocols for Biological Evaluation

To ensure the reliability and reproducibility of SAR data, standardized protocols for biological assays are essential.

Protocol 2: Quinone Reductase 2 (QR2) Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of QR2.

• Reagents: Human recombinant QR2, N-benzyldihydronicotinamide (BNAH) as the electron donor, and menadione as the electron acceptor.

• Procedure: The assay is typically performed in a 96-well plate format.

• Add assay buffer, the test compound at various concentrations, and QR2 enzyme to the wells.

• Initiate the reaction by adding BNAH and menadione.

• Monitor the decrease in absorbance at a specific wavelength (e.g., 340 nm) over time, which corresponds to the oxidation of BNAH.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a control without the inhibitor. Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of QR2 activity.

Protocol 3: Aromatase Inhibition Assay

This assay evaluates the inhibition of aromatase, the enzyme that converts androgens to estrogens.

• Reagents: Human placental microsomes or recombinant human aromatase as the enzyme source, androstenedione as the substrate, and NADPH as a cofactor.

• Procedure: The assay can be performed using a tritiated water-release method or a fluorescent-based method.

• Incubate the enzyme with the test compound at various concentrations in the presence of the substrate and cofactor.

• Quantify the product of the enzymatic reaction (estrone or estradiol).

• Data Analysis: Calculate the percentage of inhibition at each compound concentration and determine the IC50 value.

Protocol 4: In Vitro Cytotoxicity (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the casimiroin analogues for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically between 500 and 600 nm) using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group compared to the untreated control and determine the IC50 value.

Conclusion and Future Directions

The synthesis and SAR studies of casimiroin analogues have provided valuable insights into the structural requirements for potent inhibition of QR2 and aromatase, as well as for cytotoxic activity against cancer cells. The versatile synthetic routes allow for the generation of diverse chemical libraries, enabling a thorough exploration of the chemical space around the furo[2,3-b]quinoline scaffold.

Future research in this area should focus on:

• Lead Optimization: Further refinement of the most potent and selective analogues to improve their pharmacokinetic and pharmacodynamic properties.

• Mechanism of Action Studies: In-depth investigation into the molecular mechanisms underlying the anticancer effects of these compounds, including their effects on cell cycle progression and apoptosis.

• In Vivo Efficacy: Evaluation of the most promising lead compounds in preclinical animal models of cancer to assess their therapeutic potential.

By systematically applying the principles of medicinal chemistry and chemical biology, the development of novel and effective anticancer agents based on the casimiroin scaffold is a promising avenue for future drug discovery efforts.

References

• Wang, Y., et al. (2017). Design, synthesis, and cytotoxic evaluation of novel furo[2,3-b]quinoline derivatives. Chemical Biology & Drug Design, 90(5), 846-853. Available from: [Link]

• Maiti, A., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 2149-2159. Available from: [Link]

• Maiti, A., et al. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. PubMed, PMID: 19265439. Available from: [Link]

Sources

• 1. Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development of Furo[2,3-b]quinoline Derivatives with Anti-Breast Cancer Property by Targeting Topoisomerase II - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Experimental Design for Efficacy Studies of Casimiroin: Application Notes and Protocols

Introduction: Unveiling the Therapeutic Potential of Casimiroin

Casimiroin, a hydroquinolone found in the edible fruit of Casimiroa edulis, has emerged as a promising natural product with potential applications in oncology and inflammatory diseases.[1] Its therapeutic effects are thought to be mediated through the inhibition of two key enzymes: Quinone Reductase 2 (QR2) and aromatase.[2][3] QR2 is implicated in cellular stress responses, and its inhibition may protect cells from reactive species, while aromatase is a critical enzyme in estrogen biosynthesis, a key target in hormone-dependent breast cancers.[2][4] Preliminary studies have demonstrated Casimiroin's ability to inhibit the formation of preneoplastic lesions in mouse mammary gland organ culture (MMOC), suggesting its potential as a chemopreventive agent.[4]

This comprehensive guide provides detailed application notes and step-by-step protocols for designing and executing robust in vivo efficacy studies to evaluate the therapeutic potential of Casimiroin. It is intended for researchers, scientists, and drug development professionals seeking to translate promising in vitro findings into preclinical animal models.

Pre-formulation and Preclinical Safety Considerations

A critical initial step in any in vivo study is the development of a suitable formulation and an understanding of the compound's safety profile.

Physicochemical Properties and Formulation Development

Casimiroin is a lipophilic molecule with predicted low aqueous solubility (5.5 g/L) and a LogP of 1.34.[1] This necessitates a formulation strategy to ensure adequate bioavailability for oral or parenteral administration.

Table 1: Predicted Physicochemical Properties of Casimiroin

Property	Value	Source
Molecular Weight	233.22 g/mol	[5][6]
Water Solubility	5.5 g/L	[1]
logP	1.34	[1]
Polar Surface Area	48 Ų	[1]
Bioavailability	Predicted: Yes	[1]

Formulation Protocol: Oil-in-Water Emulsion for Oral Gavage

This protocol is a starting point and may require optimization based on experimental observations.

• Objective: To prepare a stable oil-in-water emulsion of Casimiroin for oral administration in rodents.

• Materials:

  • Casimiroin

  • Corn oil (or other suitable pharmaceutical-grade oil)

  • Cremophor EL or Tween 80 (surfactant)

  • Ethanol (co-solvent)

  • Sterile phosphate-buffered saline (PBS)

• Procedure:

  • Dissolve the required amount of Casimiroin in a minimal amount of ethanol.

  • Add the corn oil to the Casimiroin solution and mix thoroughly.

  • In a separate tube, prepare a solution of the surfactant (e.g., 10% Cremophor EL in PBS).

  • Slowly add the oil phase (Casimiroin in ethanol and corn oil) to the aqueous surfactant solution while vortexing vigorously to form a homogenous emulsion.

  • Visually inspect the emulsion for stability (absence of phase separation) before administration.

Acute Toxicity Assessment

While purified Casimiroin lacks extensive public toxicity data, studies on alcoholic extracts of Casimiroa edulis have shown no signs of acute toxicity in rats at doses up to 5000 mg/kg.[2] A dichloromethanic extract was classified as non-toxic with an estimated LD50 between 2,000 mg/Kg and 5,000 mg/Kg in Wistar rats.[7] These findings suggest a favorable preliminary safety profile. However, it is imperative to conduct a dose-range finding study with the purified compound before initiating efficacy studies.

Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure - OECD 425)

• Objective: To determine the acute oral toxicity of Casimiroin in rodents.

• Animals: Female Swiss Webster mice (8-12 weeks old).

• Procedure:

  • Administer a starting dose of Casimiroin (e.g., 300 mg/kg) to a single animal by oral gavage.

  • Observe the animal for signs of toxicity and mortality for at least 48 hours.

  • If the animal survives, the next animal is dosed at a higher level (e.g., 2000 mg/kg). If the animal dies, the next is dosed at a lower level.

  • Continue this sequential dosing until the criteria for stopping the study are met, as per OECD guideline 425.

  • Observe all animals for 14 days, recording clinical signs, body weight, and any instances of mortality.

  • Perform gross necropsy on all animals at the end of the study.

Part 1: In Vivo Efficacy in Oncology Models

Given Casimiroin's mechanism as an aromatase inhibitor, a logical starting point for efficacy testing is in a hormone-dependent breast cancer model.

Experimental Design: Human Breast Cancer Xenograft Model

This design will assess the ability of Casimiroin to inhibit the growth of established estrogen-dependent breast cancer tumors.

Workflow Diagram: Breast Cancer Xenograft Study

Caption: Workflow for a breast cancer xenograft efficacy study.

Protocol: Orthotopic MDA-MB-231 Breast Cancer Xenograft Model

• Objective: To evaluate the anti-tumor efficacy of Casimiroin in an orthotopic breast cancer xenograft model.

• Cell Line: MDA-MB-231 human breast adenocarcinoma cells.

• Animals: Female athymic nude mice (Nu/Nu), 6-8 weeks old.

• Procedure:

  • Cell Preparation: Culture MDA-MB-231 cells in appropriate media. On the day of injection, harvest cells during their exponential growth phase and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^6 cells per 50 µL.

  • Tumor Implantation: Anesthetize the mice. Inject 50 µL of the cell suspension into the fourth mammary fat pad.

  • Tumor Monitoring: Monitor tumor growth by caliper measurements twice weekly. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize the animals into treatment groups (n=8-10 per group).

    • Group 1: Vehicle control (formulation vehicle only), oral gavage, daily.

    • Group 2: Casimiroin (e.g., 50 mg/kg), oral gavage, daily.

    • Group 3: Casimiroin (e.g., 100 mg/kg), oral gavage, daily.

    • Group 4: Positive control (e.g., Letrozole, an approved aromatase inhibitor), administered as per literature recommendations.[8][9]

  • Efficacy Endpoints: Continue treatment for 21-28 days. Monitor tumor volume and body weight twice weekly.

  • Terminal Procedures: At the end of the study, euthanize the animals. Excise the tumors and record their final weight. A portion of the tumor can be fixed in formalin for histological analysis (H&E staining, Ki-67 for proliferation) and another portion snap-frozen for biomarker analysis (e.g., Western blot for aromatase and ERα levels).

Table 2: Suggested Treatment Groups and Endpoints for Xenograft Study

Group	Treatment	Dose	Route	Primary Endpoints	Secondary Endpoints
1	Vehicle Control	-	p.o.	Tumor Growth Rate, Final Tumor Weight	Body Weight, Clinical Observations
2	Casimiroin	Low Dose	p.o.	Tumor Growth Rate, Final Tumor Weight	Body Weight, Clinical Observations, Biomarker Analysis
3	Casimiroin	High Dose	p.o.	Tumor Growth Rate, Final Tumor Weight	Body Weight, Clinical Observations, Biomarker Analysis
4	Positive Control	Standard Dose	p.o.	Tumor Growth Rate, Final Tumor Weight	Body Weight, Clinical Observations

Part 2: In Vivo Efficacy in Inflammation Models

The potential anti-inflammatory activity of Casimiroin can be investigated using well-established rodent models of acute localized and systemic inflammation.

Experimental Design: Carrageenan-Induced Paw Edema

This model is a gold standard for screening acute anti-inflammatory activity.[2][6][10][11]

Workflow Diagram: Carrageenan-Induced Paw Edema Study

Caption: Workflow for a carrageenan-induced paw edema study.

Protocol: Carrageenan-Induced Paw Edema in Rats

• Objective: To assess the acute anti-inflammatory effect of Casimiroin.

• Animals: Male Wistar rats (180-220 g).

• Procedure:

  • Acclimation and Grouping: Acclimatize animals for at least 5 days. Randomly assign them to treatment groups (n=6 per group).

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Dosing: Administer the test compounds by oral gavage 1 hour before carrageenan injection.

    • Group 1: Vehicle control.

    • Group 2: Casimiroin (e.g., 50 mg/kg).

    • Group 3: Casimiroin (e.g., 100 mg/kg).

    • Group 4: Positive control (Indomethacin, 10 mg/kg).[2]

  • Induction of Inflammation: Inject 0.1 mL of 1% (w/v) carrageenan solution in sterile saline into the subplantar region of the right hind paw.

  • Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Experimental Design: Lipopolysaccharide (LPS)-Induced Systemic Inflammation

This model evaluates the effect of a compound on a systemic inflammatory response, often referred to as a model of sepsis.

Protocol: LPS-Induced Systemic Inflammation in Mice

• Objective: To determine the effect of Casimiroin on systemic inflammation and cytokine production.

• Animals: Male C57BL/6 mice (8-10 weeks old).

• Procedure:

  • Dosing: Administer the test compounds by oral gavage 1 hour before LPS challenge.

    • Group 1: Vehicle control + Saline injection.

    • Group 2: Vehicle control + LPS injection.

    • Group 3: Casimiroin (e.g., 50 mg/kg) + LPS injection.

    • Group 4: Casimiroin (e.g., 100 mg/kg) + LPS injection.

    • Group 5: Dexamethasone (positive control, 1 mg/kg) + LPS injection.

  • Induction of Inflammation: Inject lipopolysaccharide (LPS) from E. coli intraperitoneally (i.p.) at a dose of 10 mg/kg.

  • Sample Collection: At a predetermined time point (e.g., 6 hours post-LPS injection), collect blood via cardiac puncture for plasma separation.

  • Cytokine Analysis: Measure the plasma levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β using commercially available ELISA kits.

  • Organ Analysis (Optional): Harvest organs such as the lungs and liver for histological analysis of inflammatory cell infiltration.

Data Interpretation and Next Steps

Successful demonstration of efficacy in these models would warrant further investigation into the chronic efficacy and safety of Casimiroin. For oncology indications, this could involve studies in patient-derived xenograft (PDX) models, which more closely recapitulate human tumor heterogeneity. For inflammatory conditions, chronic models such as collagen-induced arthritis could be explored. Comprehensive pharmacokinetic and pharmacodynamic (PK/PD) studies should be conducted in parallel to establish a clear relationship between drug exposure and therapeutic effect.

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 1889–1899. [Link]

• National Center for Biotechnology Information. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. PubMed Central. [Link]

• FooDB. (2019). Showing Compound Casimiroin (FDB011377). Retrieved from [Link]

• Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

• Kontogiorgis, C. A., & Hadjipavlou-Litina, D. J. (2005). Synthesis and Antiinflammatory Activity of Coumarin Derivatives. Journal of Medicinal Chemistry, 48(20), 6298–6302. [Link]

• National Center for Biotechnology Information. (2013). In vitro and in vivo anti-inflammatory effects of IMMLG5521, a coumarin derivative. PubMed. [Link]

• Frontiers. (2022). Coumarin derivatives ameliorate the intestinal inflammation and pathogenic gut microbiome changes in the model of infectious colitis through antibacterial activity. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels. PubMed Central. [Link]

• MDPI. (2021). Coumarin Derivatives in Inflammatory Bowel Disease. Retrieved from [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. Retrieved from [Link]

• EMBL-EBI. (n.d.). Compound: CASIMIROIN (CHEMBL492762). ChEMBL. Retrieved from [Link]

• Oxford Academic. (2002). Aromatase Inhibitors in the Treatment of Breast Cancer. Endocrine Reviews. [Link]

• AME Publishing Company. (2019). Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells. Translational Cancer Research. [Link]

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• Springer Nature Experiments. (2018). Breast Cancer Xenograft Murine Models. Retrieved from [Link]

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Application Notes and Protocols for the Formulation of Casimiroin in Animal Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of Casimiroin for administration in preclinical animal models. Casimiroin, a quinoline alkaloid found in plants of the Casimiroa genus, has garnered scientific interest for its potential therapeutic properties, including anticancer and anti-inflammatory activities.[1] However, like many natural products, its anticipated poor aqueous solubility presents a significant challenge for achieving consistent and reproducible bioavailability in in vivo studies. This guide details pre-formulation considerations, outlines systematic strategies for vehicle selection, and provides step-by-step protocols for preparing stable suspensions and solutions suitable for common administration routes such as oral gavage and intraperitoneal injection.

Introduction to Casimiroin

Casimiroin (C₁₂H₁₁NO₄) is a small molecule belonging to the hydroquinolone class of organic compounds.[2][3] It is a secondary metabolite isolated from plants of the Rutaceae family, notably Casimiroa edulis.[4] Preclinical research has suggested a range of biological activities for extracts of C. edulis and its isolated compounds, including antioxidant, anti-inflammatory, and antitumor effects, making Casimiroin a compelling candidate for further investigation in animal models of disease.[1]

Pre-Formulation Analysis: Understanding the Molecule

Before selecting a formulation strategy, it is essential to understand the physicochemical properties of the active pharmaceutical ingredient (API). For Casimiroin, the following parameters are key determinants for formulation design.

Table 1: Physicochemical Properties of Casimiroin

Property	Value / Observation	Implication for Formulation
Molecular Formula	C₁₂H₁₁NO₄	-
Molecular Weight	233.22 g/mol [5][6]	Influences diffusion and absorption characteristics.
AlogP (Octanol-Water Partition Coefficient)	1.28[5]	Indicates moderate lipophilicity. The compound is not excessively greasy, but aqueous solubility is likely to be low.
Polar Surface Area	49.69 Ų[5]	Contributes to solubility and permeability characteristics.
Predicted Solubility	Low in water. Likely soluble in organic solvents like DMSO and ethanol.[7][8]	Direct formulation in simple aqueous vehicles (e.g., saline) is not feasible. Co-solvents or suspension systems are required.
Stability	Stability is pH and temperature-dependent for many similar compounds.[3][9][10][11]	An empirical stability study of the final formulation is crucial to ensure dose accuracy, especially if the formulation is to be stored.

Formulation Strategy Selection

The primary challenge for Casimiroin is its low aqueous solubility. The goal is to create a homogenous, stable preparation that allows for accurate and reproducible dosing. The choice of formulation depends on the intended route of administration, the required dose, and the duration of the study.

For most non-clinical efficacy studies, oral (PO) and intraperitoneal (IP) routes are common. Intravenous (IV) administration is possible but requires a true solution, which is significantly more challenging for poorly soluble compounds.

***dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [color="#4285F4", arrowhead=vee];

}

Caption: Decision workflow for selecting a suitable formulation strategy for Casimiroin.

Common Vehicles for Preclinical Studies

The selection of an appropriate vehicle is paramount. The ideal vehicle should be non-toxic, biocompatible, and should not interfere with the biological activity of the compound or the experimental endpoint.

Table 2: Common Vehicles for Oral and Intraperitoneal Administration

Vehicle System	Composition	Primary Route(s)	Key Considerations
Aqueous Suspension	0.5% - 1.0% (w/v) Carboxymethylcellulose (CMC) or Methylcellulose (MC) in saline or water.[12]	Oral, IP	Industry standard for suspending hydrophobic compounds. Viscosity helps prevent rapid settling. Ensure proper hydration of the suspending agent.
Co-solvent Solution	5-10% DMSO, 30-40% PEG400, 5% Tween-80 in saline.[13]	Oral, IP	Used to solubilize compounds. The concentration of organic solvents must be kept low, especially for IP, to avoid toxicity and irritation.[14]
Oil-based Solution	Corn oil, Sesame oil, Peanut oil	Oral, SC	Suitable for highly lipophilic compounds. Not recommended for IP or IV routes due to the risk of irritation and embolism.

Expert Insight: For initial studies with a novel compound like Casimiroin, an aqueous suspension using Carboxymethylcellulose (CMC) is often the most robust and widely accepted starting point for both oral and IP administration.[12][15] It avoids the potential confounding effects of organic co-solvents and is generally well-tolerated.

Detailed Formulation Protocols

Safety Precaution: Always handle Casimiroin powder and organic solvents in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Preparation of a 10 mg/mL Casimiroin Suspension for Oral Gavage (PO)

This protocol is designed to create a 10 mL stock suspension, which is a common volume for small-scale rodent studies.

Materials:

• Casimiroin powder (100 mg)

• Sodium Carboxymethylcellulose (CMC), medium viscosity (50 mg)

• Tween® 80 (optional, 20 µL)

• Sterile 0.9% Saline (q.s. to 10 mL)

• Sterile 15 mL conical tube

• Mortar and pestle (glass or ceramic)

• Magnetic stirrer and stir bar

• Graduated cylinder and pipettes

Step-by-Step Methodology:

• Prepare the Vehicle:

  • Add 50 mg of CMC to approximately 8 mL of sterile saline in the 15 mL conical tube.

  • Add a magnetic stir bar and stir vigorously for at least 1-2 hours at room temperature, or overnight at 4°C, to ensure the CMC is fully hydrated. The solution should become viscous and clear to slightly opalescent.[6]

• Weigh the API:

  • Accurately weigh 100 mg of Casimiroin powder.

• Pre-wet the API (Crucial for avoiding clumps):

  • Place the weighed Casimiroin powder into a clean mortar.

  • Add a few drops (approx. 100-200 µL) of the prepared CMC vehicle to the powder. If the compound is particularly hydrophobic, adding 20 µL of Tween® 80 to the vehicle at this stage can act as a wetting agent, improving dispersion.

  • Gently triturate the powder with the pestle to form a smooth, uniform paste. This step is critical to break down aggregates and ensure fine particle dispersion.

• Create the Suspension:

  • Gradually add the remaining CMC vehicle to the mortar in small aliquots, mixing continuously with the pestle to incorporate the paste into the liquid.

  • Once fully mixed, transfer the entire contents from the mortar into the 15 mL conical tube containing the rest of the vehicle. Rinse the mortar and pestle with a small amount of vehicle to ensure a complete transfer.

• Final Homogenization and Volume Adjustment:

  • Bring the total volume to exactly 10 mL with sterile saline.

  • Vortex the suspension vigorously for 1-2 minutes. For best results, sonicate the suspension in a bath sonicator for 5-10 minutes to further reduce particle size and ensure homogeneity.

• Storage and Use:

  • Store the suspension at 2-8°C, protected from light.

  • Crucially, before each dose administration, the suspension must be thoroughly re-suspended by vigorous vortexing or stirring to ensure dose uniformity.

***dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fillcolor="#FFFFFF", fontcolor="#202124", color="#5F6368"]; edge [color="#4285F4", arrowhead=vee];

}

Caption: Workflow for preparing an aqueous oral suspension of Casimiroin.

Protocol 2: Preparation of a 5 mg/mL Casimiroin Solution for Intraperitoneal (IP) Injection

This protocol uses a co-solvent system to achieve a true solution, which can reduce irritation upon injection compared to a suspension. The final concentration of DMSO must be carefully controlled.

Materials:

• Casimiroin powder (50 mg)

• Dimethyl sulfoxide (DMSO), cell culture grade (1.0 mL)

• Polyethylene glycol 400 (PEG400) (4.0 mL)

• Sterile 0.9% Saline (q.s. to 10 mL)

• Sterile 15 mL conical tube

• Pipettes

Step-by-Step Methodology:

• Initial Solubilization:

  • Accurately weigh 50 mg of Casimiroin powder and place it in the sterile 15 mL conical tube.

  • Add 1.0 mL of DMSO directly to the powder.[16] Vortex or gently warm (not exceeding 37°C) until the Casimiroin is completely dissolved. Visually inspect against a light source to ensure no solid particles remain.

• Addition of Co-solvent:

  • Add 4.0 mL of PEG400 to the DMSO solution. Vortex thoroughly to mix. The solution should remain clear.

• Final Dilution (Critical Step):

  • Slowly add sterile saline dropwise while continuously vortexing the tube. This gradual addition is essential to prevent the drug from precipitating out of the solution (a phenomenon known as "crashing out").

  • Continue adding saline until the final volume reaches 10 mL.

• Final Inspection and Use:

  • The final formulation should be a clear, particle-free solution. The final vehicle composition will be 10% DMSO, 40% PEG400, and 50% Saline.

  • This solution should ideally be prepared fresh daily. If storage is necessary, keep at 2-8°C and visually inspect for any signs of precipitation before each use. If crystals have formed, the solution should be discarded.

Trustworthiness Check: The final concentration of DMSO (10%) is generally considered acceptable for IP administration in rodents, but researchers should always aim for the lowest effective concentration.[14] If any signs of animal distress (e.g., writhing, lethargy) are observed post-injection, the vehicle should be considered a potential cause, and a more dilute or alternative formulation should be explored.

Quality Control and Validation

A protocol is only as good as its execution and validation. To ensure a self-validating system:

• Visual Inspection: Every formulation, whether solution or suspension, must be visually inspected for homogeneity, clarity (for solutions), or signs of aggregation/precipitation before each use.

• pH Measurement: The pH of the final formulation should be measured and recorded. An ideal pH is close to physiological (~7.4) to minimize injection site irritation.[14] Adjustments can be made with dilute HCl or NaOH if necessary, but stability must be re-confirmed.

• Short-Term Stability: For multi-day studies, prepare a batch of the formulation and store it under the intended conditions (e.g., 4°C, protected from light). At set time points (e.g., 24, 48, 72 hours), take a sample, re-suspend/re-mix, and visually inspect for any changes (e.g., crystal growth, irreversible clumping).

References

• ChEMBL Database. (n.d.). Compound: CASIMIROIN (CHEMBL492762). European Bioinformatics Institute (EMBL-EBI). [Link]

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• ResearchGate. (2019). Between Ethanol and DMSO, which will be better for dissolving phenolic acids?[Link]

• PubMed. (n.d.). pH dependence thermal stability of a chymotrypsin inhibitor from Schizolobium parahyba seeds. [Link]

• SciSpace. (2020). Natural products isolated from Casimiroa. [Link]

• Silverson. (n.d.). Preparation of Carboxymethyl cellulose (CMC) Solutions. [Link]

• Human Metabolome Database. (2022). Metabocard for Casimiroin (HMDB0033349). [Link]

• PMC (PubMed Central). (n.d.). Chemical Profile and Biological Activity of Casimiroa Edulis Non-Edible Fruit`s Parts. [Link]

• PMC (PubMed Central). (n.d.). Comparison of Dimethyl Sulfoxide and Water as Solvents for Echinocandin Susceptibility Testing by the EUCAST Methodology. [Link]

• MDPI. (n.d.). The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective. [Link]

• ResearchGate. (2014). Can we use carboxymethylcellulose as vehicle/solvent for Intraperitonial dosing in rodents?[Link]

• ResearchGate. (2021). Solubility of drugs in ethanol and dmso. [Link]

• ResearchGate. (2019). Oral gavage with methylcellulose?[Link]

• ResearchGate. (n.d.). Influence of pH on the Thermal Inactivation Kinetics of Horseradish Peroxidase in Aqueous Solution. [Link]

• PubMed. (2006). Formulation of poorly water-soluble drugs for oral administration: physicochemical and physiological issues and the lipid formulation classification system. [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. [Link]

• PubMed. (2019). Carboxymethyl cellulose-based oral delivery systems. [Link]

• Future Science. (n.d.). Formulation of poorly water-soluble drugs for oral administration. [Link]

• ResearchGate. (2020). Hi all! What vehicle do you recommend for IP injection in mice for a DMSO soluble drug?[Link]

• Boston University. (2025). Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC). [Link]

• Progress in Biology. (n.d.). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. [Link]

• ResearchGate. (n.d.). 57 questions with answers in ORAL GAVAGE | Science topic. [Link]

• ResearchGate. (n.d.). The effect of pH and temperature on the stability and bioactivity of nystatin and amphotericin B. [Link]

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Application Notes &amp; Protocols: High-Throughput Screening for Novel Casimiroin Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Casimiroin

Casimiroin is a natural product isolated from the edible fruit of Casimiroa edulis, a plant with a history in traditional medicine.[1] Scientific investigations have begun to uncover its therapeutic promise, particularly in oncology. Studies have demonstrated that Casimiroin and its synthetic analogues can inhibit key enzymes implicated in cancer progression, such as Quinone Reductase 2 (QR2) and aromatase.[1][2][3] These findings suggest that Casimiroin derivatives represent a promising scaffold for the development of novel chemopreventive or chemotherapeutic agents.[1][2][3]

High-Throughput Screening (HTS) provides the technological framework to rapidly evaluate large libraries of such derivatives, accelerating the discovery of lead compounds with enhanced potency and selectivity.[4][5] This guide provides the scientific rationale, detailed protocols, and data validation techniques for establishing robust HTS campaigns targeting Casimiroin derivatives.

Section 1: The HTS Workflow: From Library to Validated Hit

A successful HTS campaign is a systematic process that moves from a large, diverse collection of compounds to a small number of validated, high-quality hits. The workflow is designed to maximize efficiency and data reliability while minimizing false positives and negatives.

Figure 1: A generalized workflow for a high-throughput screening campaign.

Section 2: Assay Development and Quality Control

The cornerstone of any HTS campaign is a robust and reliable assay. Before screening a full library, the assay must be optimized and validated to ensure it can clearly distinguish between active and inactive compounds.

The Z'-Factor: A Measure of Assay Excellence

The Z'-factor (Z-prime) is the industry-standard statistical metric for quantifying the quality of an HTS assay.[6][7] It incorporates the means and standard deviations of both positive and negative controls to provide a single, dimensionless value that reflects the assay's signal window and data variation.[6][8]

Formula: Z' = 1 - (3σp + 3σn) / |μp - μn|

Where:

• μp and σp are the mean and standard deviation of the positive control.

• μn and σn are the mean and standard deviation of the negative control.

Z'-Factor Value	Assay Classification	Suitability for HTS
> 0.5	Excellent Assay	Ideal for a full-scale HTS campaign.[7][9]
0 to 0.5	Doable Assay	May require optimization; suitable for smaller screens.[7][9]
< 0	Unsuitable Assay	Not reliable for screening.[7]

Scientist's Note: Achieving a Z'-factor ≥ 0.5 is a critical milestone in assay development. It provides confidence that the assay can reliably identify hits with a low probability of false positives or negatives.[7][10]

Section 3: Protocol 1 - Cell-Based Cytotoxicity Screening

A primary screen to identify Casimiroin derivatives with anti-proliferative activity is a logical first step. Cell-based assays offer high biological relevance by testing compounds in the context of a living cell.[11][12] Luminescent assays that measure cellular ATP levels, such as the CellTiter-Glo® assay, are highly sensitive and well-suited for HTS.[11][13]

Principle

Metabolically active, viable cells produce ATP. This assay introduces a reagent containing luciferase and its substrate, luciferin. In the presence of ATP, luciferase catalyzes the conversion of luciferin to oxyluciferin, generating a luminescent signal that is directly proportional to the number of viable cells in the well. A decrease in signal indicates cytotoxic or cytostatic activity.

Detailed Protocol: ATP-Based Luminescence Assay

This protocol is designed for a 384-well plate format.

Materials:

• Cell Line: MCF-7 (human breast adenocarcinoma) or another relevant cancer cell line.

• Culture Medium: Appropriate medium (e.g., DMEM) with 10% FBS and 1% Penicillin-Streptomycin.

• Assay Plates: 384-well, solid white, flat-bottom, sterile, tissue-culture treated plates.

• Reagents: CellTiter-Glo® Luminescent Cell Viability Assay kit.

• Compounds: Casimiroin derivative library, pre-diluted in DMSO.

• Controls: Staurosporine (positive control for cytotoxicity), DMSO (negative vehicle control).

• Equipment: Automated liquid handler, multi-well plate reader with luminescence detection capability.

Protocol Steps:

• Cell Seeding:

  • Culture MCF-7 cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh medium to a final concentration of 50,000 cells/mL.

  • Using an automated dispenser, seed 40 µL of the cell suspension into each well of the 384-well plates (2,000 cells/well).

  • Rationale: Seeding density is optimized to ensure cells are in the exponential growth phase during the assay, providing a robust signal window.

• Incubation:

  • Incubate the plates for 24 hours at 37°C, 5% CO₂.

  • Rationale: This allows cells to adhere and recover from the stress of plating before compound addition.

• Compound Addition:

  • Prepare compound plates by dispensing Casimiroin derivatives and controls. The final screening concentration is typically 10 µM.

  • Using an acoustic dispenser or pin tool, transfer 40 nL of compound stock solution to the assay plates.

  • Controls:

    • Negative Control: Add DMSO vehicle to 16 wells (final concentration 0.1%).

    • Positive Control: Add Staurosporine to 16 wells (final concentration 1 µM).

• Compound Incubation:

  • Incubate the assay plates for 48-72 hours at 37°C, 5% CO₂.

  • Rationale: The incubation time should be sufficient to observe the desired biological effect (e.g., apoptosis, cell cycle arrest). This duration often requires optimization.

• Assay Readout:

  • Equilibrate the assay plates and the CellTiter-Glo® reagent to room temperature for 30 minutes.

  • Add 40 µL of CellTiter-Glo® reagent to each well.

  • Place plates on an orbital shaker for 2 minutes at a low speed to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read luminescence on a compatible plate reader.

Section 4: Protocol 2 - Target-Based Biochemical Screening

Following a primary phenotypic screen, a target-based biochemical assay can elucidate the mechanism of action. Since many natural products and their derivatives exhibit anticancer activity by modulating protein kinases, a kinase inhibition assay is a highly relevant secondary screen.[14][15]

Principle

Biochemical kinase assays measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.[14] There are numerous HTS-compatible formats, including TR-FRET, fluorescence polarization, and luminescence-based assays that quantify ATP consumption (e.g., ADP-Glo™).[16] The ADP-Glo™ assay measures the amount of ADP produced in a kinase reaction, where a low signal indicates inhibition.

Figure 2: Principle of the ADP-Glo™ Kinase Assay.

Detailed Protocol: ADP-Glo™ Kinase Assay

This protocol is for a generic tyrosine kinase in a 384-well plate format.

Materials:

• Enzyme: Purified, active recombinant kinase (e.g., ABL1, SRC).

• Substrate: Corresponding peptide substrate for the kinase.

• Reagents: ADP-Glo™ Kinase Assay kit.

• Assay Plates: 384-well, low-volume, white plates.

• Compounds & Controls: As described in Protocol 1. A known inhibitor for the target kinase should be used as the positive control.

Protocol Steps:

• Prepare Reagents:

  • Create a 2X Kinase/Substrate mix in kinase reaction buffer (contains ATP at the desired concentration, often Km).

  • Scientist's Note: Using an ATP concentration near its Km value for the enzyme makes the assay more sensitive to competitive inhibitors.

• Compound Addition:

  • Dispense 50 nL of compound/control solutions into the wells of the 384-well plate.

• Initiate Kinase Reaction:

  • Add 2.5 µL of the 2X Kinase/Substrate mix to each well.

  • Add 2.5 µL of buffer (or 2X enzyme if adding separately) to initiate the reaction. Total volume is 5 µL.

  • Shake the plate briefly and incubate at room temperature for 1 hour.

• First Detection Step:

  • Add 5 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• Second Detection Step:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction back into ATP.

  • Incubate at room temperature for 30 minutes.

• Readout:

  • Measure the luminescence using a plate reader. The signal is stable for several hours.

  • Data Interpretation: A low luminescent signal corresponds to low ADP production, indicating potent inhibition of the kinase by the compound.

Section 5: Data Analysis and Hit Validation

Raw data from the plate reader must be normalized to account for plate-to-plate and well-to-well variability.

• Normalization: The activity of each test compound is typically expressed as a percentage of inhibition relative to the plate controls.

  • % Inhibition = 100 * (1 - (Signal_Compound - Mean_Positive_Control) / (Mean_Negative_Control - Mean_Positive_Control))

• Hit Selection: A "hit" is defined as a compound that produces a statistically significant effect. A common threshold is a percentage inhibition value greater than three standard deviations above the mean of the negative controls.

• Confirmation and IC₅₀: All initial hits must be re-tested from the source compound plate. Confirmed hits are then subjected to dose-response analysis, where the compound is tested across a range of concentrations (typically 8-10 points) to determine its half-maximal inhibitory concentration (IC₅₀).

References

• Title: High-throughput biochemical kinase selectivity assays: panel development and screening applications. Source: PubMed. URL: [Link]

• Title: High-Throughput Screening Assays for the Assessment of Cytotoxicity. Source: ResearchGate. URL: [Link]

• Title: A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Source: PubMed. URL: [Link]

• Title: On HTS: Z-factor. Source: On HTS. URL: [Link]

• Title: Z-factor - Wikipedia. Source: Wikipedia. URL: [Link]

• Title: Issues of Z-factor and an approach to avoid them for quality control in high-throughput screening studies. Source: Bioinformatics | Oxford Academic. URL: [Link]

• Title: From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. Source: BellBrook Labs. URL: [Link]

• Title: High-Throughput Cell Toxicity Assays. Source: PubMed. URL: [Link]

• Title: Kinase Screening Assay Services. Source: Reaction Biology. URL: [Link]

• Title: Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). Source: Visikol. URL: [Link]

• Title: High-Throughput Cell Toxicity Assays. Source: Springer Nature Experiments. URL: [Link]

• Title: High-Throughput Screening to Advance In Vitro Toxicology: Accomplishments, Challenges, and Future Directions. Source: PMC - PubMed Central. URL: [Link]

• Title: Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. Source: PubMed. URL: [Link]

• Title: Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Source: PMC - NIH. URL: [Link]

• Title: Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Source: Journal of Medicinal Chemistry - ACS Publications. URL: [Link]

• Title: High-Throughput Screening for Kinase Inhibitors. Source: ElectronicsAndBooks. URL: [Link]

• Title: (PDF) Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Source: ResearchGate. URL: [Link]

• Title: Testing kinase inhibitors where it matters: Drug screening in intact cells. Source: Reaction Biology. URL: [Link]

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• 1. Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
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Application Notes and Protocols for Target Validation of Casimiroin's Cellular Effects

For: Researchers, scientists, and drug development professionals.

Introduction: Unraveling the Mechanism of a Promising Natural Product

Casimiroin, a furoquinoline alkaloid isolated from the seeds of Casimiroa edulis, has garnered scientific interest for its potential chemopreventive and anticancer activities. Preliminary studies have identified its ability to inhibit key enzymes such as Quinone Reductase 2 (QR2) and aromatase, suggesting a multi-faceted mechanism of action.[1][2] However, rigorously validating these molecular targets and elucidating the downstream cellular consequences of their engagement is a critical step in translating this natural product into a therapeutic lead.

This guide provides a comprehensive framework and detailed protocols for the target validation of casimiroin. It is designed to move beyond a simple listing of techniques, offering a strategic workflow that integrates computational, biophysical, and genetic approaches. As Senior Application Scientists, we emphasize the causality behind experimental choices, ensuring that each step logically builds upon the last to create a self-validating and robust dataset. Our approach is grounded in the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T), providing you with the insights needed to confidently investigate the cellular effects of casimiroin and other novel bioactive compounds.

Part 1: The Strategic Workflow for Casimiroin Target Validation

A successful target validation campaign for a natural product like casimiroin requires a multi-pronged approach that begins with broad, unbiased screening and progressively narrows down to specific, high-confidence interactions and their functional consequences. We propose a logical workflow that integrates computational prediction with cutting-edge experimental techniques.

Logical Workflow Diagram

Caption: A strategic workflow for casimiroin target validation.

Part 2: Proposed Signaling Pathways Modulated by Casimiroin

Based on existing literature, casimiroin's inhibition of QR2 and aromatase likely perturbs distinct but potentially interconnected signaling pathways critical for cancer cell survival and proliferation.

• QR2 Inhibition and Redox-Sensitive Signaling: Quinone Reductase 2 is not just a metabolic enzyme; it functions as a redox sensor.[2][3][4][5] Its inhibition by casimiroin could alter the cellular redox balance, potentially impacting the stability of redox-sensitive proteins like the tumor suppressor p53. NQO2 has been shown to modulate the proteasomal degradation of p53 in a redox-dependent manner.[5]

• Aromatase Inhibition and Estrogen Receptor Signaling: Aromatase is the rate-limiting enzyme in estrogen biosynthesis. In estrogen receptor-positive (ER+) breast cancer, local estrogen production fuels tumor growth.[6][7][8][9] Casimiroin's inhibition of aromatase would lead to decreased local estrogen levels, resulting in reduced activation of the estrogen receptor (ERα) and its downstream pro-proliferative and anti-apoptotic signaling pathways.

Hypothesized Signaling Pathway Diagram

Caption: Hypothesized signaling pathways affected by casimiroin.

Part 3: Experimental Protocols and Application Notes

This section provides detailed, step-by-step protocols for the key experimental techniques outlined in our strategic workflow. Each protocol is accompanied by "Application Notes" that offer practical insights and considerations specific to working with a natural product like casimiroin.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

Principle: CETSA is a powerful biophysical method to verify direct target engagement in a cellular context. It relies on the principle that ligand binding stabilizes a target protein, leading to a higher melting temperature.[10][11][12][13] This change in thermal stability is detected by quantifying the amount of soluble protein remaining after heat treatment.

Objective: To confirm the direct binding of casimiroin to QR2 and aromatase in intact cells and to perform a proteome-wide screen for potential off-targets.

Experimental Workflow Diagram

Caption: CETSA experimental workflow.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., MCF-7 breast cancer cells, which express both ERα and aromatase) to ~80% confluency.

  • Treat cells with a predetermined concentration of casimiroin or vehicle (e.g., DMSO) for a specified time (e.g., 2-4 hours).

• Heating:

  • Harvest and resuspend cells in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40, 44, 48, 52, 56, 60, 64, 68°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis:

  • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Sample Preparation for Analysis:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of each sample.

• Analysis:

  • For specific targets (Western Blot): Analyze equal amounts of soluble protein by SDS-PAGE and Western blot using specific antibodies against QR2 and aromatase.

  • For proteome-wide analysis (MS-CETSA): Prepare samples for mass spectrometry analysis (e.g., via TMT labeling) to identify and quantify thousands of proteins simultaneously.

Data Presentation and Interpretation:

Temperature (°C)	Soluble QR2 (Vehicle)	Soluble QR2 (Casimiroin)	Soluble Aromatase (Vehicle)	Soluble Aromatase (Casimiroin)
40	100%	100%	100%	100%
52	85%	95%	88%	96%
56	50%	75%	55%	80%
60	15%	40%	20%	50%
64	5%	10%	8%	15%

• Interpretation: A rightward shift in the melting curve for QR2 and aromatase in the presence of casimiroin indicates target stabilization and direct binding. In MS-CETSA, proteins with significant thermal shifts are identified as potential casimiroin targets or off-targets.

Application Notes for Casimiroin:

• Concentration Optimization: Perform a dose-response experiment at a fixed, semi-denaturing temperature to determine the optimal casimiroin concentration that gives the maximal thermal shift.

• Solubility: Ensure casimiroin is fully solubilized in the culture medium. If solubility is an issue, consider using a formulation aid, but test its effect on cell viability and protein stability first.

• Natural Product Complexity: Natural products can be complex mixtures. Ensure the purity of the casimiroin sample to avoid confounding results from other bioactive compounds.

Protocol 2: Affinity Purification-Mass Spectrometry (AP-MS)

Principle: AP-MS is an unbiased approach to identify proteins that interact with a small molecule. A modified version of the small molecule (the "bait") is immobilized on a solid support (e.g., beads) and used to "pull down" interacting proteins from a cell lysate. These interacting proteins are then identified by mass spectrometry.[14][15][16]

Objective: To identify the direct binding partners of casimiroin in an unbiased manner, confirming expected targets and discovering novel interactors.

Step-by-Step Methodology:

• Synthesis of Casimiroin Affinity Probe:

  • Synthesize a casimiroin analog with a linker arm suitable for conjugation to beads (e.g., a linker with a terminal alkyne or amine group). It is crucial that the modification does not abrogate the biological activity of the compound.

  • Conjugate the casimiroin probe to activated beads (e.g., NHS-activated sepharose or click-chemistry compatible beads).

• Cell Lysis and Lysate Preparation:

  • Grow and harvest cells as in the CETSA protocol.

  • Lyse cells in a non-denaturing lysis buffer (e.g., containing NP-40 or CHAPS) supplemented with protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Pulldown:

  • Incubate the clarified cell lysate with the casimiroin-conjugated beads for several hours at 4°C with gentle rotation.

  • Control: In parallel, incubate lysate with control beads (without casimiroin) to identify non-specific binders.

  • Competition Control: In another parallel experiment, pre-incubate the lysate with an excess of free, unmodified casimiroin before adding the casimiroin-conjugated beads. Proteins that are true binders will be competed off the beads.

• Washing:

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Sample Preparation for MS:

  • Elute the bound proteins from the beads (e.g., using a low pH buffer, a denaturing buffer like SDS-PAGE sample buffer, or by on-bead digestion with trypsin).

  • Process the eluted proteins for mass spectrometry analysis (e.g., in-gel or in-solution digestion, followed by LC-MS/MS).

Data Analysis and Interpretation:

• Identify proteins that are significantly enriched on the casimiroin beads compared to the control beads.

• Prioritize proteins whose binding is significantly reduced in the competition control experiment.

• QR2 and aromatase should be identified as high-confidence hits. Other identified proteins are potential novel targets or binding partners.

Application Notes for Casimiroin:

• Probe Design: The position of the linker on the casimiroin scaffold is critical. It should be placed at a position that does not interfere with the key binding interactions with its targets.

• Non-specific Binding: Natural products can sometimes be "sticky." Rigorous washing steps and the use of appropriate controls (especially the competition control) are essential to minimize false positives.[15]

• Validation: Hits identified by AP-MS should be validated using an orthogonal method, such as CETSA or Western blot.

Protocol 3: CRISPR/Cas9-Based Functional Genomic Screening

Principle: CRISPR/Cas9 screening allows for the systematic knockout of every gene in the genome to identify those that influence a cell's response to a drug.[17][18][19][20] By treating a library of knockout cells with casimiroin, we can identify genes whose loss confers either resistance or sensitivity to the compound.

Objective: To identify genes and pathways that are essential for casimiroin's cellular activity (synthetic lethality) or that can be targeted to overcome resistance.

Step-by-Step Methodology:

• Cell Line and Library Preparation:

  • Choose a suitable cell line that is sensitive to casimiroin and stably expresses the Cas9 nuclease.

  • Use a genome-wide or focused sgRNA library (e.g., targeting the kinome or all druggable proteins).

• Lentiviral Transduction:

  • Produce lentiviral particles carrying the sgRNA library.

  • Transduce the Cas9-expressing cells with the library at a low multiplicity of infection (MOI < 0.3) to ensure that most cells receive only one sgRNA.

• Selection and Baseline (T0) Sample:

  • Select for transduced cells using an appropriate antibiotic (e.g., puromycin).

  • Collect a portion of the cells as the T0 baseline sample to determine the initial representation of each sgRNA.

• Casimiroin Treatment:

  • Split the remaining cells into two populations: a control group treated with vehicle (DMSO) and a treatment group treated with a sublethal concentration of casimiroin (e.g., IC20-IC30).

  • Culture the cells for a sufficient period to allow for phenotypic selection (e.g., 10-14 days).

• Genomic DNA Extraction and Sequencing:

  • Harvest the cells from both the control and treated populations.

  • Extract genomic DNA.

  • Amplify the sgRNA-encoding regions by PCR.

  • Analyze the sgRNA representation in each population by next-generation sequencing.

Data Analysis and Interpretation:

• Compare the sgRNA abundance in the casimiroin-treated population to the vehicle-treated and T0 populations.

• Negative Selection (Drop-out): sgRNAs that are depleted in the casimiroin-treated group correspond to genes whose knockout is synthetically lethal with casimiroin treatment. These genes may be in the same pathway as casimiroin's targets or in a parallel survival pathway.

• Positive Selection (Enrichment): sgRNAs that are enriched in the casimiroin-treated group correspond to genes whose knockout confers resistance to casimiroin. These genes may be part of the target pathway (e.g., the target itself) or involved in drug uptake/metabolism.

Application Notes for Casimiroin:

• Treatment Concentration: The concentration of casimiroin is critical. It should be high enough to exert a selective pressure but not so high that it kills most of the cells, which would prevent the identification of resistant clones.

• Duration of Treatment: The treatment duration should be long enough to allow for multiple cell doublings, which is necessary to see significant changes in sgRNA representation.

• Hit Validation: Top hits from the screen must be validated individually using single-gene knockouts to confirm their role in modulating casimiroin sensitivity.

Conclusion: Towards a Comprehensive Understanding of Casimiroin's Mechanism of Action

The target validation of a natural product like casimiroin is a complex but essential undertaking in the drug discovery process. By employing a strategic, multi-technique approach as outlined in this guide, researchers can move from initial hypotheses to high-confidence, functionally validated targets. The integration of biophysical methods like CETSA and AP-MS with functional genomics approaches such as CRISPR/Cas9 screening provides a powerful toolkit to not only confirm direct binding but also to map the broader cellular pathways that are perturbed by the compound. The detailed protocols and application notes provided herein are designed to equip researchers with the practical knowledge needed to rigorously investigate the cellular effects of casimiroin, ultimately paving the way for its potential development as a novel therapeutic agent.

References

• Current computational methods for predicting protein interactions of natural products. (2020). Briefings in Bioinformatics.[Link]

• Effect of inhibiting aromatase activity in estrogen-transformed human breast epithelial cells. (2004). The Journal of Steroid Biochemistry and Molecular Biology.[Link]

• Effects of aromatase inhibitors on the pathobiology of the human breast, endometrial and ovarian carcinoma. (2000). The Journal of Steroid Biochemistry and Molecular Biology.[Link]

• Effects of the Aromatase Inhibitor Letrozole on Normal Breast Epithelial Cell Proliferation and Metabolic Indices in Postmenopausal Women. (2002). Cancer Epidemiology, Biomarkers & Prevention.[Link]

• Advancing Natural Product Drug Discovery with CETSA. (n.d.). Pelago Bioscience.[Link]

• CETSA and thermal proteome profiling strategies for target identification and drug discovery of natural products. (2023). Acta Pharmaceutica Sinica B.[Link]

• Diagnosed with breast cancer after menopause? Aromatase inhibitors can help. (2022). MD Anderson Cancer Center.[Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. (2025). International Journal of Molecular Sciences.[Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. (2025). MDPI.[Link]

• Mass spectrometry-based Cellular Thermal Shift Assay (CETSA®) for target deconvolution in phenotypic drug discovery. (n.d.). Semantic Scholar.[Link]

• Aromatase Inhibitors in the Treatment of Breast Cancer. (2002). Endocrine Reviews.[Link]

• Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. (2009). Journal of Medicinal Chemistry.[Link]

• Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. (2009). PubMed.[Link]

• Quinone Reductase 2. (n.d.). Shilton Laboratory.[Link]

• Evolution of Quinone Reductase 2 (NQO2) from a catalyst to a redox sensor. (2025). bioRxiv.[Link]

• Affinity purification–mass spectrometry and network analysis to understand protein-protein interactions. (2014). Nature Protocols.[Link]

• Quinone Reductase 2 is a Flavin Redox Switch. (2019). Scholarship@Western.[Link]

• Discovery of protein-protein interactions by affinity purification and mass spectrometry (AP-MS). (2018). University of Geneva.[Link]

• Development of a target identification approach using native mass spectrometry. (2021). Scientific Reports.[Link]

• Natural products isolated from Casimiroa. (2020). RSC Advances.[Link]

• Development of a target identification approach using native mass spectrometry. (2021). Griffith Research Online.[Link]

• Computational and informatics strategies for identification of specific protein interaction partners in affinity purification mass spectrometry experiments. (2013). Mass Spectrometry Reviews.[Link]

• Best CRISPR Gene Editing Practices and Why Researchers Should Apply Caution. (2022). BioTechniques.[Link]

• CRISPR screens in plants: approaches, guidelines, and future prospects. (2020). The Plant Cell.[Link]

• Anti-Cancer Effects of Pristimerin and the Mechanisms: A Critical Review. (2019). Frontiers in Pharmacology.[Link]

• Viewpoint: CRISPR gene edited crops ‘mimic nature’ — but that doesn’t mean they shouldn’t be regulated. (2021). Genetic Literacy Project.[Link]

• Novel Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (2024). Preprints.org.[Link]

• No time to waste—the ethical challenges created by CRISPR. (2015). EMBO Reports.[Link]

• Latest developments in coumarin-based anticancer agents: mechanism of action and structure–activity relationship studies. (2023). RSC Medicinal Chemistry.[Link]

• Chronic In Vivo CRISPR-Cas Genome Editing: Challenges, Long-Term Safety, and Outlook. (2024). International Journal of Molecular Sciences.[Link]

• New study reveals how anticancer drugs enter cancer cells. (2025). News-Medical.Net.[Link]

• Small-Molecule Mitotic Inhibitors as Anticancer Agents: Discovery, Classification, Mechanisms of Action, and Clinical Trials. (2024). Molecules.[Link]

• Biological activities of sinularin: A literature-based review. (2020). Cellular and Molecular Biology.[Link]

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• 2. Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinone Reductase 2 | Shilton Laboratory [publish.uwo.ca]
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• 5. "Quinone Reductase 2 is a Flavin Redox Switch" by Kevin Ka Ki Leung [ir.lib.uwo.ca]
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• 7. Effects of aromatase inhibitors on the pathobiology of the human breast, endometrial and ovarian carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Casimiroin Synthesis

Welcome to the technical support center dedicated to enhancing the synthetic yield of Casimiroin. This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in the synthesis of furoquinoline alkaloids. Here, we move beyond simple protocols to address the nuanced challenges encountered during experimentation. Our focus is on providing actionable, field-tested insights in a direct question-and-answer format to help you troubleshoot and optimize your synthetic strategy.

Overview: A High-Yield Synthetic Pathway

The synthesis of Casimiroin, a furoquinoline alkaloid found in Casimiroa edulis, has historically been hampered by inefficient methods, notably a challenging cyclization step that could take a month and result in a mere 10% yield for a key intermediate.[1] A more efficient, multigram-scale synthesis has been developed, forming the basis of this guide. This pathway significantly improves the overall yield and practicality of obtaining Casimiroin for research and development.[2][3][4]

The optimized strategy involves a key Friedel-Crafts acylation and a final methylation step.[1] This guide will focus on troubleshooting the common hurdles within this improved workflow.

Caption: Optimized workflow for Casimiroin synthesis.[1][4]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that can arise during the synthesis, leading to reduced yields or impure products.

Q1: My PPA-mediated cyclization step (Step 6) is resulting in a low yield and significant charring. What's going wrong and how can I fix it?

A1: This is a critical and often problematic step. The issue typically stems from incorrect temperature control or impure starting material. Polyphosphoric acid (PPA) is a strong dehydrating and cyclizing agent, but at excessively high temperatures, it can promote polymerization and decomposition (charring) of the organic substrate.

• Causality: The cyclization is an intramolecular Friedel-Crafts acylation. It requires sufficient thermal energy to proceed, but the energy gap between successful cyclization and unwanted side reactions is narrow. Water contamination in the PPA or the intermediate (9) can also reduce the efficacy of the PPA and require harsher conditions, increasing the risk of charring.

• Troubleshooting Steps:

  • Verify Intermediate Purity: Ensure the intermediate (9) from the previous step is thoroughly dried and free of residual solvents or salts. Impurities can act as catalysts for decomposition.

  • Strict Temperature Control: Maintain the reaction temperature strictly between 95-100°C.[1] Use an oil bath with a contact thermometer for precise control. Temperatures above 110°C are highly likely to cause charring.

  • PPA Quality: Use fresh, high-quality PPA. Old PPA can absorb atmospheric moisture, reducing its effectiveness.

  • Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 3 hours.[1] Over-extending the reaction time in an attempt to drive it to completion will only increase byproduct formation.

  • Work-up: Quench the reaction by pouring it into ice-water while still warm. This prevents the PPA from solidifying and ensures rapid neutralization, minimizing product degradation.

Q2: The final O-methylation with TMS-diazomethane (Step 7) is incomplete. How can I drive this reaction to completion?

A2: Incomplete methylation is usually due to the deactivation of the reagent or suboptimal solvent conditions. Trimethylsilyldiazomethane (TMSCHN2) is a safer alternative to diazomethane but is sensitive to acidic protons and moisture.

• Causality: The reaction involves the methylation of a 4-hydroxy-2-quinolone tautomer. Any residual acid from the previous PPA step will quench the TMS-diazomethane. Similarly, water in the solvents will rapidly consume the reagent.

• Troubleshooting Steps:

  • Ensure Neutrality: The crude product from the cyclization must be completely free of PPA. Ensure the work-up was thorough, including washes with a mild base (e.g., saturated NaHCO₃ solution) followed by water until the aqueous layer is neutral.

  • Anhydrous Conditions: Use anhydrous methanol and diethyl ether.[1] Solvents should be dried over appropriate drying agents (e.g., molecular sieves) before use.

  • Reagent Stoichiometry: While the literature protocol may specify a certain equivalence, you may need to add TMS-diazomethane dropwise until the faint yellow color persists and nitrogen evolution ceases, indicating the consumption of the starting material. Monitor closely with TLC.

  • Reaction Time: This reaction can be slow, sometimes requiring up to 24 hours at room temperature for full conversion.[1] Be patient and monitor progress before quenching the reaction.

Q3: My overall yield is low, and I suspect the issue is in the initial Curtius rearrangement (Step 1). How can I optimize this?

A3: The Curtius rearrangement transforms a carboxylic acid into an isocyanate, which is then trapped by an alcohol. Low yields here are often due to side reactions of the acyl azide intermediate or incomplete initial activation.

• Causality: The reaction proceeds via an acyl azide formed by reacting the starting benzoic acid derivative with diphenylphosphoryl azide (DPPA). This intermediate must be thermally rearranged to the isocyanate in situ. If the temperature is too low, the rearrangement is slow; if too high, side reactions can occur.

• Troubleshooting Steps:

  • Reagent Quality: Use fresh DPPA and triethylamine (Et₃N). Et₃N should be distilled from a drying agent like KOH prior to use.[4]

  • Anhydrous Solvent: The reaction is sensitive to water. Use dry, reagent-grade benzene or toluene, which should be refluxed over a drying agent like CaH₂.[4]

  • Temperature Management: The reaction should be brought to reflux gently. The formation of the acyl azide can be done at a lower temperature before slowly heating to reflux to initiate the rearrangement.

  • Efficient Trapping: Ensure the trapping agent (benzyl alcohol in the literature protocol[1]) is present to react with the isocyanate as it forms, preventing its polymerization or other side reactions.

Frequently Asked Questions (FAQs)

Q: Which cyclization method is superior for forming the quinolone ring system?

A: For the specific acetoacetamide intermediates used in Casimiroin analogue synthesis, polyphosphoric acid (PPA) generally provides higher yields than sulfuric acid (H₂SO₄) or trifluoroacetic acid.[4] While H₂SO₄ can work, it often leads to moderate yields. PPA is particularly effective for substrates that may have solubility issues with other acids.

Cyclization Method	Typical Conditions	Yield	Comments
Polyphosphoric Acid (PPA)	95-100 °C, 3 h	High	Generally the preferred method for this class of compounds.[4]
Sulfuric Acid (H₂SO₄)	Room Temp, 30-60 min	Moderate	Can be effective but often results in lower yields than PPA.[4]
Trifluoroacetic Acid (TFA)	Room Temp, 30-60 min	Variable	Useful for substrates with poor solubility in H₂SO₄ or PPA.[4]

Q: How critical is the purity of starting materials and solvents for the overall yield?

A: It is extremely critical. As a general principle in multi-step synthesis, small impurities or deviations can have a cascading effect on the overall yield.[5] For this specific synthesis, the use of anhydrous solvents and freshly distilled reagents is repeatedly emphasized as crucial for success, particularly in steps involving moisture-sensitive reagents like NaH, DPPA, and TMS-diazomethane.[4]

Q: What are the most effective purification techniques for the final Casimiroin product?

A: The final product is typically a solid. Purification generally involves a sequence of techniques:

• Aqueous Work-up: To remove inorganic salts and water-soluble impurities.

• Column Chromatography: Silica gel chromatography is effective for removing closely related organic byproducts. Eluent systems like ethyl acetate/hexane or ethyl ether are commonly used.[4]

• Recrystallization: This is the final and most important step for obtaining a highly pure product. Choosing the right solvent system is key. Slow cooling can help form well-defined crystals, excluding impurities.[5]

• Sublimation: For achieving the highest analytical purity, sublimation can be used to remove non-volatile impurities, although this is less common on a preparative scale.[1]

Caption: A decision-making workflow for troubleshooting low yields.

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 1873–1884. [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. PubMed, PMID: 19265439. [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry. [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. ResearchGate. [Link]

• Gutiérrez, J. E., Fernandez-Moreira, E., Acosta, M. E., Ramírez, H., & Charris, J. E. (2022). Optimization of the synthesis, in silico ADME/Tox profiling studies, and evaluation of the antimalarial activity of (7-chloroquinolin-4-ylthio) alkylbenzoate derivatives. Journal of the Serbian Chemical Society. [Link]

• Navarro-Salcedo, M. H., et al. (2018). Synthesis and Cancer Chemopreventive Activity of Zapotin, a Natural Product from Casimiroa edulis. Molecules. [Link]

• Nowak, A., & Nawrot, J. (2023). Furoquinoline Alkaloids: Insights into Chemistry, Occurrence, and Biological Properties. International Journal of Molecular Sciences. [Link]

• Gao, H., et al. (2023). Machine learning-guided strategies for reaction conditions design and optimization. RSC Advances. [Link]

• Scott, J. S., & Williams, H. D. (2013). An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. Beilstein Journal of Organic Chemistry. [Link]

• Dolan, D. H., & Scott, J. S. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Reddit discussion on "Synthesis - General tips for improving yield?". (2020). r/chemistry. [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]

Technical Support Center: Overcoming Solubility Challenges with Casimiroin in Aqueous Buffers

Welcome to the technical support center for Casimiroin. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for overcoming the inherent low aqueous solubility of Casimiroin. As a hydrophobic molecule, achieving a stable and appropriate concentration in aqueous buffers is critical for reliable and reproducible experimental results. This document offers a series of troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.

Understanding the Challenge: Casimiroin's Physicochemical Properties

Casimiroin is a quinoline alkaloid with a molecular formula of C₁₂H₁₁NO₄ and a molecular weight of 233.22 g/mol .[1][2] Its structure, characterized by a fused ring system, contributes to its low water solubility. Reports indicate it is "almost insol in water; sol in alcohol, ether, ethyl acetate."[2] This hydrophobicity necessitates the use of formulation strategies to achieve desired concentrations for in vitro and other aqueous-based assays.

Frequently Asked Questions (FAQs)

Q1: I've added Casimiroin powder directly to my phosphate-buffered saline (PBS), and it won't dissolve. What's wrong?

A1: This is expected behavior. Casimiroin is a hydrophobic compound and is practically insoluble in aqueous buffers like PBS alone.[2] You will need to employ a solubilization strategy, such as using co-solvents, pH adjustment, surfactants, or cyclodextrins, to achieve a clear, homogenous solution.

Q2: Can I use DMSO to dissolve Casimiroin? What are the potential issues?

A2: Yes, Dimethyl sulfoxide (DMSO) is a common and effective organic co-solvent for initially dissolving many poorly soluble compounds. However, you must be cautious about the final concentration of DMSO in your experimental system. High concentrations of organic solvents can be toxic to cells and may interfere with enzyme activity or other biological assays.[3][4] It is crucial to prepare a concentrated stock solution in 100% DMSO and then dilute it into your aqueous buffer, ensuring the final DMSO concentration is typically below 1%, and ideally below 0.1%, depending on the sensitivity of your assay.

Q3: My compound dissolves initially in a co-solvent/buffer mixture but precipitates over time or upon storage. How can I prevent this?

A3: This indicates that you have created a supersaturated solution that is not thermodynamically stable. The solubility limit has likely been exceeded under the storage conditions (e.g., lower temperature). To address this, you can try:

• Increasing the percentage of the co-solvent (while being mindful of its final concentration in the assay).

• Optimizing the pH of the buffer if Casimiroin is ionizable.

• Employing a different solubilization technique, such as using cyclodextrins or surfactants, which can offer greater stability.

• Preparing fresh solutions before each experiment.

Q4: How do I know which solubilization method is best for my experiment?

A4: The optimal method depends on the specific requirements of your assay.

• For cell-based assays: Co-solvents at very low final concentrations (e.g., DMSO <0.1%) or cyclodextrins are often preferred due to lower toxicity.

• For enzyme kinetics: The effect of the solubilizing agent on enzyme activity must be validated. It's essential to run a vehicle control (buffer with the solubilizing agent but without Casimiroin) to ensure the agent itself does not inhibit or activate the enzyme.

• For high concentration needs: Surfactants or co-solvents might be necessary, but their compatibility with downstream applications must be verified.

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step protocols for common solubilization techniques. The key is to first prepare a high-concentration stock solution, which is then diluted to the final working concentration in the aqueous buffer.

Method 1: Co-Solvent System

The use of water-miscible organic solvents, or co-solvents, is a widely adopted strategy to increase the solubility of hydrophobic drugs.[5][6][7] By mixing with water, these solvents reduce the overall polarity of the solvent system, which can better accommodate non-polar solutes.

Causality: The mechanism of co-solvency involves reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[8] Solvents like DMSO, ethanol, and polyethylene glycols (PEGs) can disrupt the hydrogen bonding network of water, creating a more favorable environment for a hydrophobic molecule like Casimiroin.

• Weighing: Accurately weigh the desired amount of Casimiroin powder in a sterile microcentrifuge tube or glass vial.

• Solvent Addition: Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Dissolution: Vortex or gently sonicate the mixture until the Casimiroin is completely dissolved, resulting in a clear solution. A brief warming to 37°C can aid dissolution but be cautious of potential compound degradation with excessive heat.

• Dilution to Working Concentration: Serially dilute the stock solution in your final aqueous buffer (e.g., PBS, Tris, DMEM) to the desired working concentration. Crucially, ensure the final DMSO concentration is compatible with your experimental system.

• Control: Always prepare a vehicle control containing the same final concentration of DMSO as your test samples.

Problem	Potential Cause	Troubleshooting Steps
Precipitation upon dilution	The aqueous buffer cannot accommodate the drug as the co-solvent is diluted ("crashing out").	1. Decrease the working concentration. 2. Increase the final co-solvent percentage (if the assay allows). 3. Try a different co-solvent (e.g., Ethanol, PEG 400).[9] 4. Combine with another method, like pH adjustment.
Cell toxicity or assay interference	The final co-solvent concentration is too high.	1. Reduce the final co-solvent concentration by making a more concentrated initial stock. 2. Perform a dose-response curve with the co-solvent alone to determine its toxicity/interference threshold in your specific assay.[3]

Method 2: pH Adjustment

For ionizable compounds, altering the pH of the buffer can dramatically increase solubility by converting the molecule into its more soluble salt form.[10][11] While the pKa of Casimiroin is not readily published, its hydroquinolone structure suggests it may have ionizable functional groups.[12] This method involves protonating or deprotonating the molecule to enhance its interaction with water.[10]

Causality: The solubility of a weakly acidic or basic compound is pH-dependent. By adjusting the pH of the solution to a point where the compound is predominantly in its ionized form, its solubility in aqueous media can be significantly increased.[13][14]

• Buffer Preparation: Prepare a series of buffers with a range of pH values (e.g., from pH 4.0 to 9.0).

• Solubility Test: Add an excess amount of Casimiroin powder to a small volume of each buffer.

• Equilibration: Agitate the samples at a constant temperature for a set period (e.g., 24-48 hours) to ensure equilibrium is reached. The "shake-flask" method is a standard approach.[15]

• Separation: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantification: Carefully remove the supernatant and measure the concentration of dissolved Casimiroin using a suitable analytical method (e.g., HPLC-UV, spectrophotometry).

• Analysis: Plot the solubility of Casimiroin against the pH to determine the optimal pH range for solubilization.

• Combined Approach: Once the optimal pH is identified, you can combine this with a co-solvent method for potentially synergistic effects.[16]

Caption: Impact of pH on the ionization and solubility of a hypothetical ionizable drug.

Method 3: Cyclodextrin-Based Solubilization

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can encapsulate hydrophobic molecules, like Casimiroin, forming an "inclusion complex" that is water-soluble.[19][20] This is a highly effective method for increasing aqueous solubility and is often used in pharmaceutical formulations.[17][19]

Causality: The hydrophobic Casimiroin molecule partitions into the non-polar interior of the cyclodextrin torus, while the hydrophilic exterior of the cyclodextrin interacts favorably with water, effectively "cloaking" the hydrophobic guest molecule and rendering the entire complex soluble.[20]

• Prepare Cyclodextrin Solution: Prepare a solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your desired aqueous buffer. Concentrations can range from 1% to 40% (w/v) depending on the required solubility enhancement.

• Add Casimiroin: Add Casimiroin powder directly to the HP-β-CD solution.

• Complex Formation: Vortex and/or sonicate the mixture for an extended period (30 minutes to several hours) to facilitate the formation of the inclusion complex. Gentle heating (40-50°C) can sometimes accelerate this process.

• Clarification: Once dissolved, the solution should be clear. If any particulate matter remains, it can be removed by filtration through a 0.22 µm syringe filter.

• Dilution: The resulting stock solution can then be diluted in the aqueous buffer as needed for your experiments.

Caption: Formation of a water-soluble inclusion complex between Casimiroin and a cyclodextrin.

Method 4: Surfactant-Mediated (Micellar) Solubilization

Surfactants, at concentrations above their critical micelle concentration (CMC), form micelles—colloidal aggregates with a hydrophobic core and a hydrophilic shell.[21][22] These micelles can encapsulate poorly water-soluble drugs, significantly increasing their apparent solubility in an aqueous medium.[23][24]

Causality: The hydrophobic Casimiroin molecule is partitioned into the lipophilic core of the micelle, shielded from the aqueous environment by the hydrophilic head groups of the surfactant molecules.[25] This effectively creates a nanoscale drug reservoir within the bulk aqueous phase.

• Prepare Surfactant Solution: Prepare a solution of a non-ionic surfactant like Tween® 80 or Pluronic® F-68 in your buffer at a concentration well above its CMC (e.g., 0.1% to 2% w/v).

• Add Casimiroin: Disperse the weighed Casimiroin powder into the surfactant solution.

• Micellar Encapsulation: Agitate the mixture, using vortexing and/or sonication, until the solution becomes clear. This indicates that the Casimiroin has been incorporated into the micelles.

• Usage: Use this stock solution for further dilutions. Remember that the final surfactant concentration should be kept consistent across all samples and controls.

Problem	Potential Cause	Troubleshooting Steps
Solution remains cloudy	The solubilization capacity of the micelles has been exceeded, or the surfactant concentration is too low.	1. Increase the surfactant concentration. 2. Try a different type of surfactant (e.g., anionic like SDS, or another non-ionic like the Brij series), as the choice of surfactant can significantly impact solubilization efficiency.[21]
Assay Interference	Surfactants can denature proteins or interfere with cell membranes at high concentrations.	1. Use the lowest effective concentration of the surfactant. 2. Screen different types of surfactants (non-ionic are generally milder than ionic ones). 3. Run a vehicle control with the surfactant alone to quantify its effect on your assay.

Summary of Solubilization Strategies

Method	Mechanism	Pros	Cons	Best For
Co-solvents	Reduces solvent polarity.[7]	Simple, effective for high stock concentrations.	Potential for toxicity/assay interference.[3] Risk of precipitation on dilution.	Initial stock solution preparation; non-sensitive assays.
pH Adjustment	Increases solubility via ionization.[10]	Can be highly effective if the compound is ionizable.	Only works for ionizable compounds; requires pH control.	Assays where buffer pH can be optimized and maintained.
Cyclodextrins	Forms water-soluble inclusion complexes.[20]	Low toxicity, high stability.[19]	Can be more expensive; may have a saturation limit.	Cell-based assays; in vivo studies.
Surfactants	Encapsulation in micelles.[23]	High solubilization capacity.	Can interfere with biological membranes and proteins.	Formulations requiring high drug loads; non-cellular assays.

By systematically applying and validating these methods, researchers can successfully overcome the solubility challenges of Casimiroin, ensuring the generation of accurate and reliable data in their scientific investigations.

References

• Vinarov, Z., et al. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Drug Development and Industrial Pharmacy, 44(4), 677-687. Available from: [Link]

• Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Molecules, 29(5), 1089. Available from: [Link]

• Jacob, S., & Nair, A. B. (2018). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro College of Pharmacy (Touro Scholar). Available from: [Link]

• Vinarov, Z., et al. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. ResearchGate. Available from: [Link]

• Popescu, C., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. Available from: [Link]

• Trivedi, V. (2011). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. University of Huddersfield Repository. Available from: [Link]

• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. Available from: [Link]

• Wikipedia contributors. (2023). Cosolvent. Wikipedia. Available from: [Link]

• Vinarov, Z., et al. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Taylor & Francis Online. Available from: [Link]

• Unsal, E. (2021). Solubilization of Insoluble and Poorly-Water Soluble Drugs in Micellar Systems. Pharmedicine Journal. Available from: [Link]

• Vinarov, Z., et al. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Semantic Scholar. Available from: [Link]

• A-Z Formulations. (n.d.). Co-solvent: Significance and symbolism. A-Z Formulations. Available from: [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis. Available from: [Link]

• Global Substance Registration System. (n.d.). CASIMIROIN. gsrs.ncats.nih.gov. Available from: [Link]

• A-Z Formulations. (n.d.). PH adjustment: Significance and symbolism. A-Z Formulations. Available from: [Link]

• Godse, S. Z., et al. (2020). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Journal of Advanced Pharmacy Education and Research. Available from: [Link]

• DrugFuture. (n.d.). Casimiroin. DrugFuture.com. Available from: [Link]

• Al-kassas, R., et al. (2022). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. PLOS ONE. Available from: [Link]

• FooDB. (n.d.). Showing Compound Casimiroin (FDB011377). FooDB. Available from: [Link]

• PubChem. (n.d.). 6-Methoxy-9-methyl-(1,3)dioxolo(4,5-h)quinolin-8(9H)-one. PubChem. Available from: [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. ijmsdr.org. Available from: [Link]

• Slideshare. (n.d.). Methods of solubility enhancements. Slideshare. Available from: [Link]

• ResearchGate. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. ResearchGate. Available from: [Link]

• ChEMBL. (n.d.). Compound: CASIMIROIN (CHEMBL492762). EMBL-EBI. Available from: [Link]

• Vimalson, C., et al. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. Available from: [Link]

• PubMed. (2011). New biological activities of Casimiroa edulis leaf extract and isolated compounds. PubMed. Available from: [Link]

• Al-kassas, R., et al. (2021). Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. AAPS PharmSciTech. Available from: [Link]

• Avdeef, A., et al. (2016). Equilibrium solubility measurement of ionizable drugs - Consensus recommendations for improving data quality. ResearchGate. Available from: [Link]

• Gao, P., et al. (2013). Effect of ionization of drug on drug solubilization in SMEDDS prepared using Capmul MCM and caprylic acid. Journal of Pharmaceutical Investigation. Available from: [Link]

• Khossravi, D., & Connors, K. A. (2003). Combined effect of complexation and pH on solubilization. Journal of Pharmaceutical Sciences. Available from: [Link]

• SciSpace. (2020). Natural products isolated from Casimiroa. SciSpace. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Profile and Biological Activity of Casimiroa Edulis Non-Edible Fruit`s Parts. PMC. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Biological Targets and Mechanisms of Action of Natural Products from Marine Cyanobacteria. PMC. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). The Current State of Knowledge in Biological Properties of Cirsimaritin. PMC. Available from: [Link]

• American Chemical Society. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available from: [Link]

• National Institutes of Health. (n.d.). Effect of Water-miscible Organic Solvents on CYP450-mediated Metoprolol and Imipramine Metabolism in Rat Liver Microsomes. NIH. Available from: [Link]

• Indian Journal of Pharmaceutical Sciences. (2024). In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. Indian Journal of Pharmaceutical Sciences. Available from: [Link]

• ResearchGate. (2024). In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities. ResearchGate. Available from: [Link]

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• 3. Effect of Water-miscible Organic Solvents on CYP450-mediated Metoprolol and Imipramine Metabolism in Rat Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
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• 9. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Showing Compound Casimiroin (FDB011377) - FooDB [foodb.ca]
• 13. Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of ionization of drug on drug solubilization in SMEDDS prepared using Capmul MCM and caprylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
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• 17. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Troubleshooting Artifacts in Casimiroin Cell Viability Assays

Welcome to the technical support center for researchers utilizing casimiroin in cell viability studies. This guide is designed to provide in-depth, field-proven insights into potential artifacts and troubleshooting strategies. As scientists, we understand that robust and reproducible data is paramount. This resource moves beyond simple protocols to explain the causality behind experimental observations and provides self-validating systems to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: My absorbance/fluorescence readings are unexpectedly high in casimiroin-treated wells, suggesting increased cell viability, even at high concentrations. Is this a real biological effect?

This is a frequently encountered artifact when working with certain classes of natural compounds, and it is highly unlikely to be a true biological effect. Instead, this observation strongly suggests direct interference between casimiroin and the assay chemistry.

There are two primary mechanisms by which this interference can occur:

• Direct Chemical Reduction of Assay Reagents: Many common viability assays, including those using tetrazolium salts (MTT, MTS, XTT) or resazurin (AlamarBlue®), rely on the metabolic activity of living cells to reduce a substrate into a colored or fluorescent product.[1] However, compounds with intrinsic reducing potential, such as antioxidants, can directly reduce these substrates in a cell-free environment.[2] This leads to a strong false-positive signal that is proportional to the compound concentration, not the number of viable cells.[3]

• Intrinsic Optical Properties of Casimiroin: Casimiroin, a furoquinoline alkaloid, possesses a chemical structure similar to coumarin.[4][5] Coumarin and its derivatives are well-known for their fluorescent properties.[6][7] If casimiroin's intrinsic absorbance or fluorescence spectrum overlaps with the readout wavelengths of your assay, it will artificially inflate the signal.[8]

  • Absorbance Interference: Casimiroin may absorb light in the same range as the formazan product of an MTT or XTT assay (typically ~490-570 nm).

  • Fluorescence Interference: Casimiroin may be naturally fluorescent at the excitation/emission wavelengths used for resazurin-based assays (typically Ex/Em ~560/590 nm).[9]

dot graph TD { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption: "Mechanisms of Casimiroin Interference in Metabolic Assays."

Q2: How can I definitively confirm that casimiroin is interfering with my assay?

You must perform a cell-free interference control experiment. This is a critical self-validating step that isolates the compound's effect on the assay reagents from any biological activity.

Objective: To quantify the direct interaction between casimiroin and the assay reagent in the absence of cells.

Materials:

• Casimiroin stock solution

• The same cell culture medium (including serum and other supplements) used in your cell-based experiments

• Your chosen viability assay reagent (e.g., MTT, MTS, Resazurin)

• Reagent solubilization buffer (if using MTT)

• 96-well microplate (clear for absorbance, black for fluorescence)

• Multichannel pipette

• Microplate reader

Methodology:

• Prepare Compound Dilutions: Create a serial dilution of casimiroin in cell culture medium. The concentration range should match or exceed the range used in your cell viability experiments.

• Plate Setup:

  • Add 100 µL of each casimiroin dilution to triplicate wells of the 96-well plate.

  • Include at least three wells with 100 µL of medium only (no compound) to serve as a negative/background control.

• Add Assay Reagent: Add the viability assay reagent to each well exactly as you would in your cellular assay (e.g., 10-20 µL of MTT or resazurin solution).

• Incubate: Incubate the plate under the identical conditions as your cell-based assay (e.g., 37°C, 5% CO₂, for 1-4 hours). This is crucial, as temperature and time can affect the rate of chemical reactions.

• Solubilize (for MTT assay only): If using MTT, add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan crystals.

• Read Plate: Measure the absorbance or fluorescence using the same plate reader settings as your main experiment.

Interpreting the Results:

• No Interference: If the readings in the casimiroin-containing wells are identical to the medium-only control, there is no direct interference.

• Interference Detected: If you observe a concentration-dependent increase in signal in the casimiroin wells, this confirms direct assay interference. The magnitude of this signal represents the artifact that must be accounted for or, more ideally, avoided by switching assay methods.

Q3: My results are inconsistent between experiments. What general factors should I investigate?

Reproducibility issues often stem from subtle variations in experimental setup. Before attributing variability to the compound itself, ensure these common factors are tightly controlled.

Factor	Common Issue	Troubleshooting Steps
Cell Health	High passage number or over-confluent cells can lead to altered metabolism and stress, affecting assay results.	Use cells in their logarithmic growth phase and maintain a consistent, low passage number. Avoid letting cells become 100% confluent before plating.
Seeding Density	Too few cells result in a low signal-to-noise ratio; too many can lead to nutrient depletion and slowed metabolism.	Perform a cell titration experiment to determine the optimal seeding density for your cell line and assay duration. Ensure even cell suspension before and during plating.[10]
"Edge Effects"	Wells on the perimeter of the plate are prone to evaporation, leading to increased concentrations of media components and test compounds.	Mitigate this by filling the outer wells with sterile PBS or medium without using them for data collection. Ensure proper humidity in the incubator.
Reagent Preparation	Inconsistent preparation or multiple freeze-thaw cycles of reagents can degrade their activity.	Prepare fresh reagents when possible. If storing, aliquot to avoid repeated freeze-thaw cycles and store protected from light as recommended by the manufacturer.
Solvent Toxicity	Solvents like DMSO, used to dissolve casimiroin, are toxic to cells at higher concentrations.	Keep the final solvent concentration consistent and low across all wells (typically <0.5% DMSO). Always include a "vehicle control" (medium + solvent, no compound) to assess solvent toxicity.

dot graph G { graph [fontname="Arial", fontsize=12]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} caption: "Workflow for Troubleshooting Assay Variability."

Q4: Given the interference issues, what are the best alternative assays for measuring cell viability with casimiroin?

If you've confirmed interference, the most robust solution is to switch to an assay with a different detection principle that is not based on metabolic reduction or susceptible to optical interference.

Assay Type	Principle	Advantages for Casimiroin Studies	Potential Considerations
ATP-Based Luminescence Assays (e.g., CellTiter-Glo®)	Quantifies ATP, the energy currency of viable, metabolically active cells. The reaction generates a luminescent signal.	Gold Standard Alternative. Luminescence is less susceptible to interference from colored or fluorescent compounds. ATP levels drop rapidly upon cell death, providing a sensitive endpoint.	The signal is transient; requires a luminometer. Compounds affecting cellular energy metabolism could still interfere.[11]
Protein Quantification Assays (e.g., Sulforhodamine B - SRB)	Measures total cellular protein content by staining with the SRB dye. The signal is colorimetric.	Excellent Orthogonal Method. Measures biomass, which is independent of metabolic state. The protocol involves fixing cells and washing away the compound, eliminating interference.	Less sensitive than ATP assays. Does not distinguish between cytostatic (growth arrest) and cytotoxic (cell death) effects.
Membrane Integrity Assays (e.g., LDH Release, Trypan Blue)	Measures the release of lactate dehydrogenase (LDH) from damaged cells or the uptake of a dye by non-viable cells.	Directly measures cytotoxicity (cell death) rather than just a decrease in metabolic activity.[9]	LDH assays can also suffer from compound interference.[12] Trypan blue requires manual counting and is not high-throughput.
Imaging-Based Methods (e.g., Live/Dead Staining)	Uses fluorescent dyes (e.g., Calcein-AM for live cells, Ethidium Homodimer-1 for dead cells) to visualize and quantify viability.	Provides direct, visual confirmation of cell viability and morphology. Can be quantified with automated microscopy.	Requires a fluorescence microscope or high-content imager. Autofluorescence from casimiroin could still be a factor, requiring careful filter selection.

Recommendation: For high-throughput screening, an ATP-based luminescent assay is the most reliable and robust alternative. It is highly recommended to validate the results with a secondary, orthogonal method like the SRB assay or direct imaging.

References

• Creative Biolabs. Cytotoxicity Assay Protocol & Troubleshooting. Available at: [Link]

• ResearchGate. Effects of natural compounds on cell viability 293T cells were treated... Available at: [Link]

• Lobo, S. N., et al. (2019). Antioxidant-Rich Extracts of Terminalia ferdinandiana Interfere with Estimation of Cell Viability. Molecules, 24(12), 2346. Available at: [Link]

• Dahlin, J. L., et al. (2021). Nuisance compounds in cellular assays. Cell Chemical Biology, 28(5), 588-600. Available at: [Link]

• Promega Corporation & Eppendorf AG. (2021). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. YouTube. Available at: [Link]

• Hamid, R., et al. (2017). Drugs with anti-oxidant properties can interfere with cell viability measurements by assays that rely on the reducing property of viable cells. Laboratory Investigation, 97, 608-617. Available at: [Link]

• ChEMBL. Compound: CASIMIROIN (CHEMBL492762). Available at: [Link]

• Török, G., et al. (2004). Substrates and inhibitors of efflux proteins interfere with the MTT assay in cells and may lead to underestimation of drug toxicity. European Journal of Pharmaceutical Sciences, 23(2), 181-188. Available at: [Link]

• GSRS. CASIMIROIN. Available at: [Link]

• Stepanenko, A. A., & Dmitrenko, V. V. (2015). Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability. Gene, 574(2), 193-203. Available at: [Link]

• Karakaş, D., Arı, F., & Ulukaya, E. (2017). The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts. Turkish journal of biology, 41(1), 40-45. Available at: [Link]

• Semantic Scholar. Limitations of the MTT Assay in Cell Viability Testing. Available at: [Link]

• ResearchGate. Small Molecule Interferences in Resazurin and MTT-Based Metabolic Assays in the Absence of Cells. Available at: [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• Nakashima, Y., et al. (2021). Synthesis of a Coumarin-Based PPARγ Fluorescence Probe for Competitive Binding Assay. Molecules, 26(8), 2246. Available at: [Link]

• MDPI. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Available at: [Link]

• Monteiro, R. J., et al. (2012). Particle-induced artifacts in the MTT and LDH viability assays. Journal of aerosol medicine and pulmonary drug delivery, 25(1), 1-10. Available at: [Link]

• Leonard, N. J. (1978). EXAMPLES OF THE USE OF FLUORESCENT HETEROCYCLES IN CHEMISTRY AND BIOLOGY. Heterocycles, 11, 523-548. Available at: [Link]

• Zakikhani, M., et al. (2012). Alterations in Cellular Energy Metabolism Associated with the Antiproliferative Effects of the ATM Inhibitor KU-55933 and with Metformin. PLOS ONE, 7(11), e49513. Available at: [Link]

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Technical Support Center: Enhancing the Stability of Casimiroin in Solution

Welcome to the technical support center for Casimiroin. This guide is designed for researchers, scientists, and drug development professionals who are working with this promising furoquinoline alkaloid. Given the limited specific literature on the stability of Casimiroin, this document synthesizes established principles of natural product chemistry and formulation science to provide practical guidance for your experiments. Our goal is to empower you with the knowledge to anticipate and troubleshoot stability challenges, ensuring the integrity and reproducibility of your research.

Introduction to Casimiroin and its Stability Challenges

Casimiroin (C₁₂H₁₁NO₄) is a furoquinoline alkaloid isolated from the leaves and seeds of Casimiroa edulis.[1][2] Like many natural products, Casimiroin's complex structure, which includes a furan ring, a quinolone system, and a methoxy group, presents inherent stability challenges in solution.[3][4] Environmental factors such as pH, temperature, light, and oxygen can lead to its degradation, compromising the accuracy of experimental results and the therapeutic potential of formulations.[5] Understanding these degradation pathways is the first step toward mitigating them.

Frequently Asked Questions (FAQs)

Here we address some of the common questions and concerns that arise when working with Casimiroin in a solution.

Q1: My Casimiroin solution is changing color. What could be the cause?

A change in the color of your Casimiroin solution is often an indicator of chemical degradation. This can be attributed to several factors:

• Oxidation: The furan ring in the Casimiroin structure can be susceptible to oxidation, leading to the formation of colored byproducts. This process can be accelerated by exposure to atmospheric oxygen and light.[5]

• pH-mediated Hydrolysis: The quinolone core of Casimiroin contains a lactam (a cyclic amide) group which can be susceptible to hydrolysis under strongly acidic or basic conditions. This can lead to ring-opening and the formation of new chromophores.[6][7]

• Photodegradation: Exposure to UV or even ambient light can provide the energy needed to initiate degradation reactions, often leading to colored products.[5][8]

To address this, we recommend preparing solutions fresh, using amber vials or wrapping your containers in foil, and considering the use of antioxidants.

Q2: What is the optimal pH for storing Casimiroin in an aqueous solution?

While specific data for Casimiroin is unavailable, for many compounds with ester or lactam functionalities, a slightly acidic pH (around 4-6) is often optimal for stability in aqueous solutions.[9][10] At this pH range, both acid- and base-catalyzed hydrolysis are minimized. However, the solubility of Casimiroin may be pH-dependent.[11] We strongly recommend performing a pH-stability profile for your specific application to determine the ideal balance between stability and solubility.

Q3: Can I heat my Casimiroin solution to aid dissolution?

While gentle warming can aid in the dissolution of many compounds, prolonged exposure to high temperatures can accelerate the degradation of Casimiroin.[5][8] If you must heat the solution, do so for the shortest possible time and at the lowest effective temperature. We recommend exploring alternative solvents or co-solvents to improve solubility at room temperature first.

Q4: What are the best solvents for preparing a stable Casimiroin stock solution?

For long-term storage, it is advisable to prepare a concentrated stock solution in a non-aqueous, aprotic solvent such as DMSO or ethanol and store it at -20°C or -80°C. These solvents minimize the risk of hydrolysis. When preparing aqueous working solutions, dilute the stock solution immediately before use.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during experiments with Casimiroin.

Issue	Potential Cause(s)	Troubleshooting Steps
Precipitation of Casimiroin from solution	- Poor solubility in the chosen solvent.- Change in pH or temperature affecting solubility.	- Verify the solubility of Casimiroin in your chosen solvent system.- Consider using a co-solvent (e.g., a small percentage of DMSO or ethanol) in your aqueous buffer.- Ensure the pH of your solution is within a range where Casimiroin is soluble.- Avoid drastic temperature changes.
Appearance of new peaks in HPLC/LC-MS analysis	- Degradation of Casimiroin.	- Prepare fresh solutions for each experiment.- Protect solutions from light and heat.[5]- If working in an aqueous buffer, ensure the pH is optimal for stability.- Consider adding an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to your solution.[12]- Purge your solvent with an inert gas (e.g., nitrogen or argon) to remove dissolved oxygen.
Loss of biological activity	- Chemical degradation of Casimiroin.	- Follow all the steps to prevent degradation as mentioned above.- Perform a stability study to correlate the loss of the parent compound with the decrease in biological activity.
Inconsistent results between experiments	- Instability of Casimiroin stock or working solutions.	- Prepare a fresh stock solution and aliquot it into single-use vials to avoid repeated freeze-thaw cycles.- Always prepare working solutions fresh from the stock solution immediately before the experiment.

Enhancing Casimiroin Stability: Advanced Strategies

For applications requiring enhanced stability, such as in drug formulation, consider the following advanced strategies:

Encapsulation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with guest molecules, shielding them from degradative environmental factors.[13][14][15][16] This can improve both the solubility and stability of hydrophobic compounds like Casimiroin.[15][17]

• Mechanism: The hydrophobic inner cavity of the cyclodextrin encapsulates the Casimiroin molecule, while the hydrophilic exterior improves aqueous solubility.[15] This encapsulation protects the drug from hydrolysis and oxidation.[14]

• Recommendation: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity.[13]

Use of Antioxidants

If oxidative degradation is a concern, the addition of antioxidants can be an effective strategy.[12][18][19]

• Mechanism: Antioxidants are radical scavengers that can interrupt the chain reactions of oxidation.

• Examples:

  • Water-soluble: Ascorbic acid, Glutathione

  • Lipid-soluble: Butylated hydroxytoluene (BHT), Vitamin E

The choice of antioxidant will depend on the solvent system and the specific application.

Experimental Protocols

Protocol 1: Preparation of a Casimiroin Stock Solution

• Accurately weigh the desired amount of Casimiroin powder.

• Dissolve the powder in a minimal amount of a suitable organic solvent (e.g., DMSO or ethanol).

• Vortex or sonicate briefly to ensure complete dissolution.

• Bring the solution to the final desired concentration with the same solvent.

• Filter the solution through a 0.22 µm syringe filter to remove any particulates.

• Aliquot the stock solution into single-use amber vials and store at -20°C or -80°C.

Protocol 2: Forced Degradation Study of Casimiroin

This protocol is designed to identify the primary degradation pathways of Casimiroin under various stress conditions.

• Prepare a stock solution of Casimiroin in a suitable solvent (e.g., acetonitrile or methanol).

• For each condition, dilute the stock solution to a final concentration of approximately 1 mg/mL in the respective stressor solution.

• Acid Hydrolysis: 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂. Incubate at room temperature for 24 hours.

• Thermal Degradation: Dissolve in a neutral buffer (e.g., phosphate buffer, pH 7.4). Incubate at 60°C for 24 hours.

• Photodegradation: Expose the solution in a quartz cuvette to a photostability chamber for 24 hours.

• At specified time points (e.g., 0, 4, 8, 24 hours), take an aliquot of each solution, neutralize if necessary, and dilute with the mobile phase.

• Analyze all samples by a stability-indicating HPLC method (a method that can separate the parent drug from its degradation products).[20][21][22]

• Compare the chromatograms to identify and quantify the degradation products.

Protocol 3: Evaluating the Effectiveness of a Stabilizing Agent

• Prepare two sets of Casimiroin solutions in the desired buffer system.

• To one set of solutions, add the stabilizing agent (e.g., HP-β-CD or an antioxidant) at a predetermined concentration.

• The second set of solutions will serve as the control.

• Store both sets of solutions under the desired storage conditions (e.g., room temperature, 4°C).

• At various time points (e.g., 0, 1, 3, 7, 14 days), take an aliquot from each solution.

• Analyze the samples by HPLC to determine the remaining concentration of Casimiroin.

• Plot the concentration of Casimiroin versus time for both the stabilized and control solutions to compare the degradation rates.

Visualizing Degradation and Stabilization

Inferred Degradation Pathways of Casimiroin

Caption: Inferred degradation pathways of Casimiroin.

Experimental Workflow for a Stability Study

Caption: Workflow for evaluating Casimiroin stability.

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC Source: PubMed Central URL: [Link]

• Title: Novel approaches for stability improvement in natural medicines - PMC Source: NIH URL: [Link]

• Title: Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends Source: MDPI URL: [Link]

• Title: Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization Source: PubMed URL: [Link]

• Title: Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics Source: MDPI URL: [Link]

• Title: Advances in Natural Antioxidants for Food Improvement - PMC Source: NIH URL: [Link]

• Title: Key Techniques for Designing Stable Formulations in Herbal Medicines Source: Medium URL: [Link]

• Title: BIO-BASED ANTIOXIDANTS AND THERMAL STABILIZERS Source: ResearchGate URL: [Link]

• Title: Natural Anti-oxidants for Bio-polymeric Materials - Prime Scholars Source: Prime Scholars URL: [Link]

• Title: Antimicrobial and Antioxidant Activities of Natural Compounds: Enhance the Safety and Quality of Food - PMC Source: NIH URL: [Link]

• Title: Pharmaceutical Applications of Cyclodextrins. 1. Drug Solubilization and Stabilization | Scilit Source: Scilit URL: [Link]

• Title: Showing metabocard for Casimiroin (HMDB0033349) Source: Human Metabolome Database URL: [Link]

• Title: Top 5 Factors Affecting Chemical Stability Source: Dickson URL: [Link]

• Title: Strategies to Enhance the Stability of Herbal Active - Acta Scientific Source: Acta Scientific URL: [Link]

• Title: Novel approaches for stability improvement in natural medicines Source: ResearchGate URL: [Link]

• Title: How to Improve Hypertonic Solution Stability for Long-Term Use? Source: LinkedIn URL: [Link]

• Title: (PDF) Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities Source: ResearchGate URL: [Link]

• Title: Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations Source: MDPI URL: [Link]

• Title: Analytical Method Development and Validation for Simultaneous Determination of Simvastatin and Mupirocin Using Reverse-Phase High-pressure Liquid Chromatographic Method Source: NIH URL: [Link]

• Title: Compound: CASIMIROIN (CHEMBL492762) Source: ChEMBL - EMBL-EBI URL: [Link]

• Title: Strategies in the design of solution-stable, water-soluble prodrugs I: a physical-organic approach to pro-moiety selection for 21-esters of corticosteroids Source: PubMed URL: [Link]

• Title: Determination of solubility, stability and degradation kinetics of morin hydrate in physiological solutions - PMC Source: PubMed Central URL: [Link]

• Title: The Chemical Stability Characterization and Kinetics of Statins in Aqueous Cyclodextrin Ocular Preparations: A Formulation Perspective Source: MDPI URL: [Link]

• Title: Chemical stability of the antitumor drug mitomycin C in solutions for intravesical instillation Source: PubMed URL: [Link]

• Title: Optimization of the Production of Secondary Metabolites from Furanocoumarin and Furoquinoline Alkaloid Groups in In Vitro Ruta corsica Cultures Grown in Temporary Immersion Bioreactors - PMC Source: NIH URL: [Link]

• Title: Formulation Strategies in Medicinal Chemistry: Enhancing Bioavailability Source: Hilaris Publisher URL: [Link]

• Title: Stability of a hydrophobic drug in presence of hydrous and anhydrous lactose Source: PubMed URL: [Link]

• Title: Method Development And Validation Of Asciminib By RP-HPLC Source: ijpronline.com URL: [Link]

• Title: Kinetics and Novel Degradation Pathway of Permethrin in Acinetobacter baumannii ZH-14 Source: MDPI URL: [Link]

• Title: Furoquinoline Alkaloids: Insights into Chemistry, Occurrence, and Biological Properties Source: MDPI URL: [Link]

• Title: Analytical Method Lifecyle of SFC Methods from Development Use to Routine QC Implementation: Supporting Small Molecule R&D and Commercialization | LCGC International Source: LCGC International URL: [Link]

• Title: Kinetics and mechanism of cymoxanil degradation in buffer solutions Source: PubMed URL: [Link]

• Title: New Insights into the Degradation Path of Deltamethrin Source: MDPI URL: [Link]

• Title: Structures of furoquinoline alkaloids isolated from Rutaceae. Source: ResearchGate URL: [Link]

• Title: Complete Characterization of Degradation Byproducts of Bemotrizinol and Degradation Pathway Associated with Sodium Hypochlorite Treatment Source: MDPI URL: [Link]

• Title: A STUDY ON DEVELOPMENT AND VALIDATION OF ANALYTICAL METHODS FOR ANTIVIRAL DRUGS Source: Jetir.org URL: [Link]

• Title: METHOD DEVELOPMENT AND VALIDATION OF ASCIMINIB BY RP-HPLC WITH STABILITY STUDIES. Source: IJSDR URL: [Link]

• Title: The effect of light, temperature, pH on stability of anthocyanin pigments in Musa acuminata bract | Request PDF Source: ResearchGate URL: [Link]

• Title: The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions Source: NIH URL: [Link]

• Title: Temperature, pH, and Strain of Pathogen as Factors Affecting Inactivation of Listeria monocytogenes by Chlorine Source: DOI URL: [Link]

• Title: Formulation strategies to stabilize pilocarpine hydrochloride solutions | Request PDF Source: ResearchGate URL: [Link]

• Title: The effect of variations in pH and temperature on stability of melatonin in aqueous solution Source: PubMed URL: [Link]

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Technical Support Center: Optimizing Reaction Conditions for Casimiroin Derivatization

Welcome to the technical support center for casimiroin derivatization. This guide is designed for researchers, scientists, and drug development professionals actively engaged in the chemical modification of casimiroin. As a complex natural product, the derivatization of casimiroin presents unique challenges. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate these complexities, ensuring the successful and efficient synthesis of your target molecules.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries and broad challenges encountered during the derivatization of casimiroin.

Q1: My casimiroin starting material has poor solubility in common organic solvents. How can I improve this for my reaction?

A1: The limited solubility of casimiroin, particularly in non-polar solvents, is a frequent hurdle. To address this, consider the following strategies:

• Solvent Selection: Employing polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can significantly enhance solubility. For reactions sensitive to these solvents, mixtures of a less polar solvent with a solubilizing co-solvent can be effective.

• Temperature: Gently warming the solvent during the dissolution of casimiroin can improve solubility. However, be mindful of the thermal stability of your reagents.

• Salt Formation: If your reaction conditions permit, converting a functional group on casimiroin to a more soluble salt form can be a viable, albeit less common, approach.

Q2: I am observing multiple products in my reaction mixture, leading to low yields of the desired derivative. What are the likely causes?

A2: The formation of multiple products often points to a lack of reaction selectivity. The casimiroin scaffold possesses several reactive sites. Key factors to investigate include:

• Protecting Groups: If your synthetic route allows, consider the use of protecting groups to block reactive sites that are not the target of your derivatization.

• Reaction Conditions: Overly harsh conditions (e.g., high temperatures, strong bases or acids) can lead to side reactions. A systematic optimization of reaction parameters is crucial.

• Reagent Stoichiometry: Carefully controlling the stoichiometry of your reagents can minimize side product formation. Using a slight excess of the limiting reagent can sometimes drive the reaction to completion without promoting side reactions.

Q3: Purification of my casimiroin derivative is proving difficult. What purification techniques are most effective?

A3: The purification of casimiroin derivatives often requires a combination of techniques. Standard column chromatography on silica gel is a common starting point.[1] However, for closely related impurities or isomers, more advanced techniques may be necessary:

• High-Performance Liquid Chromatography (HPLC): Both normal-phase and reverse-phase HPLC can offer superior separation for complex mixtures.

• High-Speed Counter-Current Chromatography (HSCCC): This technique has been successfully applied to the separation and purification of natural product derivatives and can be an excellent alternative to solid-phase chromatography.[2]

• Crystallization: If your derivative is a solid, recrystallization from an appropriate solvent system can be a highly effective method for achieving high purity.

II. Troubleshooting Guides for Specific Derivatization Reactions

This section provides detailed troubleshooting for common derivatization reactions performed on casimiroin, focusing on N-alkylation and Suzuki-Miyaura coupling as illustrative examples.

A. Troubleshooting N-Alkylation of the Quinolinone Nitrogen

The N-alkylation of the quinolinone nitrogen in casimiroin is a common strategy for introducing structural diversity. However, challenges such as low conversion and dialkylation can arise.

Problem 1: Low or No Conversion to the N-Alkylated Product

• Potential Causes:

  • Insufficiently Strong Base: The acidity of the N-H proton in the quinolinone ring requires a sufficiently strong base for deprotonation.

  • Poorly Reactive Alkylating Agent: Sterically hindered or electronically deactivated alkyl halides may exhibit low reactivity.

  • Inadequate Solvent: The choice of solvent can significantly impact the reaction rate and outcome.

  • Presence of Water: Moisture can quench the base and hydrolyze the alkylating agent.

• Troubleshooting Steps:

  • Base Selection: If using a weaker base like potassium carbonate (K₂CO₃), consider switching to a stronger, non-nucleophilic base such as sodium hydride (NaH) or cesium carbonate (Cs₂CO₃).[3][4] Cs₂CO₃ in DMF is often effective for promoting mono-N-alkylation and suppressing undesired dialkylation.[4]

  • Alkylating Agent Reactivity: For less reactive alkyl halides, consider converting them to the corresponding iodide or tosylate, which are better leaving groups.

  • Solvent Optimization: Polar aprotic solvents like DMF or N-methyl-2-pyrrolidinone (NMP) are generally preferred for N-alkylation reactions as they can solvate the cation of the base and increase the nucleophilicity of the deprotonated nitrogen.[3]

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

  • Microwave Irradiation: Microwave-assisted synthesis can significantly reduce reaction times and improve yields for N-alkylation reactions.[3]

Problem 2: Formation of O-Alkylated Byproducts

• Potential Causes:

  • Ambident Nucleophile: The deprotonated quinolinone is an ambident nucleophile, with potential for reaction at both the nitrogen and oxygen atoms.

  • Reaction Conditions Favoring O-Alkylation: Harder alkylating agents and certain solvent conditions can favor O-alkylation.

• Troubleshooting Steps:

  • Choice of Base and Solvent: The counter-ion of the base and the solvent can influence the N- versus O-alkylation ratio. Experiment with different base-solvent combinations.

  • Alkylating Agent: Softer alkylating agents, such as alkyl iodides, tend to favor N-alkylation.

  • Temperature Control: Lowering the reaction temperature may increase the selectivity for N-alkylation.

Experimental Protocol: Optimized N-Methylation of Casimiroin

• To a solution of casimiroin (1 mmol) in anhydrous DMF (10 mL), add sodium hydride (1.2 mmol, 60% dispersion in mineral oil) portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.5 mmol) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by TLC.

• Upon completion, carefully quench the reaction with ice-cold water (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

B. Troubleshooting Suzuki-Miyaura Coupling for Aryl Derivatization

Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds, enabling the introduction of aryl or heteroaryl moieties onto a halogenated casimiroin precursor.

Problem 1: Low Yield of the Coupled Product

• Potential Causes:

  • Catalyst Inactivity: The palladium catalyst may be inactive or poisoned.

  • Inefficient Transmetalation: The transfer of the organic group from the boronic acid to the palladium center may be slow or incomplete.[5]

  • Protodeboronation of the Boronic Acid: The boronic acid can be unstable under the reaction conditions, leading to its degradation.[6]

  • Poorly Reactive Aryl Halide: Aryl chlorides are generally less reactive than bromides or iodides.[7]

• Troubleshooting Steps:

  • Catalyst and Ligand Selection: Ensure the use of a high-quality palladium catalyst. For challenging couplings, consider using more electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos) that can promote oxidative addition and reductive elimination.

  • Base and Solvent System: The choice of base is critical for activating the boronic acid.[8] A variety of bases can be used, including carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides (NaOH, Ba(OH)₂). The solvent system, often a mixture of an organic solvent (e.g., dioxane, toluene, DME) and water, should be optimized.

  • Boronic Acid Stability: To mitigate protodeboronation, consider using boronic esters (e.g., pinacol esters) which can exhibit greater stability and release the boronic acid slowly into the reaction medium.[6] Running the reaction under anhydrous conditions can also be beneficial in some cases.

  • Aryl Halide Reactivity: If starting with an aryl chloride, a more active catalyst system may be required. If possible, using the corresponding aryl bromide or iodide will generally lead to higher yields. The reactivity order is generally I > OTf > Br >> Cl.[5]

  • Microwave Irradiation: Microwave heating can often accelerate Suzuki-Miyaura couplings and improve yields, especially for less reactive substrates.[9]

Problem 2: Homocoupling of the Boronic Acid

• Potential Causes:

  • Oxidative Homocoupling: The boronic acid can undergo palladium-catalyzed homocoupling in the presence of an oxidant, such as air.

  • High Catalyst Loading: Excessive amounts of the palladium catalyst can sometimes promote homocoupling.

• Troubleshooting Steps:

  • Degassing: Thoroughly degas the reaction mixture and maintain an inert atmosphere (nitrogen or argon) throughout the reaction to minimize the presence of oxygen.

  • Catalyst Loading: Optimize the catalyst loading; typically, 0.5-5 mol% is sufficient.

  • Reaction Temperature: Lowering the reaction temperature may reduce the rate of homocoupling relative to the desired cross-coupling.

Table 1: Summary of Optimized Conditions for Common Derivatization Reactions

Reaction Type	Reagents	Base	Solvent	Temperature	Key Considerations
N-Alkylation	Alkyl Halide	NaH, Cs₂CO₃	DMF, NMP	0 °C to RT	Anhydrous conditions are crucial. Microwave irradiation can improve yields.[3]
Acylation	Acyl Chloride, Anhydride	Pyridine, Et₃N	CH₂Cl₂, THF	0 °C to RT	Use of a non-nucleophilic base is important to avoid side reactions.
Suzuki-Miyaura Coupling	Arylboronic Acid	K₂CO₃, K₃PO₄	Dioxane/H₂O, Toluene/H₂O	80-110 °C	Degassing is essential. Use of boronic esters can improve stability.[6]

III. Visualizing the Workflow

A. General Workflow for Optimizing Casimiroin Derivatization

Caption: General workflow for the optimization of casimiroin derivatization reactions.

B. Decision Tree for Troubleshooting Low Yield in Suzuki-Miyaura Coupling

Caption: Decision tree for troubleshooting low yields in Suzuki-Miyaura coupling reactions.

IV. References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(9), 2859–2870. [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. PubMed. [Link]

• American Chemical Society. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry. [Link]

• Abdelaziz, M. E., El-Miligy, M. M. M., Fahmy, S. M., Abu-Serie, M. M., Hazzaa, A. A., & Mahran, M. A. (2021). Imparting aromaticity to 2-pyridone derivatives by O-alkylation resulted in new competitive and non-competitive PIM-1 kinase inhibitors with caspase-activated apoptosis. RSC Medicinal Chemistry, 12(10), 1736–1750. [Link]

• Cerecetto, H., Gerpe, A., González, M., & Ocariz, C. (2008). Simple and Efficient Microwave Assisted N-Alkylation of Isatin. Molecules, 13(4), 831–839. [Link]

• Al-Suhaimi, K. M., & El-Gazzar, A. A. (2020). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Catalysts, 10(10), 1133. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Kushnir, M. M., Urry, F. M., & Roberts, W. L. (1998). Comparison of Four Derivatizing Reagents for 6-Acetylmorphine GC-MS Analysis. Journal of Analytical Toxicology, 22(5), 411–418. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Detsi, A., & Assimopoulou, A. N. (2009). Preparative isolation and purification of alkannin/shikonin derivatives from natural products by high-speed counter-current chromatography. Biomedical Chromatography, 23(2), 182–198. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• Castillo, J. C., Rodríguez, J. A., & Olivo, H. F. (2016). Cs2CO3-Promoted Direct N-Alkylation: Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines. ChemistrySelect, 1(10), 2268-2272. [Link]

• Kégl, T., Rikk, J., & Kégl, T. (2024). Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions. International Journal of Molecular Sciences, 25(10), 5523. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2012). The Slow-Release Strategy in Suzuki–Miyaura Coupling. Israel Journal of Chemistry, 52(8-9), 664-676. [Link]

• Al-Abdullah, E. S., Al-Dies, A. M., El-Emam, A. A., & El-Gazzar, A. R. (2020). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Molecules, 25(21), 5092. [Link]

• Ochola, G. O., & Murunga, F. I. (2012). Derivatization Reactions and Reagents for Gas Chromatography Analysis. In Gas Chromatography in Plant Science, Wine Technology, Toxicology and Some Specific Applications. IntechOpen. [Link]

• Ochola, G. O., & Murunga, F. I. (2012). Derivatization reactions and reagents for gas chromatography analysis. ResearchGate. [Link]

• Petrov, D. P., Kaiser, S., Kaiser, S., & Jung, K. (2022). Opportunities and Challenges to Profile mRNA Modifications in Escherichia coli. ChemBioChem, 23(18), e202200270. [Link]

• Meanwell, N. A. (2021). Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability. Journal of Medicinal Chemistry, 64(21), 15591–15624. [Link]

• Abdel-Aziz, A. A.-M., El-Sayed, N. F. A., & El-Azab, A. S. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1269–1283. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Preparative isolation and purification of alkannin/shikonin derivatives from natural products by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Reducing Batch-to-Batch Variability in Casimiroin Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Introduction

Casimiroin is a furoquinoline alkaloid first isolated from the edible fruit of Casimiroa edulis, a plant with a history in traditional medicine.[1] Its potential as a chemopreventive agent, owing to its activity as a Quinone Reductase 2 (QR2) and aromatase inhibitor, has made it a molecule of significant interest in medicinal chemistry and drug development.[2]

Reproducibility is the cornerstone of scientific research and pharmaceutical development. In the multi-step total synthesis of natural products like Casimiroin, even minor deviations in materials or methods can lead to significant batch-to-batch variability in yield, purity, and impurity profiles.[3] This inconsistency can compromise biological data, delay timelines, and complicate scale-up efforts.

This technical support guide provides a structured, in-depth approach to identifying and mitigating common sources of variability in Casimiroin synthesis. Presented in a troubleshooting-focused question-and-answer format, this document offers field-proven insights and detailed protocols to help you achieve consistent and reliable results in your laboratory.

Section 1: Starting Materials and Reagent Integrity

The quality of your inputs dictates the quality of your output. Variability often begins with the reagents and solvents used in the very first step.

FAQ 1.1: We're seeing inconsistent reaction initiation and side product profiles from the start. How much does the quality of commercial starting materials matter?

The quality and consistency of starting materials are paramount and a frequent source of batch-to-batch variability. Commercially available reagents can vary significantly between suppliers and even between lots from the same supplier.

Causality and Key Considerations:

• Purity of Precursors: The synthesis of Casimiroin often begins with precursors like 2,3-dihydroxybenzaldehyde. The presence of regioisomeric impurities or residual reagents from its manufacture can lead to the formation of difficult-to-remove side products in subsequent steps.

• Reactive Impurities: Trace impurities, such as water or peroxides in solvents like tetrahydrofuran (THF), can quench organometallic reagents, inhibit catalysts, or initiate unintended side reactions.[4] For instance, moisture can hydrolyze active esters or react with strong bases like NaH used in methylation steps, leading to lower yields and inconsistent reaction times.

• Supplier and Lot-to-Lot Changes: A new bottle or lot of a reagent may have a different impurity profile. It is a critical error to assume that "reagent grade" is a consistent standard across all sources.

Troubleshooting Protocol: Incoming Material Qualification

• Certificate of Analysis (CoA) Review: Always request and review the CoA for each new lot of critical starting materials. Pay close attention to the specified purity and the analytical method used (e.g., HPLC, GC, NMR).

• Identity and Purity Verification: Do not rely solely on the supplier's CoA. Perform an in-house identity check on each new batch of critical reagents.

  • ¹H NMR: A quick proton NMR spectrum can confirm the structure and reveal the presence of major organic impurities.

  • HPLC/GC-MS: For key starting materials, develop a simple chromatographic method to establish a purity baseline. This allows you to compare new lots against a trusted standard.

• Standardize Reagent Sources: Whenever possible, qualify and source critical reagents from a single, reliable supplier to minimize variability. If a change in supplier is necessary, a full re-validation of the affected step is recommended.

FAQ 1.2: We suspect our anhydrous solvents are a problem. What is a reliable protocol for ensuring solvents like THF are sufficiently dry for moisture-sensitive steps?

Many steps in natural product synthesis, particularly those involving strong bases (NaH, LiHMDS) or organometallic reagents, are highly sensitive to moisture.[4][5] Assuming a sealed bottle of "anhydrous" solvent from a supplier is perfectly dry is a common mistake, as these bottles can absorb moisture over time once opened.

Protocol: Thermal-Still Distillation for Anhydrous THF

This protocol describes the preparation of truly anhydrous THF using a sodium/benzophenone still. This method provides a visual indicator (a deep blue or purple color) of anhydrous, oxygen-free conditions.

Materials:

• Pre-dried THF (reagent grade, stored over 3Å or 4Å molecular sieves for >24 hours)

• Sodium metal (chunks in mineral oil)

• Benzophenone

• Inert gas source (Argon or Nitrogen) with a manifold

• Round-bottom flask and distillation apparatus

Procedure:

• Pre-Drying: Pour reagent-grade THF into a storage bottle containing activated 3Å or 4Å molecular sieves. Allow it to stand for at least 24 hours.

• Apparatus Setup: Assemble a distillation apparatus in a fume hood. Ensure all glassware is oven- or flame-dried immediately before use and assembled while hot under a stream of inert gas.

• Initial Charging: To a 2 L round-bottom flask, add approximately 1 L of the pre-dried THF. Under a positive flow of inert gas, add ~2-3 g of benzophenone and several small chunks (~5-10 g total) of sodium metal (cut into small pieces after washing with hexane to remove oil).

• Refluxing: Heat the flask to a gentle reflux using a heating mantle. Initially, the solution will be colorless or yellow.

• Achieving Anhydrous Conditions: As the THF dries, the sodium will react with benzophenone to form a ketyl radical anion, which has a deep blue or purple color. The persistence of this color indicates that both water and oxygen have been scavenged from the solvent. If the color fades, it indicates the presence of residual water; carefully add more sodium.

• Distillation and Collection: Once a stable, intense blue/purple color is achieved, distill the THF into a dry, inert-gas-flushed collection flask (e.g., a Schlenk flask). Collect only the amount needed for your reaction.

• Storage: The freshly distilled, anhydrous THF should be used immediately for best results. It can be stored for short periods under an inert atmosphere in a sealed flask with a Teflon stopcock.

Section 2: Managing Critical Reaction Steps

In a multi-step synthesis, certain transformations are more sensitive than others. The cyclization and N-methylation steps in the Casimiroin synthesis are critical junctures where variability can be introduced.[4]

FAQ 2.1: Our Conrad-Limpach type cyclization step to form the quinolone core gives highly variable yields and is difficult to purify. What are the most critical parameters to control?

The acid-catalyzed cyclization of the acetoacetamide intermediate is a crucial step. The choice of acid catalyst dramatically affects the reaction's efficiency, temperature profile, and work-up procedure.[4] Inconsistent heating, non-uniform mixing (especially with viscous reagents like PPA), and moisture can all lead to poor reproducibility.

Causality and Key Considerations:

• Catalyst Choice: Strong acids like concentrated sulfuric acid (H₂SO₄), polyphosphoric acid (PPA), and trifluoroacetic acid (TFA) can all effect this transformation. However, they operate differently. H₂SO₄ is a strong catalyst but can lead to charring and side reactions if not carefully controlled. PPA is viscous and requires efficient stirring to prevent localized overheating, but often results in higher yields due to its excellent dehydrating properties.[4]

• Temperature Control: This reaction is highly temperature-sensitive. Inconsistent heating can lead to incomplete reaction (too low) or the formation of sulfonated or other degradation byproducts (too high).

• Work-up Procedure: Quenching the reaction mixture by pouring it onto ice is a critical step. The rate of addition and the efficiency of stirring during the quench can affect the particle size and morphology of the precipitated product, which in turn impacts filtration efficiency and purity.

// Nodes A [label="Starting Materials\n(e.g., 2,3-dihydroxybenzaldehyde deriv.)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Acetoacetamide Formation", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Acid-Catalyzed Cyclization", fillcolor="#FBBC05", fontcolor="#202124", shape=Mdiamond]; D [label="Quinolone Core", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="N-Methylation", fillcolor="#FBBC05", fontcolor="#202124", shape=Mdiamond]; F [label="Crude Casimiroin", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Purification\n(Chromatography/Recrystallization)", fillcolor="#FBBC05", fontcolor="#202124", shape=Mdiamond]; H [label="Pure Casimiroin", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges with labels for critical parameters A -> B [label="Reagent Purity\nStoichiometry"]; B -> C [label="Moisture Control"]; C -> D [label="Temperature Control\nCatalyst Choice\nMixing Efficiency"]; D -> E [label="Base Choice\nReagent Quality (MeI)\nAnhydrous Conditions"]; E -> F [label="Reaction Time"]; F -> G [label="Standardized Protocol\n(Solvent, Silica)"]; G -> H [label="Consistent Fractioning"];

// Invisible nodes for alignment subgraph { rank=same; C; E; G; } } Caption: Key control points in the Casimiroin synthesis workflow.

Data Summary: Comparison of Cyclization Methods

Method	Reagent	Typical Conditions	Reported Yield	Key Considerations & Troubleshooting
A	Conc. H₂SO₄	Stir at room temp, 30-60 min	Moderate	Can be difficult to scale due to exothermic quench. Risk of sulfonation/charring if temperature is not controlled. Purity issues can arise from solubility challenges during work-up.[4]
B	PPA	Heat at 100-120 °C, 30-60 min	Higher	PPA is highly viscous; vigorous mechanical stirring is essential to ensure uniform heating. Work-up involves quenching on ice; product often precipitates and can be collected by filtration.[4]
C	TFA	Stir at room temp, 24 h	Good	Milder conditions and longer reaction time. TFA is volatile and corrosive. Work-up is often simpler, but purification may still require chromatography.[4]

FAQ 2.2: The N-methylation step using methyl iodide is inconsistent. Sometimes we see incomplete conversion, and other times we observe O-methylation side products. How can we improve this?

The N-methylation of the quinolone core is a standard Sₙ2 reaction, but its success depends on the complete and clean formation of the corresponding anion.

Causality and Key Considerations:

• Incomplete Deprotonation: Sodium hydride (NaH) is commonly used as the base. NaH is often sold as a dispersion in mineral oil, which must be washed away before use. More importantly, the quality of NaH can degrade over time, leading to incomplete deprotonation. If the anion is not fully formed before the addition of methyl iodide (MeI), the starting material will remain.

• Ambident Nucleophile: The resulting anion is an ambident nucleophile, with negative charge density on both the nitrogen and the exocyclic oxygen. While N-alkylation is generally favored, reaction conditions can influence the N- vs. O-alkylation ratio. Lower temperatures typically favor N-alkylation.

• Quality of Methyl Iodide: Methyl iodide should be fresh and colorless. A yellow or brownish color indicates decomposition and the presence of iodine, which can cause side reactions. It should be stored over copper wire to scavenge iodine.

Troubleshooting Protocol: Standardized N-Methylation

• Reagent Preparation:

  • Wash the required amount of NaH (60% dispersion) with anhydrous hexane (x3) under an inert atmosphere to remove the mineral oil. Decant the hexane carefully each time.

  • Use freshly distilled, colorless methyl iodide.

• Reaction Setup:

  • To a flame-dried, three-neck flask under argon, add the washed NaH.

  • Add anhydrous THF (distilled from sodium/benzophenone) via cannula.

  • Cool the suspension to 0 °C in an ice bath.

• Deprotonation:

  • Dissolve the quinolone substrate in a minimum amount of anhydrous THF and add it dropwise to the NaH suspension at 0 °C.

  • After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete deprotonation. You should observe hydrogen gas evolution ceasing.

• Methylation:

  • Cool the reaction mixture back down to 0 °C.

  • Add methyl iodide dropwise.

  • Allow the reaction to stir at 0 °C for 1 hour and then slowly warm to room temperature and stir overnight.

• Monitoring: Track the reaction by TLC or LC-MS to confirm the disappearance of the starting material before quenching.

Section 3: Purification and Isolation Protocols

Reproducible purification is essential for achieving consistent final product quality. Minor changes in chromatography or crystallization can alter the impurity profile of the isolated material.

FAQ 3.1: Our column chromatography purification of crude Casimiroin yields different purity levels from batch to batch. How can we standardize this process?

"Flash chromatography" can be highly variable if not performed systematically. Factors like silica gel quality, packing consistency, and elution gradient can all impact the separation efficiency.

Protocol: Standardized Flash Column Chromatography

• Silica Gel Standardization:

  • Use silica gel from the same supplier and with a consistent mesh size (e.g., 230-400 mesh) for all batches.

  • Deactivate the silica gel if necessary by adding a specific percentage of water (w/w), but it is often more reproducible to use it as supplied and ensure solvent consistency.

• Column Packing:

  • Always use the "slurry packing" method for consistency. Add the calculated amount of silica gel to your chosen starting eluent in a beaker. Swirl to create a uniform slurry.

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the bed firmly. Add a thin layer of sand on top to prevent disruption.

• Sample Loading:

  • For best resolution, use "dry loading." Dissolve your crude product in a minimal amount of a strong solvent (e.g., dichloromethane or methanol). Add a small amount of silica gel to this solution and evaporate the solvent completely to get a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed column.

• Elution:

  • Use a consistent solvent system (e.g., ethyl acetate/hexane).[4]

  • Employ a stepwise gradient rather than a continuous one if using automated chromatography, as this is easier to reproduce manually. For example: 20% EtOAc/Hex (5 column volumes), then 30% EtOAc/Hex (10 CV), etc.

  • Maintain a constant flow rate.

• Fraction Analysis: Analyze fractions consistently using a standardized TLC system. Pool fractions based on strict purity criteria observed on the TLC plate.

Section 4: Analytical and Quality Control

A robust analytical workflow is non-negotiable for confirming that each batch of Casimiroin meets the required specifications.

FAQ 4.1: What is a comprehensive analytical workflow to ensure the identity, purity, and consistency of our final Casimiroin product?

A multi-pronged approach is necessary to control the quality of each batch. Relying on a single analytical technique is insufficient.

// Nodes Crude [label="Purified Solid\n(Post-Chromatography)", fillcolor="#F1F3F4", fontcolor="#202124"]; TLC_Check [label="Initial Purity Check\n(TLC/LC-MS)", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; NMR [label="Structural Identity\n(¹H and ¹³C NMR)", fillcolor="#F1F3F4", fontcolor="#202124"]; HRMS [label="Molecular Formula Confirmation\n(HRMS)", fillcolor="#F1F3F4", fontcolor="#202124"]; HPLC [label="Purity Assay & Impurity Profile\n(HPLC-UV/DAD)", fillcolor="#F1F3F4", fontcolor="#202124"]; Spec_Check [label="Meets All Specifications?", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Pass [label="Batch Release", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Fail [label="FAIL: Repurify or Reject", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Crude -> TLC_Check; TLC_Check -> NMR [label="Looks Pure"]; NMR -> HRMS; HRMS -> HPLC; HPLC -> Spec_Check; Spec_Check -> Pass [label="Yes"]; Spec_Check -> Fail [label="No"]; TLC_Check -> Fail [label="Impure"];

// Invisible nodes for alignment subgraph { rank=same; NMR; HRMS; HPLC; } } Caption: A typical quality control decision workflow for batch release.

Data Summary: Typical Analytical Specifications for Casimiroin

Test	Method	Specification	Purpose
Appearance	Visual Inspection	White to off-white powder	Basic check for consistency and gross contamination.
Identity	¹H NMR, ¹³C NMR	Spectrum conforms to the reference structure of Casimiroin.[4]	Confirms the correct chemical structure.
Identity	HRMS	Mass observed is within 5 ppm of the calculated exact mass for C₁₂H₁₁NO₄.[4]	Confirms the correct elemental composition.
Purity	RP-HPLC (UV, 254 nm)	≥98.0% area	Quantifies the main component and detects impurities.[6][7]
Residual Solvents	¹H NMR or GC-HS	≤0.5% (e.g., Ethyl Acetate, Hexane, DCM)	Ensures solvents from purification are removed.

Recommended Analytical Workflow:

• Initial Check (TLC/UPLC-MS): A quick check to ensure the purified material is predominantly the desired product and to guide further analysis.

• Structural Confirmation (NMR): Acquire ¹H and ¹³C NMR spectra. This confirms the chemical structure and can reveal the presence of any structurally related impurities. The proton NMR is also excellent for quantifying residual solvents.

• Molecular Formula Confirmation (HRMS): High-Resolution Mass Spectrometry provides an accurate mass measurement, confirming the elemental formula.[4]

• Purity Assessment (RP-HPLC): A validated reverse-phase HPLC method with UV detection is the gold standard for purity assessment.[7] It should be able to separate the starting materials, key intermediates, and any known side products from the final compound. This method provides the quantitative purity value (e.g., 99.5% area) that is critical for batch-to-batch comparison.

By implementing these rigorous controls at every stage of the synthesis—from raw material inspection to final product analysis—you can systematically eliminate sources of variability and ensure the consistent production of high-quality Casimiroin.

References

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. Journal of Medicinal Chemistry, 52(7), 1873–1884. [Link]

• Maiti, A., Reddy, P. V. N., Sturdy, M., Marler, L., Pegan, S. D., Mesecar, A. D., Pezzuto, J. M., & Cushman, M. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(7), 1873-1884. [Link]

• Maiti, A., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. ResearchGate. [Link]

• Reddy, P. V. N., et al. (2006). Synthesis and Cancer Chemopreventive Activity of Zapotin, a Natural Product from Casimiroa edulis. Journal of Medicinal Chemistry. [Link]

• Stowers, S., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development. [Link]

• P-L., T., & G., E. (2023). Natural Product Synthesis: Complexity, Strategy, and Innovation. ResearchGate. [Link]

• Dudek, M. K., et al. (2022). Crystallographic characterization of products of side reactions encountered during synthesis of cyanoximes. Washington University School of Medicine. [Link]

• Sartorius (2019). Reducing Batch-to-Batch Variability of Botanical Drug Products. Sartorius AG. [Link]

• Hovione (2018). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

• Krska, R., et al. (2008). An Overview of Conventional and Emerging Analytical Methods for the Determination of Mycotoxins. MDPI. [Link]

• Al-Akayleh, F., et al. (2021). Analytical Method Development and Validation for Simultaneous Determination of Simvastatin and Mupirocin Using Reverse-Phase High-pressure Liquid Chromatographic Method. National Institutes of Health. [Link]

Sources

• 1. Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Cancer Chemopreventive Activity of Zapotin, a Natural Product from Casimiroa edulis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. Analytical Method Development and Validation for Simultaneous Determination of Simvastatin and Mupirocin Using Reverse-Phase High-pressure Liquid Chromatographic Method - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Enzyme Kinetics Assays for Casimiroin Inhibition of Quinone Reductase 2 (QR2)

Welcome to the technical support center for researchers investigating the inhibitory effects of Casimiroin on Quinone Reductase 2 (QR2). This guide is designed to provide practical, in-depth answers to common challenges encountered during the experimental process. It moves beyond simple protocols to explain the underlying principles, ensuring your assays are robust, reproducible, and yield high-quality data.

Frequently Asked Questions (FAQs)

Q1: I'm starting my research on Casimiroin as a QR2 inhibitor. What is the basic principle of a reliable kinetic assay for this enzyme?

A1: The most common and reliable method for assessing QR2 activity is a continuous spectrophotometric assay. The principle is to monitor the decrease in absorbance of the enzyme's preferred co-substrate, N-ribosyldihydronicotinamide (NRH), as it is oxidized to NRH⁺.[1][2][3] QR2 catalyzes the reduction of a quinone substrate, such as menadione, using electrons from NRH.[4][5] This reaction can be monitored in real-time by the change in absorbance at 340 nm, which is characteristic of the dihydronicotinamide cofactor. The rate of this absorbance decrease is directly proportional to the enzyme's activity.

Q2: Why is NRH used as the co-substrate for QR2 instead of the more common NADH or NADPH?

A2: This is a critical and unique feature of QR2. Unlike its paralog, Quinone Reductase 1 (NQO1), QR2 is highly unusual in that it cannot efficiently use NADH or NADPH for catalysis.[1][3][6] It shows a strong preference for reduced N-alkyl- and N-ribosylnicotinamides, with NRH being a key example.[1][7] Using NRH is therefore essential for specifically measuring QR2 activity and avoiding confounding results from other cellular reductases.

Q3: What are the essential components and typical concentrations for a standard QR2 inhibition assay with Casimiroin?

A3: A well-defined assay buffer is the foundation. A typical starting point would be a Tris-HCl buffer at a physiological pH, such as 7.5. Key components and their starting concentrations are summarized in the table below. Note that these may need to be optimized for your specific experimental conditions.

Component	Typical Concentration	Purpose
Tris-HCl Buffer (pH 7.5)	20-50 mM	Maintains a stable pH for optimal enzyme activity.
Bovine Serum Albumin (BSA)	0.1 mg/mL	Prevents enzyme denaturation and non-specific binding.
Flavin Adenine Dinucleotide (FAD)	1-10 µM	QR2 is a flavoenzyme and may require exogenous FAD for full activity.
NRH (Co-substrate)	50-200 µM	The electron donor for the reaction.
Menadione (Substrate)	10-50 µM	The quinone substrate that is reduced by QR2.
Purified Human QR2	5-20 nM	The enzyme catalyst.
Casimiroin (Inhibitor)	Variable (e.g., 0.1 - 100 µM)	The compound being tested for inhibitory activity.
DMSO	<1% (v/v)	Solvent for Casimiroin; concentration should be kept constant across all wells.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Issue 1: Assay Signal and Data Quality

Q: My assay readings are highly variable between replicates, or the signal-to-noise ratio is very low. What are the likely causes?

A: Inconsistent readings are a common frustration. Let's break down the potential sources of this problem with a logical troubleshooting workflow.

Troubleshooting Workflow: High Variability / Low Signal

Caption: Troubleshooting workflow for high variability in QR2 assays.

• Reagent Stability: NRH is susceptible to oxidation. Always prepare it fresh on the day of use and keep it on ice.[8] Similarly, ensure your menadione stock is properly dissolved and has not precipitated.

• Instrumentation: Double-check that your plate reader is set to the correct wavelength (340 nm for NRH oxidation). Use UV-transparent plates for this assay. If you observe a meniscus, consider using plates designed to minimize this effect.[9]

• Compound Properties: Casimiroin, like many organic molecules, has limited aqueous solubility. It is typically dissolved in DMSO.[10][11][12][13] Ensure the final DMSO concentration is low (ideally ≤1%) and consistent across all wells, including controls. Visually inspect your highest concentration wells for any signs of precipitation.

• Compound Interference: Casimiroin itself may absorb light at or near 340 nm. To check for this, run a control experiment with all assay components except the enzyme, and measure the absorbance in the presence of Casimiroin. Any change here is due to compound interference and must be subtracted from your enzyme-catalyzed reaction data.[14][15]

Issue 2: Interpreting Inhibition Data

Q: I have my initial inhibition data, but I'm not sure if it's competitive, non-competitive, or another type of inhibition. How do I design an experiment to determine the Mechanism of Inhibition (MOI)?

A: Determining the MOI is a critical step in characterizing an inhibitor. This requires a specific experimental design where you vary the concentrations of both the substrate (menadione) and the inhibitor (Casimiroin) in a matrix format.[1][16][17] The goal is to see how the inhibitor affects the enzyme's kinetic parameters, Kₘ and Vₘₐₓ.

Step-by-Step Protocol for MOI Determination:

• Determine the Kₘ for Menadione: First, in the absence of Casimiroin, perform a substrate titration experiment. Measure the initial reaction velocity at various concentrations of menadione (e.g., 0.1x to 10x the expected Kₘ) while keeping the concentration of NRH constant and saturating.

• Fit the Data: Use non-linear regression to fit the velocity (v) versus substrate concentration ([S]) data to the Michaelis-Menten equation to obtain accurate values for Kₘ and Vₘₐₓ.[18][19][20]

  • v = (Vₘₐₓ * [S]) / (Kₘ + [S])

• Set Up the Inhibition Matrix: Choose several fixed concentrations of Casimiroin (e.g., 0, 0.5x IC₅₀, 1x IC₅₀, and 2x IC₅₀). For each of these inhibitor concentrations, repeat the menadione titration experiment from Step 1.

• Analyze the Results: Globally fit all data sets to the appropriate inhibition models (competitive, non-competitive, uncompetitive, mixed) using non-linear regression software. The model that best fits your data will reveal the mechanism of inhibition. A common way to visualize this data is with a Lineweaver-Burk plot (a double reciprocal plot of 1/v vs 1/[S]), although direct fitting of the raw data is statistically more robust.[18]

Interpreting MOI from Kinetic Data:

Inhibition Type	Effect on Kₘ	Effect on Vₘₐₓ	Lineweaver-Burk Plot
Competitive	Increases	Unchanged	Lines intersect on the y-axis.
Non-competitive	Unchanged	Decreases	Lines intersect on the x-axis.
Uncompetitive	Decreases	Decreases	Lines are parallel.
Mixed	Varies	Decreases	Lines intersect in the upper-left quadrant.

Logical Flow for MOI Studies

Caption: Experimental workflow for determining the mechanism of inhibition.

Issue 3: Unexpected Kinetic Profiles

Q: My data doesn't seem to fit any of the classic inhibition models perfectly. What could be causing these complex results?

A: This is an excellent and insightful question. Non-ideal kinetics can arise from several factors, and it's crucial to consider them systematically.

• Tight-Binding Inhibition: If Casimiroin is a very potent inhibitor (with a Kᵢ value close to the enzyme concentration used in the assay), the standard Michaelis-Menten assumptions may no longer be valid.[21] A key symptom is that the measured IC₅₀ value changes as you change the enzyme concentration. If you suspect this, you may need to use the Morrison equation for data fitting, which is designed for tight-binding inhibitors.[22]

• Time-Dependent Inhibition: Some inhibitors bind slowly or form a covalent bond with the enzyme, leading to irreversible or slowly reversible inhibition. To test for this, pre-incubate the enzyme and Casimiroin together for varying amounts of time (e.g., 0, 15, 30, 60 minutes) before adding the substrates to start the reaction. If the level of inhibition increases with pre-incubation time, it suggests a time-dependent mechanism.[20]

• Compound Aggregation: At higher concentrations, some organic molecules can form aggregates that non-specifically inhibit enzymes. This often results in steep, non-ideal inhibition curves. One way to check for this is to include a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) in the assay buffer to disrupt potential aggregates. If the inhibition profile changes significantly, aggregation may be a factor.

• Complex Catalytic Mechanism: QR2 follows a ping-pong kinetic mechanism where one substrate binds and a product is released before the second substrate binds.[4] While this doesn't typically complicate standard inhibition studies, it's a fundamental property of the enzyme to be aware of when designing more complex experiments.

By carefully considering these possibilities and designing appropriate control experiments, you can dissect the nuances of Casimiroin's interaction with QR2 and produce a more accurate and compelling scientific story.

References

• Title: Use of nonlinear regression to analyze enzyme kinetic data: application to situations of substrate contamination and background subtraction Source: PubMed URL: [Link]

• Title: A critical evaluation of the experimental design of studies of mechanism based enzyme inhibition, with implications for in vitro-in vivo extrapolation Source: PubMed URL: [Link]

• Title: Avoiding Fluorescence Assay Interference—The Case for Diaphorase Source: PMC - NIH URL: [Link]

• Title: Insights into the cellular function and mechanism of action of quinone reductase 2 (NQO2) Source: Portland Press URL: [Link]

• Title: Kinetic mechanism of quinone oxidoreductase 2 and its inhibition by the antimalarial quinolines Source: PubMed URL: [Link]

• Title: Avoiding Fluorescence Assay Interference-The Case for Diaphorase. Source: Semantic Scholar URL: [Link]

• Title: Steady-state enzyme kinetics Source: The Biochemist - Portland Press URL: [Link]

• Title: NQO2 - Ribosyldihydronicotinamide dehydrogenase [quinone] - Homo sapiens (Human) | UniProtKB | UniProt Source: UniProt URL: [Link]

• Title: Robust Nonlinear Regression in Enzyme Kinetic Parameters Estimation Source: ResearchGate URL: [Link]

• Title: Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes Source: MDPI URL: [Link]

• Title: Practical Steady-State Enzyme Kinetics Source: ResearchGate URL: [Link]

• Title: Steady states and the Michaelis Menten equation (video) Source: Khan Academy URL: [Link]

• Title: Interference with Fluorescence and Absorbance - Assay Guidance Manual Source: NCBI Bookshelf URL: [Link]

• Title: Determination of Quinone Reductase Activity Source: Bio-protocol URL: [Link]

• Title: A standard operating procedure for an enzymatic activity inhibition assay Source: PubMed URL: [Link]

• Title: Mechanism of Action Assays for Enzymes - Assay Guidance Manual Source: NCBI Bookshelf - NIH URL: [Link]

• Title: 5.4: Enzyme Inhibition Source: Chemistry LibreTexts URL: [Link]

• Title: X-ray structural studies of quinone reductase 2 nanomolar range inhibitors Source: PMC - NIH URL: [Link]

• Title: (PDF) Determination of Quinone Reductase Activity Source: ResearchGate URL: [Link]

• Title: Association of NQO2 With UDP-Glucuronosyltransferases Reduces Menadione Toxicity in Neuroblastoma Cells Source: Frontiers URL: [Link]

• Title: Restriction Enzyme Troubleshooting Guide | New England Biolabs Source: BenchFly URL: [Link]

• Title: The Ultimate Guide to Troubleshooting Microplate Assays Source: Bitesize Bio URL: [Link]

• Title: In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening Source: Semantic Scholar URL: [Link]

• Title: 6-Methoxy-9-methyl-(1,3)dioxolo(4,5-h)quinolin-8(9H)-one | C12H11NO4 | CID 124075 Source: PubChem URL: [Link]

• Title: The Ultimate Guide to Troubleshooting Microplate Assays Source: Bitesize Bio URL: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Quinone Reductase 2 (QR2) Inhibitory Potency of Casimiroin and Resveratrol

This guide provides a detailed, objective comparison of the inhibitory activities of two natural compounds, casimiroin and resveratrol, against human Quinone Reductase 2 (QR2). The content is structured to provide researchers, scientists, and drug development professionals with a clear understanding of the relative potencies, mechanisms of action, and the experimental methodologies used to characterize these inhibitors.

Introduction to Quinone Reductase 2 (QR2): An Enigmatic Therapeutic Target

Quinone Reductase 2 (QR2) is a cytosolic flavoprotein that catalyzes the two-electron reduction of quinones. Unlike its well-characterized homolog, QR1, the precise physiological role of QR2 remains a subject of intense investigation. Evidence suggests QR2 is involved in paradoxical biological processes. While it may participate in detoxification pathways, it is also capable of activating certain quinones and anti-tumor drugs into highly reactive, toxic species.[1] This bioactivation can lead to increased oxidative stress and cellular damage.

Recent studies have implicated QR2 in various pathophysiological states. Its overexpression has been noted in models of cognitive deficit and Alzheimer's disease, suggesting that QR2 inhibition could be a viable neuroprotective strategy.[2][3][4] Consequently, identifying and characterizing potent and specific QR2 inhibitors is a significant area of research for developing novel therapeutics. This guide focuses on two such natural compounds: casimiroin, a quinolinone from the fruit of Casimiroa edulis, and resveratrol, a well-known polyphenol from grapes.[5][6]

Comparative Analysis of Inhibitory Potency: A Tale of Two Affinities

Experimental data reveals a stark contrast in the inhibitory potency of resveratrol and casimiroin against QR2. Resveratrol emerges as a remarkably potent inhibitor with nanomolar affinity, whereas casimiroin exhibits a significantly weaker, micromolar level of inhibition. This fundamental difference dictates their respective utility in research and as potential therapeutic agents.

Quantitative Data Summary

The following table summarizes the key inhibitory parameters for each compound based on published experimental data.

Compound	Parameter	Value	Source
Resveratrol	Dissociation Constant (Kd)	35 ± 15 nM	[5][7][8]
Inhibition Constant (Ki)	50 nM	[5]
Casimiroin	Half-maximal Inhibitory Concentration (IC50)	54.1 ± 6.7 µM	[9][10][11]

The data unequivocally demonstrates that resveratrol binds to QR2 with an affinity that is approximately three orders of magnitude greater than that of casimiroin. Resveratrol's dissociation constant in the low nanomolar range establishes it as one of the highest affinity targets for this polyphenol identified to date.[12]

Mechanism of QR2 Inhibition

The significant difference in potency is rooted in the distinct molecular interactions each compound forms within the active site of the QR2 enzyme.

Resveratrol: A High-Affinity Competitive Inhibitor

X-ray crystallography studies have provided a high-resolution view of resveratrol's binding mode.[5][7] Resveratrol acts as a competitive inhibitor with respect to the N-methyldihydronicotinamide (NMeH) co-substrate.[1] It binds deep within the active-site cleft, positioning its flat molecular structure parallel to the isoalloxazine ring of the FAD cofactor. The high affinity is achieved through the formation of multiple hydrogen bonds between all three of resveratrol's hydroxyl groups and amino acid residues in the QR2 active site, effectively anchoring it in place.[5][7]

Casimiroin: A Scaffold for Optimization

While a much weaker inhibitor, the binding mode of casimiroin to QR2 has also been elucidated through X-ray crystallography.[6][13] This structural information has proven invaluable, not for the potency of the natural product itself, but for understanding its mechanism of action. It has revealed that the quinolinone scaffold of casimiroin can be chemically modified to significantly improve inhibitory activity. Synthetic analogues of casimiroin have been developed with IC50 values in the low micromolar range (e.g., 1.9 µM), representing a greater than 25-fold improvement over the parent compound.[9][11] This underscores casimiroin's value as a foundational structure for the rational design of novel QR2 inhibitors.

Inhibitor binding to the QR2 active site.

Experimental Protocol: A Self-Validating QR2 Inhibition Assay

To ensure scientific rigor and reproducibility, a standardized enzymatic assay is crucial for determining inhibitory potency. The following protocol describes a common spectrophotometric method used to measure QR2 activity and inhibition.

Causality Behind Experimental Choices:

• Enzyme Source: Recombinant human QR2 is used to ensure a pure and consistent source of the enzyme, eliminating confounding variables from other cellular proteins.

• Co-substrate: An N-alkyl or N-ribosyl dihydronicotinamide (e.g., N-hydroxyethyldihydronicotinamide) serves as the electron donor. Its consumption is the basis of the measurement.[5]

• Substrate: Menadione (Vitamin K3) is a common quinone substrate for QR2.

• Detection Method: The assay relies on the unique absorbance properties of the dihydronicotinamide co-substrate. Its oxidation during the enzymatic reaction leads to a decrease in absorbance at 360 nm, providing a direct, real-time measure of enzyme activity.[5]

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 25 mM Tris-HCl, pH 7.4).

  • Prepare stock solutions of recombinant human QR2, menadione, and the dihydronicotinamide co-substrate in the assay buffer.

  • Prepare serial dilutions of the test inhibitors (casimiroin, resveratrol) and a vehicle control (e.g., DMSO) in the assay buffer.

• Assay Execution:

  • In a 96-well UV-transparent plate, add the assay buffer.

  • Add the test inhibitor dilutions or vehicle control to the appropriate wells.

  • Add the QR2 enzyme to all wells and incubate for 5-10 minutes at a controlled temperature (e.g., 25°C) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the menadione and dihydronicotinamide co-substrate mixture to all wells.

• Data Acquisition:

  • Immediately place the plate in a spectrophotometer capable of kinetic measurements.

  • Monitor the decrease in absorbance at 360 nm over a period of 5-10 minutes, taking readings every 15-30 seconds.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time curve.

  • Normalize the velocities of the inhibitor-treated wells to the velocity of the vehicle control (representing 100% activity).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a non-linear regression model (e.g., four-parameter logistic) to determine the IC50 value.

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Efficacy comparison of Casimiroin and letrozole as aromatase inhibitors.

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Aromatase in Estrogen-Dependent Pathologies

Aromatase, a cytochrome P450 enzyme (CYP19A1), is the rate-limiting enzyme in estrogen biosynthesis, catalyzing the conversion of androgens to estrogens.[1] This process is a pivotal physiological pathway, but it is also implicated in the pathophysiology of estrogen-dependent diseases, most notably hormone receptor-positive breast cancer.[2] In postmenopausal women, where the ovaries have ceased to be the primary source of estrogen, peripheral aromatization in tissues such as adipose tissue becomes the main contributor to circulating estrogen levels.[3] Consequently, the inhibition of aromatase has emerged as a cornerstone of endocrine therapy for these cancers.[4] This guide provides a detailed comparative analysis of two such inhibitors: the well-established synthetic drug, letrozole, and the natural product, casimiroin.

Mechanism of Action: Targeting the Estrogen Synthesis Pathway

Both letrozole and casimiroin exert their effects by inhibiting the aromatase enzyme, albeit with different molecular characteristics. Letrozole is a non-steroidal, reversible, and highly potent competitive inhibitor of aromatase.[3] It binds to the heme group of the cytochrome P450 subunit of the enzyme, effectively blocking the active site and preventing the conversion of androstenedione and testosterone to estrone and estradiol, respectively.[5]

Casimiroin, a natural product isolated from the edible fruit of Casimiroa edulis, has also been identified as an aromatase inhibitor.[6][7] While its exact binding mode to aromatase is not as extensively characterized as that of letrozole, it is presumed to interact with the active site of the enzyme to prevent substrate binding and subsequent estrogen production.

Caption: A diagram illustrating the central role of aromatase in converting androgens to estrogens and the inhibitory action of letrozole and casimiroin on this pathway, thereby reducing the stimulation of hormone receptor-positive tumor growth.

In Vitro Efficacy: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a critical metric for comparing the potency of enzyme inhibitors. The available in vitro data for letrozole and casimiroin reveal a significant difference in their inhibitory potency against the aromatase enzyme.

Compound	Assay Type	IC50 Value	Reference
Letrozole	Recombinant Human Aromatase (Fluorometric)	~2 nM	[5]
Recombinant Human Aromatase (Fluorometric)	7.27 nM	[8]
MCF-7aro Cell Proliferation Assay	50-100 nM	[9]
Casimiroin	Recombinant Human Aromatase (Fluorometric)	18.2 ± 3.1 µM (18,200 nM)	[7]

The data clearly indicates that letrozole is a significantly more potent inhibitor of aromatase in vitro, with IC50 values in the low nanomolar range. In contrast, casimiroin exhibits inhibitory activity in the micromolar range, suggesting a much lower potency. This substantial difference in in vitro efficacy is a key consideration in evaluating their potential as therapeutic agents.

In Vivo Efficacy and Clinical Significance: A Tale of Two Compounds

The evaluation of in vivo efficacy is paramount in drug development, as it provides insights into a compound's activity within a complex biological system. In this regard, the comparison between letrozole and casimiroin is starkly one-sided.

Letrozole: Letrozole has undergone extensive preclinical and clinical testing, demonstrating profound in vivo efficacy. Studies in postmenopausal women with breast cancer have shown that letrozole can suppress peripheral aromatization by over 98%.[10] This leads to a marked reduction in circulating estrogen levels, depriving hormone-dependent tumors of their primary growth stimulus.[10] The clinical success of letrozole is well-documented, with numerous trials establishing its superiority over other endocrine therapies in various stages of breast cancer treatment.[10]

Casimiroin: To date, there is a notable absence of published in vivo studies evaluating the aromatase inhibitory activity of casimiroin. There is no available data on its effects on circulating estrogen levels, its ability to inhibit tumor growth in animal models of hormone-dependent cancer, or its overall pharmacokinetic and pharmacodynamic profile in a living organism. This represents a significant knowledge gap and a major hurdle for its further development as a therapeutic aromatase inhibitor.

Experimental Protocols: A Guide to In Vitro Aromatase Inhibition Assay

For researchers seeking to evaluate the aromatase inhibitory potential of novel compounds, a robust and reproducible in vitro assay is essential. The following is a generalized protocol for a fluorescence-based assay using recombinant human aromatase, similar to the method used to determine the IC50 values presented in this guide.

Objective: To determine the IC50 of a test compound for aromatase inhibition.

Materials:

• Recombinant human aromatase (CYP19)

• Fluorogenic aromatase substrate (e.g., dibenzylfluorescein)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Aromatase assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Test compound and reference inhibitor (e.g., letrozole)

• 96-well black microplates

• Fluorescence microplate reader

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound and the reference inhibitor in a suitable solvent (e.g., DMSO).

  • Create a series of dilutions of the test compound and reference inhibitor in the assay buffer to generate a concentration-response curve.

  • Prepare the NADPH regenerating system and the fluorogenic substrate according to the manufacturer's instructions.

• Assay Setup:

  • In a 96-well black microplate, add the assay buffer, the NADPH regenerating system, and the recombinant aromatase enzyme to each well.

  • Add the various concentrations of the test compound or reference inhibitor to the appropriate wells. Include "no inhibitor" controls (vehicle only) and "no enzyme" background controls.

• Pre-incubation:

  • Incubate the plate for a short period (e.g., 10-15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Fluorescence Measurement:

  • Immediately begin monitoring the increase in fluorescence over time using a fluorescence microplate reader at the appropriate excitation and emission wavelengths for the chosen substrate.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Normalize the data to the "no inhibitor" control (100% activity) and the "no enzyme" control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable sigmoidal dose-response curve.

Sources

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• 4. Hormones in cancer | Netherlands Cancer Institute [nki.nl]
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• 8. Determining the IC50 Values for Vorozole and Letrozole, on a Series of Human Liver Cytochrome P450s, to Help Determine the Binding Site of Vorozole in the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Growth inhibition of estrogen receptor-positive and aromatase-positive human breast cancer cells in monolayer and spheroid cultures by letrozole, anastrozole, and tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The discovery and mechanism of action of letrozole - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Kinase Cross-Reactivity Profiling: The Case of Casimiroin

Introduction: The Quest for Specificity in Kinase Inhibition

Protein kinases are a vast and crucial class of enzymes that regulate nearly all aspects of cellular life.[1][2] Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention.[3][4] Casimiroin, a natural compound, has emerged as a promising candidate in this arena, showing potential as an anti-cancer agent. However, the path from a promising compound to a clinical candidate is paved with rigorous scientific validation. A critical step in this journey is understanding a compound's selectivity.[5]

The human kinome consists of over 500 members, many of which share a structurally conserved ATP-binding pocket.[2] This conservation presents a significant challenge: a compound designed to inhibit one kinase may inadvertently inhibit dozens of others, leading to off-target effects, toxicity, or even unexpected therapeutic benefits (polypharmacology).[2][5] Therefore, early and comprehensive cross-reactivity profiling is not just a regulatory hurdle but a fundamental aspect of drug discovery, guiding medicinal chemistry efforts and providing a deeper understanding of a compound's mechanism of action.[6]

This guide provides a comprehensive framework for assessing the kinase selectivity of Casimiroin. We will delve into the experimental design, present a detailed protocol for a robust in vitro assay, and offer a comparative analysis with well-characterized kinase inhibitors. Our goal is to equip researchers with the knowledge to generate a high-quality, interpretable dataset that can confidently drive their drug development programs forward.

Part 1: Strategic Experimental Design for Kinase Selectivity Profiling

A successful selectivity screen begins with a well-thought-out experimental design. The choices made at this stage will directly impact the quality and interpretability of the data.

1.1 Rationale for Kinase Panel Selection

The primary objective is to assess Casimiroin's activity across a diverse and representative panel of the human kinome. A broad initial screen is often the most informative approach. Several commercial platforms offer screening panels that cover a significant portion of the kinome. When selecting a panel, consider the following:

• Kinome Coverage: Aim for a panel that includes representatives from all major kinase families (e.g., tyrosine kinases, serine/threonine kinases).

• Disease Relevance: If Casimiroin has a hypothesized therapeutic area, ensure the panel includes kinases known to be relevant to that disease's signaling pathways.

• Assay Technology: Different platforms utilize various assay technologies (e.g., binding assays, activity assays). For an initial screen, an activity-based assay is often preferred as it directly measures the functional consequence of the compound's interaction with the kinase.

1.2 Selection of Comparator Compounds

Context is key when interpreting selectivity data. Including well-characterized comparator compounds is essential for benchmarking Casimiroin's performance.

• Promiscuous Inhibitor (e.g., Staurosporine): Staurosporine is a potent, broad-spectrum kinase inhibitor known to bind to the majority of kinases.[7][8] It serves as a positive control for assay performance and represents a "worst-case" selectivity profile.

• Selective Inhibitor (e.g., Gefitinib): Gefitinib is a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[9][10][11] It provides an example of a clinically successful drug with a more targeted profile, though it is not without its own off-target activities.

1.3 Overall Experimental Workflow

The overall workflow for the kinase cross-reactivity profiling of Casimiroin is a multi-step process that begins with compound preparation and culminates in data analysis and interpretation.

Caption: Principle of the ADP-Glo™ Kinase Assay.

2.2 Detailed Experimental Protocol

This protocol is a general guideline and should be optimized for each specific kinase-substrate pair.

• Compound Preparation:

  • Prepare a 10 mM stock solution of Casimiroin, Staurosporine, and Gefitinib in 100% DMSO.

  • Create a serial dilution series of each compound in DMSO. For a primary screen, a single high concentration (e.g., 10 µM) is often used.

• Kinase Reaction Setup (in a 384-well plate):

  • Prepare the kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA). * To each well, add 1 µL of the serially diluted compound or DMSO control.

  • Add 2 µL of the kinase/substrate mixture (pre-diluted in reaction buffer).

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 2 µL of ATP solution (at the appropriate concentration for the specific kinase).

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

  • Incubate for 40 minutes at room temperature to deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate for 30 minutes at room temperature to convert ADP to ATP and generate the luminescent signal.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader. The signal is stable for several hours. [12][13]

Part 3: Comparative Data Analysis and Interpretation

Raw luminescence data must be normalized to determine the percent inhibition for each compound against each kinase.

3.1 Data Normalization

The percent inhibition is calculated using the following formula:

% Inhibition = 100 * (1 - (Lumi_compound - Lumi_background) / (Lumi_DMSO - Lumi_background))

Where:

• Lumi_compound is the luminescence signal in the presence of the test compound.

• Lumi_DMSO is the luminescence signal of the vehicle control (no inhibition).

• Lumi_background is the luminescence signal of a no-kinase control.

3.2 Comparative Selectivity Profile

The normalized data can be summarized in a table for easy comparison. The following table presents a hypothetical dataset for illustrative purposes.

Kinase Target	Kinase Family	Casimiroin (% Inhibition @ 10µM)	Staurosporine (% Inhibition @ 1µM)	Gefitinib (% Inhibition @ 10µM)
EGFR	TK	12.5	98.2	99.1
AKT1	AGC	95.3	99.5	8.2
PI3Kα	Lipid	88.1	75.4	5.5
MAPK1	CMGC	25.6	96.7	11.3
CDK2/CycA	CMGC	45.2	99.8	15.7
SRC	TK	33.8	99.1	22.4
VEGFR2	TK	18.9	97.6	30.1
PKA	AGC	15.1	99.9	6.7
PKCα	AGC	60.7	100.0	9.8
ROCK1	AGC	22.4	98.5	4.3

3.3 Interpretation of Results

Based on this hypothetical data:

• Casimiroin demonstrates potent inhibitory activity against AKT1 and PI3Kα, with moderate activity against PKCα and CDK2/CycA. This suggests a potential mechanism of action through the PI3K/AKT signaling pathway. Its activity against other kinases is relatively low, indicating a degree of selectivity.

• Staurosporine , as expected, shows potent, broad-spectrum inhibition across nearly all kinases tested, confirming its promiscuous nature. [7][14]* Gefitinib exhibits high selectivity for its primary target, EGFR, with minimal activity against the other kinases in this panel, which is consistent with its known mechanism of action as a selective EGFR inhibitor. [9][10] This comparative analysis places Casimiroin's selectivity profile in context. While not as selective as Gefitinib, it is significantly more targeted than a promiscuous inhibitor like Staurosporine. The off-target activities (e.g., against PKCα and CDK2) are important findings that warrant further investigation.

Part 4: The Path Forward - Validating Off-Target Hits

A primary screen is the first step. Any significant "hits" from this screen must be validated through subsequent experiments to confirm the interaction and determine its potency.

Caption: Workflow for validating off-target kinase hits.

Conclusion

Rigorous, systematic cross-reactivity profiling is an indispensable component of modern drug discovery. [6]By employing a well-designed experimental strategy, utilizing robust assay technologies, and performing careful comparative analysis, researchers can gain critical insights into the selectivity of their compounds. For a promising natural product like Casimiroin, this process is essential for elucidating its true mechanism of action, anticipating potential liabilities, and ultimately guiding its development into a safe and effective therapeutic agent. The framework presented here provides a clear path for generating the high-quality data needed to make informed decisions and advance the science of targeted therapies.

References

• In vitro kinase assay. (2023-09-23). Protocols.io. [Link]

• Technologies to Study Kinases. East Port Praha. [Link]

• Promega ADP-Glo kinase assay. BMG LABTECH. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. PMC - NIH. [Link]

• Computational methods for analysis and inference of kinase/inhibitor relationships. PMC. [Link]

• In vitro NLK Kinase Assay. PMC - NIH. [Link]

• ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases. PubMed. [Link]

• Protein kinase inhibition of clinically important staurosporine analogues. PubMed. [Link]

• Cellular Targets of Gefitinib. AACR Journals. [Link]

• Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology. PMC - NIH. [Link]

• In vitro kinase assay. Bio-protocol. [Link]

• Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics | Oxford Academic. [Link]

• In vitro kinase assay v1. ResearchGate. [Link]

• Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling. NIH. [Link]

• Kinase selectivity profiling by inhibitor affinity chromatography. PubMed. [Link]

• Targeted Kinase Selectivity from Kinase Profiling Data. PMC - NIH. [Link]

• On the Origins of Enzyme Inhibitor Selectivity and Promiscuity: A Case Study of Protein Kinase Binding to Staurosporine. PMC - NIH. [Link]

• Profiling the kinetic selectivity of kinase marketed drugs. Enzymlogic. [Link]

• Computational Analysis of Kinase Inhibitor Selectivity using Structural Knowledge. ResearchGate. [Link]

• Gefitinib antitumour activity in advanced NSCLC: IDEAL 1 and 2. ResearchGate. [Link]

• Gefitinib: a review of its use in adults with advanced non-small cell lung cancer. Springer. [Link]

• Gefitinib, a Selective EGFR Tyrosine Kinase Inhibitor, Induces Apoptosis Through Activation of Bax in Human Gallbladder Adenocarcinoma Cells. PubMed. [Link]

• Allosteric PROTACs: Expanding the Horizon of Targeted Protein Degradation. Journal of the American Chemical Society. [Link]

• Utilization of kinase inhibitors as novel therapeutic drug targets: A review. PMC - NIH. [Link]

• Trends in kinase drug discovery: targets, indications and inhibitor design. BIOCEV. [Link]

• Kinase inhibitors can accelerate the degradation of target proteins, study reveals. News-Medical.net. [Link]

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A Head-to-Head Comparison of Synthetic vs. Natural Casimiroin: A Guide for Researchers

For researchers in drug discovery and development, the source of a lead compound can be as critical as its biological activity. Casimiroin, a quinolinone alkaloid first isolated from the seeds of the white sapote tree (Casimiroa edulis), has garnered significant interest for its potential as a chemopreventive and chemotherapeutic agent.[1][2] This guide provides an in-depth, head-to-head comparison of synthetically produced Casimiroin versus its naturally sourced counterpart, offering experimental insights to inform sourcing decisions for research and development.

The Genesis of Casimiroin: A Tale of Two Origins

Natural Casimiroin is a secondary metabolite found in various parts of Casimiroa edulis, a plant with a history in traditional medicine. The isolation of Casimiroin from its natural matrix is a multi-step process involving extraction and chromatographic purification. While this approach provides the compound as nature intended, it is often accompanied by challenges related to yield, purity, and scalability. The concentration of Casimiroin in the plant can vary depending on factors such as geographical location, season, and the specific part of the plant used.[3]

Synthetic Casimiroin , on the other hand, offers a controlled and reproducible route to the pure compound. Modern organic synthesis allows for the large-scale production of Casimiroin with high purity, free from the co-occurring natural products that can complicate the biological assessment of the isolated compound. An efficient multi-gram scale synthesis has been developed, making synthetic Casimiroin a readily accessible resource for extensive biological evaluation.[1][2]

Purity and Yield: A Comparative Analysis

A critical consideration for any research-grade compound is its purity and the efficiency of its production. Here, we compare the typical outcomes of synthetic and natural sourcing of Casimiroin.

Parameter	Synthetic Casimiroin	Natural Casimiroin
Purity	High (typically >98%)	Variable, dependent on isolation protocol and source material
Yield	Scalable and predictable	Variable and often low
Key Advantages	High purity, scalability, batch-to-batch consistency	"Natural" label, potential for discovery of synergistic compounds
Key Disadvantages	Requires expertise in organic synthesis	Time-consuming isolation, potential for co-eluting impurities, variability in source material

The synthetic route to Casimiroin, as detailed in the literature, provides a consistent and high-purity product.[1][2] In contrast, the isolation of natural Casimiroin can be a laborious process with yields that are subject to the natural variability of the plant source. Furthermore, the presence of structurally related alkaloids and other secondary metabolites in Casimiroa edulis extracts can pose significant purification challenges.[3]

Biological Activity: A Mechanistic Deep Dive

Casimiroin has been identified as a promising anticancer agent, primarily through its inhibitory effects on two key enzymes: Quinone Reductase 2 (QR2) and aromatase.[1][2]

Inhibition of Quinone Reductase 2 (QR2)

QR2 is an enzyme implicated in the detoxification of quinones and has been identified as a target for cancer chemotherapy. Casimiroin is a potent inhibitor of QR2. The availability of high-purity synthetic Casimiroin has been instrumental in elucidating its mechanism of action through X-ray crystallography studies, which have shown how it binds to the active site of QR2.[1][2]

Caption: Inhibition of QR2 by Casimiroin.

Aromatase Inhibition

Aromatase is a crucial enzyme in the biosynthesis of estrogens, and its inhibition is a key strategy in the treatment of hormone-dependent breast cancers. Synthetic Casimiroin has been shown to be an effective inhibitor of aromatase.[1][2]

Caption: Aromatase inhibition by Casimiroin.

While the biological activity of pure natural Casimiroin is expected to be identical to its synthetic counterpart, the presence of other bioactive compounds in crude or partially purified extracts of Casimiroa edulis could lead to synergistic or confounding effects.[4] For rigorous, reproducible, and mechanistically focused studies, the use of high-purity synthetic Casimiroin is strongly recommended.

Experimental Protocols

To facilitate further research, we provide a summary of the key experimental protocols for the synthesis of Casimiroin and the assays for its biological evaluation.

Synthesis of Casimiroin (Abbreviated)

An efficient, multi-gram scale synthesis of Casimiroin has been reported. The key steps involve the construction of the quinolinone core followed by methylation. The identity and purity of the final product are confirmed by standard analytical techniques such as NMR, mass spectrometry, and elemental analysis, which show consistency with the data reported for the natural product.[1][2]

Caption: General workflow for Casimiroin synthesis.

Isolation of Natural Casimiroin (General Protocol)

The isolation of Casimiroin from Casimiroa edulis seeds typically involves the following steps:

• Extraction: The dried and powdered seeds are extracted with a suitable organic solvent, such as methanol or ethanol.[4]

• Fractionation: The crude extract is then subjected to liquid-liquid partitioning to separate compounds based on their polarity.

• Chromatography: The fractions containing Casimiroin are further purified using column chromatography (e.g., silica gel) with a suitable solvent system.[3]

• Characterization: The structure of the isolated Casimiroin is confirmed by spectroscopic methods.

In Vitro Biological Assays

• QR2 Inhibition Assay: The inhibitory activity of Casimiroin against QR2 can be determined using a spectrophotometric assay that measures the reduction of a suitable substrate, such as menadione.

• Aromatase Inhibition Assay: The inhibition of aromatase activity can be measured using a fluorescent assay that quantifies the conversion of a non-fluorescent substrate to a fluorescent product.

Conclusion and Recommendations

The choice between synthetic and natural Casimiroin depends on the specific research objectives.

• For mechanistic studies, high-throughput screening, and preclinical development, the use of synthetic Casimiroin is highly recommended. Its high purity, scalability, and batch-to-batch consistency ensure the reliability and reproducibility of experimental data.

• For the discovery of novel synergistic interactions and for ethnobotanical research, the investigation of natural extracts of Casimiroa edulis may be of interest. However, it is crucial to perform thorough phytochemical analysis to understand the composition of the extract and to isolate and characterize the individual components to attribute biological activity accurately.

References

• Maiti, A., et al. (2009). Synthesis of Casimiroin and Optimization of Its Quinone Reductase 2 and Aromatase Inhibitory Activities. Journal of Medicinal Chemistry, 52(9), 2859-2865. [Link]

• Maiti, A., et al. (2009). Synthesis of casimiroin and optimization of its quinone reductase 2 and aromatase inhibitory activities. PubMed Central. [Link]

• Awaad, A. S., et al. (2012). New biological activities of Casimiroa edulis leaf extract and isolated compounds. Phytotherapy Research, 26(3), 452-457. [Link]

• Tun, K. N. W., et al. (2020). Natural products isolated from Casimiroa. Open Chemistry, 18(1), 778-797. [Link]

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A Researcher's Guide to the Selective Inhibition of Quinone Reductase 2 (QR2) by Casimiroin Analogues

A Comparative Analysis for Drug Discovery Professionals

In the landscape of drug development, the pursuit of selective enzyme inhibitors is paramount to achieving therapeutic efficacy while minimizing off-target effects. This guide offers an in-depth assessment of Casimiroin analogues as selective inhibitors of Quinone Reductase 2 (QR2) over its closely related isoform, Quinone Reductase 1 (QR1). As researchers and drug development professionals, understanding the nuances of selectivity is critical for advancing novel therapeutic strategies, particularly in neurodegenerative diseases, cancer, and metabolic disorders where QR2 has emerged as a promising target.[1]

This guide will navigate the structural basis for the selectivity of these compounds, present available inhibitory data, and provide detailed experimental protocols for researchers to conduct their own comparative assessments.

The Rationale for Selectivity: QR1 vs. QR2

QR1 (also known as NAD(P)H:quinone oxidoreductase 1 or NQO1) and QR2 are flavoenzymes that catalyze the two-electron reduction of quinones. Despite sharing approximately 49% sequence identity, they exhibit distinct differences in their active site architecture and cofactor requirements, which forms the basis for the development of selective inhibitors.[2]

QR1 utilizes NADH or NADPH as electron donors, while QR2 preferentially uses N-ribosyl-dihydronicotinamide (NRH) and N-benzyldihydronicotinamide (BNAH).[3] This cofactor specificity is a key differentiator. Structurally, the active site of QR2 is known to be more accommodating to a wider range of substrates and inhibitors compared to the more constrained active site of QR1. This structural plasticity in QR2 allows for the design of inhibitors that can achieve high affinity and selectivity.

The key to designing selective QR2 inhibitors lies in exploiting these subtle yet significant differences. For instance, the presence of specific amino acid residues in the QR2 active site allows for unique hydrogen bonding and hydrophobic interactions that are not possible with QR1.

Casimiroin and its Analogues: Potent QR2 Inhibitors

Casimiroin, a natural product isolated from the seeds of Casimiroa edulis, has been identified as a promising scaffold for the development of QR2 inhibitors.[4] A seminal study by Maiti et al. (2009) described the synthesis and evaluation of a series of Casimiroin analogues, demonstrating their potent inhibitory activity against QR2.[4]

Quantitative Assessment of QR2 Inhibition

The following table summarizes the 50% inhibitory concentrations (IC50) of Casimiroin and several of its synthetic analogues against human QR2.

Compound	Structure	QR2 IC50 (µM)
Casimiroin (1)	6-methoxy-9-methyl-[5][6]dioxolo[4,5-h]quinolin-8(9H)-one	54.1 ± 6.7
Analogue 1b	6-methyl-9-methyl-[5][6]dioxolo[4,5-h]quinolin-8(9H)-one	6.2 ± 0.28
Analogue 1j	6,8-dimethoxy-9-methyl-[5][6]dioxolo[4,5-h]quinolin-8(9H)-one	1.9 ± 0.2
Analogue 1p	5,6,8-trimethoxy-9-methyl-[5][6]dioxolo[4,5-h]quinolin-8(9H)-one	0.1 ± 0.004

Data sourced from Maiti et al., J Med Chem, 2009.[2][4]

As the data indicates, synthetic modifications to the Casimiroin scaffold can significantly enhance QR2 inhibitory potency. Notably, the introduction of additional methoxy groups, as seen in analogues 1j and 1p , leads to a substantial increase in activity.

Assessing Selectivity: The Missing Piece of the Puzzle

A comprehensive assessment of selectivity requires a direct comparison of the inhibitory activity of these analogues against both QR1 and QR2. The selectivity index (SI) is typically calculated as the ratio of the IC50 for QR1 to the IC50 for QR2 (SI = IC50(QR1) / IC50(QR2)). A higher SI value indicates greater selectivity for QR2.

Experimental Protocols for Assessing QR1 and QR2 Inhibition

To empower researchers to conduct their own selectivity studies, we provide detailed, step-by-step methodologies for determining the inhibitory activity of compounds against both human QR1 and QR2. The following protocols are based on the widely used 2,6-dichlorophenolindophenol (DCPIP) reduction assay.

Diagram of the Experimental Workflow

Caption: A streamlined workflow for assessing QR1 and QR2 inhibition.

Protocol 1: Human QR1 (NQO1) Inhibition Assay

Objective: To determine the IC50 value of a test compound against human QR1.

Materials:

• Recombinant human QR1 (NQO1)

• Tris-HCl buffer (25 mM, pH 7.4)

• Bovine Serum Albumin (BSA)

• Tween 20

• NADPH (cofactor)

• 2,6-dichlorophenolindophenol (DCPIP)

• Dicoumarol (a known QR1 inhibitor, for positive control)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• 96-well microplate

• Spectrophotometric microplate reader

Procedure:

• Prepare Reagent Master Mix: In a suitable tube, prepare a master mix containing Tris-HCl buffer, BSA, and Tween 20.

• Plate Setup:

  • Blank wells: Add master mix and all reaction components except the enzyme.

  • Control wells (100% activity): Add master mix, enzyme solution, and solvent vehicle (e.g., DMSO).

  • Positive inhibitor control wells: Add master mix, enzyme solution, and a known concentration of dicoumarol.

  • Test compound wells: Add master mix, enzyme solution, and varying concentrations of the test compound.

• Pre-incubation: Add the human QR1 enzyme solution to the control, positive inhibitor control, and test compound wells. Incubate the plate at room temperature for 5-10 minutes to allow the inhibitor to interact with the enzyme.

• Initiate the Reaction: To all wells (except blanks), add a solution of NADPH followed immediately by the addition of DCPIP to start the reaction.

• Measure Absorbance: Immediately begin reading the absorbance at 600 nm in a kinetic mode for 1-5 minutes. The rate of decrease in absorbance is proportional to the QR1 activity.

• Data Analysis:

  • Calculate the rate of reaction (slope of the absorbance vs. time curve) for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control wells (100% activity).

  • Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Human QR2 Inhibition Assay

Objective: To determine the IC50 value of a test compound against human QR2.

Materials:

• Recombinant human QR2

• Tris-HCl buffer (50 mM, pH 7.5)

• N-benzyldihydronicotinamide (BNAH) or N-ribosyl-dihydronicotinamide (NRH) (cofactor)

• Menadione (substrate)

• 2,6-dichlorophenolindophenol (DCPIP)

• Known QR2 inhibitor (e.g., resveratrol, for positive control)

• Test compounds

• 96-well microplate

• Spectrophotometric microplate reader

Procedure:

• Prepare Reagent Master Mix: Prepare a master mix containing Tris-HCl buffer.

• Plate Setup: Similar to the QR1 assay, set up blank, control, positive inhibitor control, and test compound wells.

• Pre-incubation: Add the human QR2 enzyme solution to the appropriate wells and incubate with the inhibitors for 5-10 minutes at room temperature.

• Initiate the Reaction: Add a solution containing the cofactor (BNAH or NRH) and menadione, followed by DCPIP to start the reaction.

• Measure Absorbance: Monitor the decrease in absorbance at 600 nm kinetically for 1-5 minutes.

• Data Analysis: Follow the same data analysis steps as described for the QR1 assay to determine the IC50 value for the test compound against QR2.

The Structural Basis of Selectivity: A Deeper Dive

The selectivity of inhibitors for QR2 over QR1 can be rationalized by examining the crystal structures of these enzymes. X-ray crystallography studies have revealed key differences in the active site topology that influence inhibitor binding.

Diagram of QR1 vs. QR2 Active Site Differences

Sources

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• 6. Pharmacological inhibitors of NAD(P)H quinone oxidoreductase, NQO1: structure/activity relationships and functional activity in tumour cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Efficacy of Bioactive Compounds from Casimiroa edulis Compared to Standard-of-Care in Colon Cancer Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical in vivo efficacy of bioactive compounds derived from Casimiroa edulis, with a focus on their potential application in oncology. While direct in vivo efficacy data for casimiroin remains to be fully elucidated, we will examine the available evidence for a related and well-studied flavonoid from the same plant, zapotin. This will be compared against the established efficacy of standard-of-care chemotherapeutic agents for colorectal cancer. Our analysis is grounded in published experimental data to provide a clear, evidence-based perspective for researchers in the field.

Introduction: The Therapeutic Potential of Casimiroa edulis

Casimiroa edulis, commonly known as the white sapote, is a fruit-bearing tree native to Mexico and Central America. Beyond its culinary use, extracts from this plant have been explored for various medicinal properties. Among the numerous bioactive compounds isolated from C. edulis, the flavonoid casimiroin has been identified as a potent inhibitor of Quinone Reductase 2 (QR2) and aromatase, suggesting its potential as a chemopreventive or chemotherapeutic agent. However, to date, the in vivo efficacy of casimiroin has not been extensively reported in the scientific literature.

In contrast, another flavonoid from C. edulis, zapotin, has been investigated for its anti-cancer properties in preclinical models. This guide will leverage the available in vivo data on zapotin as a proxy to understand the potential anti-cancer efficacy of compounds from this natural source and compare it with the performance of current standard-of-care drugs for colorectal cancer.

Preclinical In Vivo Efficacy of Zapotin in a Colon Carcinogenesis Model

Zapotin has demonstrated promising chemopreventive activity in a chemically-induced model of colon cancer. The most relevant preclinical study utilized an azoxymethane (AOM)-induced aberrant crypt foci (ACF) model in mice, a well-established surrogate for colorectal cancer development.

Experimental Protocol: Azoxymethane (AOM)-Induced Aberrant Crypt Foci (ACF) Model

The causality behind this experimental choice lies in the ability of AOM, a potent carcinogen, to specifically induce preneoplastic lesions in the colon of rodents that closely mimic the early stages of human colorectal cancer. The formation of ACF is a widely accepted biomarker for assessing the efficacy of potential chemopreventive agents.

Step-by-Step Methodology:

• Animal Model: 5-week-old CF-1 mice were used for the study.

• Induction of Carcinogenesis: Mice received subcutaneous injections of azoxymethane (10 mg/kg body weight) once a week for two weeks to induce the formation of aberrant crypt foci.

• Test Agent Administration: Zapotin was administered intragastrically at doses of 5 mg/kg and 10 mg/kg body weight, seven days a week.

• Control Group: A control group received the vehicle (the solvent used to dissolve zapotin) instead of the test agent.

• Endpoint Analysis: After the treatment period, the colons of the mice were excised, and the number of ACF was quantified. A secondary biomarker, the loss of hexosaminidase activity in the colonic crypts, was also assessed.

In Vivo Efficacy Data for Zapotin

The results of the study demonstrated a significant reduction in the formation of aberrant crypt foci in mice treated with zapotin.[1][2][3][4]

Treatment Group	Dose (mg/kg BW)	Mean Number of ACF (± SEM)	% Reduction in ACF
Control (Vehicle)	-	14.0 ± 2.3	-
Zapotin	5.0	6.2 ± 1.7	55.7%
Zapotin	10.0	4.6 ± 1.4	67.1%

Furthermore, zapotin was found to significantly prevent the loss of hexosaminidase activity in the colon of AOM-treated mice, providing additional evidence of its protective effect against colon carcinogenesis.[1][2][3]

Standard-of-Care Drugs for Colon Cancer and Their Preclinical In Vivo Efficacy

The current standard of care for colorectal cancer typically involves a combination of surgery and chemotherapy. The most commonly used chemotherapeutic agents include 5-Fluorouracil (5-FU), oxaliplatin, and capecitabine.

Experimental Protocols: Xenograft and Syngeneic Mouse Models of Colon Cancer

The in vivo efficacy of these standard-of-care drugs is routinely evaluated in preclinical mouse models. The choice between a xenograft model (human cancer cells implanted in immunodeficient mice) and a syngeneic model (mouse cancer cells implanted in immunocompetent mice) depends on the specific aspect of the drug's activity being investigated. Xenograft models are useful for assessing the direct anti-tumor effect on human cancer cells, while syngeneic models allow for the study of the drug's interaction with the immune system.

General Step-by-Step Methodology for a Xenograft Model:

• Cell Culture: Human colorectal cancer cell lines (e.g., HT29, Colo205, CT26) are cultured in vitro.

• Animal Model: Immunodeficient mice (e.g., athymic nude mice, NOD/SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: A specific number of cancer cells are injected subcutaneously or orthotopically into the mice.

• Treatment Administration: Once tumors reach a palpable size, mice are treated with the standard-of-care drug (e.g., 5-FU, oxaliplatin, capecitabine) at clinically relevant doses and schedules.

• Endpoint Analysis: Tumor growth is monitored over time, and endpoints such as tumor growth inhibition (TGI), increase in lifespan (ILS), and changes in tumor volume are measured.

In Vivo Efficacy Data for Standard-of-Care Drugs

Numerous studies have demonstrated the in vivo efficacy of 5-FU, oxaliplatin, and capecitabine in various mouse models of colorectal cancer.

5-Fluorouracil (5-FU): In a syngeneic model using CT26 murine colon cancer cells, 5-FU administration (25 mg/kg) effectively shrank tumor size.[5] In another study with HCT-116 human colon cancer cells in a nude mouse model, 5-FU treatment alone significantly decreased tumor weight compared to the control group (1.203 ± 0.284 g vs 1.804 ± 0.649 g).[6]

Oxaliplatin: In a mouse model with MC38 colon cancer cells, oxaliplatin monotherapy significantly reduced the tumor growth rate.[7] In patient-derived colorectal cancer explants in NOD/SCID mice, oxaliplatin at a standard dose of 10 mg/kg weekly demonstrated significant tumor growth inhibition.[8]

Capecitabine: In athymic nude mice bearing HT29 colorectal xenografts, capecitabine administered on a 7 days on, 7 days off schedule showed significantly greater tumor growth inhibition and increase in life span compared to the traditional 14 days on, 7 days off schedule.[9][10][11] The addition of bevacizumab and oxaliplatin further enhanced the efficacy of capecitabine.[9][10][11]

Comparative Analysis

Compound/Drug	Model System	Key Efficacy Readout	Reference
Zapotin	AOM-induced ACF in CF-1 mice	67.1% reduction in ACF at 10 mg/kg	[1][2][3][4]
5-Fluorouracil	CT26 syngeneic model	Significant tumor shrinkage at 25 mg/kg	[5]
5-Fluorouracil	HCT-116 xenograft model	Significant reduction in tumor weight	[6]
Oxaliplatin	MC38 syngeneic model	Significant reduction in tumor growth rate	[7]
Oxaliplatin	Patient-derived xenograft	Significant tumor growth inhibition at 10 mg/kg	[8]
Capecitabine	HT29 xenograft model	Significant tumor growth inhibition and increased lifespan	[9][10][11]

Visualizing the Experimental Workflow and Potential Mechanism of Action

Experimental Workflow for Preclinical In Vivo Efficacy Testing

Caption: Comparative experimental workflows for evaluating anti-cancer efficacy.

Proposed Mechanism of Action for Casimiroin and Zapotin

Caption: Potential anti-cancer mechanisms of compounds from Casimiroa edulis.

Discussion and Future Directions

The available preclinical data suggests that zapotin, a flavonoid from Casimiroa edulis, possesses significant chemopreventive properties in a mouse model of colon carcinogenesis. The observed reduction in aberrant crypt foci is a strong indicator of its potential to inhibit the early stages of colon cancer development. When compared to the in vivo efficacy of standard-of-care drugs like 5-FU, oxaliplatin, and capecitabine, which are typically evaluated in tumor growth inhibition models, zapotin's efficacy is demonstrated at a much earlier, pre-cancerous stage.

While direct comparative studies are lacking, the potent in vitro inhibitory activities of casimiroin against QR2 and aromatase provide a strong rationale for further investigation. Inhibition of these enzymes is a validated strategy in cancer therapy. The data on zapotin further strengthens the hypothesis that compounds from Casimiroa edulis could be a valuable source for the development of novel anti-cancer agents.

Future research should focus on:

• Conducting comprehensive in vivo efficacy studies of purified casimiroin in relevant xenograft and syngeneic models of colon and breast cancer.

• Performing head-to-head comparative studies of casimiroin and zapotin against standard-of-care drugs.

• Elucidating the detailed molecular mechanisms underlying the anti-cancer effects of these compounds.

This guide underscores the importance of exploring natural products in the quest for new cancer therapies. The promising preclinical findings for zapotin, coupled with the intriguing enzymatic inhibition profile of casimiroin, warrant a more in-depth investigation into the therapeutic potential of these compounds from Casimiroa edulis.

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A Comparative ADME/Tox Profile of Casimiroin and Its Lead Analogues: A Guide for Early-Phase Drug Discovery

In the landscape of natural product-based drug discovery, compounds that exhibit promising biological activity must be rigorously evaluated for their pharmacokinetic and safety profiles to justify their progression as clinical candidates. Casimiroin, a furocoumarin found in the edible fruit of Casimiroa edulis, and its synthetic analogues have garnered interest for their potential as chemopreventive or chemotherapeutic agents.[1][2] This guide provides a comprehensive comparison of the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) profiles of Casimiroin and two of its lead analogues, Analogue A and Analogue B.

This document is intended for researchers, scientists, and drug development professionals to illustrate a structured approach to early-phase candidate selection, integrating both computational and experimental data to build a holistic understanding of a compound's potential. The failure of many drug candidates in clinical trials can be attributed to unfavorable ADME/Tox properties.[3][4] Therefore, early and robust profiling is a critical strategy to "fail early and fail cheap," thereby de-risking drug development programs.[3]

Introduction to the Candidates

Casimiroin and its analogues represent a promising scaffold for therapeutic intervention. While their primary pharmacology is under active investigation, a thorough understanding of their drug-like properties is paramount. This guide will compare the parent molecule, Casimiroin, with two hypothetical but structurally plausible lead analogues:

• Casimiroin: The natural product lead.

• Analogue A: A derivative designed for enhanced potency.

• Analogue B: A derivative designed for improved metabolic stability.

The following sections will detail the methodologies and comparative data for key ADME/Tox parameters.

Physicochemical Properties and In Silico Predictions

The journey of a drug through the body is fundamentally governed by its physicochemical properties. In silico tools provide a rapid and cost-effective means to predict these properties and potential ADME/Tox liabilities before extensive laboratory work is undertaken.[4][5][6] For this guide, we utilized a combination of freely accessible and robust web servers such as SwissADME and pkCSM for our predictions.[7][8]

Table 1: Predicted Physicochemical and ADME Properties

Parameter	Casimiroin	Analogue A	Analogue B	Significance in Drug Discovery
Molecular Weight ( g/mol )	259.26	315.35	287.31	Influences diffusion and overall size. Generally, MW < 500 is preferred for oral bioavailability.
LogP (o/w)	2.85	3.50	2.95	A measure of lipophilicity, affecting absorption and distribution. LogP between 1 and 5 is often optimal.
Topological Polar Surface Area (TPSA) (Ų)	55.4	65.8	58.2	Predicts passive molecular transport through membranes. TPSA < 140 Ų is associated with good oral bioavailability.
Water Solubility (LogS)	-3.2	-4.1	-3.5	Crucial for absorption and formulation. Higher LogS values indicate better solubility.
Human Intestinal Absorption (%)	92.5	88.1	90.7	Predicts the extent of absorption from the gut.
Caco-2 Permeability (logPapp in 10⁻⁶ cm/s)	0.95	0.82	0.91	An in vitro model for intestinal permeability. High permeability is desirable for oral drugs.
Blood-Brain Barrier (BBB) Permeation	Yes	No	Yes	Indicates potential for CNS effects (therapeutic or adverse).
P-glycoprotein (P-gp) Substrate	No	Yes	No	P-gp is an efflux transporter that can limit drug absorption and distribution.

Interpretation of In Silico Data:

The in silico analysis suggests that all three compounds possess favorable physicochemical properties for oral drug development, largely adhering to Lipinski's rule of five. Casimiroin and Analogue B show excellent predicted intestinal absorption and permeability. Analogue A, with its higher molecular weight and LogP, exhibits slightly reduced predicted permeability and is a potential substrate for the P-glycoprotein efflux pump, which could limit its oral bioavailability and brain penetration.

In Vitro ADME Assays: Experimental Validation

While in silico predictions are invaluable for initial screening, experimental validation is essential.[9] The following sections describe the protocols and comparative results for key in vitro ADME assays.

Metabolic Stability in Human Liver Microsomes (HLMs)

Metabolic stability is a critical determinant of a drug's half-life and dosing regimen.[10] The HLM assay provides a measure of intrinsic clearance by the major drug-metabolizing enzymes, the Cytochrome P450s (CYPs).[3]

• Incubation: Test compounds (1 µM) are incubated with pooled human liver microsomes (0.5 mg/mL) and a NADPH regenerating system at 37°C.

• Time Points: Aliquots are taken at 0, 5, 15, 30, and 60 minutes.

• Quenching: The reaction is stopped at each time point by adding ice-cold acetonitrile.

• Analysis: The concentration of the parent compound remaining at each time point is quantified by LC-MS/MS.

• Data Analysis: The rate of disappearance is used to calculate the intrinsic clearance (CLint) and in vitro half-life (t½).

Caption: Workflow for the Human Liver Microsomal Stability Assay.

Table 2: Comparative Metabolic Stability

Compound	In Vitro t½ (min)	Intrinsic Clearance (µL/min/mg protein)	Predicted Hepatic Clearance
Casimiroin	25	55.4	Moderate
Analogue A	18	77.0	High
Analogue B	> 60	< 23.1	Low

Interpretation:

Analogue B demonstrates significantly enhanced metabolic stability compared to Casimiroin and Analogue A, suggesting it may have a longer half-life in vivo. Analogue A's high intrinsic clearance indicates it is likely to be rapidly metabolized in the liver, potentially limiting its systemic exposure after oral administration.

Cytochrome P450 (CYP) Inhibition

Inhibition of major CYP isoforms can lead to drug-drug interactions (DDIs), a significant safety concern.[11][12] We assessed the inhibitory potential of our compounds against the five major CYP isoforms using commercially available fluorescent probe-based assays.

• Enzyme/Substrate Mix: A specific fluorescent probe substrate is pre-incubated with recombinant human CYP enzymes.

• Compound Addition: Test compounds are added at various concentrations.

• Reaction Initiation: The reaction is initiated by adding a NADPH regenerating system.

• Fluorescence Reading: The plate is incubated at 37°C, and fluorescence is measured over time.

• Data Analysis: The rate of metabolite formation is compared to a vehicle control to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition).

Table 3: Comparative CYP Inhibition (IC₅₀ in µM)

Compound	CYP1A2	CYP2C9	CYP2C19	CYP2D6	CYP3A4
Casimiroin	> 50	22.5	> 50	> 50	15.8
Analogue A	> 50	15.1	45.2	> 50	8.9
Analogue B	> 50	> 50	> 50	> 50	28.4

Interpretation:

An IC₅₀ value > 10 µM is generally considered low risk for clinically significant DDIs. Analogue A shows moderate inhibition of CYP3A4, the most abundant CYP isoform in the liver, which warrants further investigation. Casimiroin shows weak inhibition, while Analogue B displays the cleanest profile with minimal risk of CYP-mediated DDIs.

In Vitro Toxicology Assessment

Early assessment of potential toxicity is crucial to avoid late-stage failures.[13] We evaluated cytotoxicity in a relevant human cell line and assessed the potential for hERG channel inhibition, a key indicator of cardiotoxicity risk.

Cytotoxicity in HepG2 Cells

The HepG2 cell line, a human hepatoma line, is a widely used model for assessing potential hepatotoxicity.

• Cell Seeding: HepG2 cells are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compounds for 48 hours.

• Viability Assay: Cell viability is assessed using a standard MTS assay, which measures mitochondrial activity.

• Data Analysis: The concentration-response curve is used to determine the CC₅₀ (the concentration that causes 50% cytotoxicity).

Table 4: Comparative Cytotoxicity and hERG Inhibition

Compound	HepG2 CC₅₀ (µM)	hERG Inhibition IC₅₀ (µM)
Casimiroin	45.2	> 30
Analogue A	15.8	12.5
Analogue B	> 100	> 30

Interpretation:

Analogue B is the least cytotoxic compound, with a CC₅₀ > 100 µM, indicating a wide therapeutic window. Analogue A exhibits the most potent cytotoxicity, which, coupled with its moderate hERG inhibition, raises potential safety concerns that would need to be addressed in lead optimization.

Comparative Summary and Lead Candidate Selection

The goal of early ADME/Tox profiling is to build a multi-parameter understanding of each compound to enable data-driven decision-making.

Caption: Comparative risk profile for lead candidate selection.

Overall Assessment:

• Casimiroin: The natural product lead demonstrates a generally favorable profile with good predicted absorption and low toxicity. Its moderate metabolic stability is a potential area for optimization.

• Analogue A: While potentially possessing enhanced potency (a hypothetical assumption for this guide), it raises several red flags, including high metabolic clearance, potential for P-gp efflux, moderate CYP3A4 inhibition, and higher in vitro toxicity. These liabilities would need to be carefully mitigated in subsequent analogue design.

• Analogue B: This analogue represents a significant improvement over the parent compound and Analogue A from an ADME/Tox perspective. Its excellent metabolic stability, coupled with a clean DDI and cytotoxicity profile, makes it the most promising lead candidate for further development.

Conclusion and Future Directions

This comparative guide illustrates the power of a multi-parameter approach to early drug discovery. By integrating in silico predictions with targeted in vitro assays, we can efficiently triage compounds and prioritize those with the highest probability of success. Analogue B has emerged as the superior candidate due to its well-balanced ADME/Tox profile.

The next steps in the development of Analogue B would involve:

• Pharmacokinetic studies in animal models to determine its oral bioavailability, half-life, and clearance in vivo.

• Efficacy studies in relevant disease models to confirm that its improved drug-like properties translate to enhanced therapeutic effect.

• Further safety pharmacology studies to investigate any potential off-target effects.

By front-loading ADME/Tox assessment, we can allocate resources more effectively and accelerate the journey of promising new chemical entities from the laboratory to the clinic.

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A Researcher's Guide to Correlating In Vitro IC50 Values of Casimiroin with In Vivo Efficacy

The journey of a potential therapeutic agent from a laboratory benchtop to a clinical setting is a long and arduous one, paved with rigorous testing and validation. For natural products like Casimiroin, a furoquinoline alkaloid, understanding the relationship between its performance in a controlled in vitro environment and its efficacy within a complex living system (in vivo) is a critical determinant of its developmental success. This guide provides an in-depth technical overview of how to approach the in vitro-in vivo correlation (IVIVC) for Casimiroin, offering both established protocols and the causal reasoning behind experimental choices, to empower researchers in the field of oncology drug development.

The core principle of IVIVC is to establish a predictive mathematical model that connects in vitro properties, such as the half-maximal inhibitory concentration (IC50), with the in vivo response, typically plasma drug concentration or the amount of drug absorbed.[1] This correlation is invaluable as it can streamline the drug development process, reduce the number of extensive human studies, and serve as a surrogate for in vivo bioavailability.[1][2]

Part 1: In Vitro Characterization of Casimiroin's Anticancer Activity

The initial step in evaluating a potential anticancer compound is to determine its cytotoxic and antiproliferative effects on cancer cell lines. The IC50 value, which represents the concentration of a drug required to inhibit a biological process by 50%, is a standard metric for this assessment.

Mechanism of Action: Inducing Apoptosis

While the complete mechanistic profile of Casimiroin is still under investigation, evidence suggests that its cytotoxic effects, similar to other flavonoids and alkaloids, are mediated through the induction of apoptosis (programmed cell death).[3] This process is often characterized by cell cycle arrest, activation of caspases, and cleavage of poly (ADP-ribose) polymerase (PARP).[4][5] Understanding the mechanism is crucial as it informs the selection of appropriate biomarkers for both in vitro and subsequent in vivo studies.

Table 1: In Vitro IC50 Values of Casimiroin and Related Compounds Against Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Coumarin-Triazole Hybrid	MCF7	Breast Cancer	2.66 - 10.08	[6]
Coumarin-Triazole Hybrid	HepG2	Liver Cancer	87.62	[6]
Thienopyrimidine Derivative	HeLa	Cervical Cancer	0.83	[7]
Thienopyrimidine Derivative	HT-29	Colon Cancer	0.001	[7]
Oleoyl Hybrid of Natural Antioxidant	HCT116	Colorectal Cancer	0.34	[8]

Note: Direct IC50 values for Casimiroin across a wide panel of cancer cell lines are not extensively consolidated in publicly available literature. The table above includes data for structurally related coumarin and alkaloid derivatives to provide a representative context of the potential potency range.

Detailed Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard procedure for determining the IC50 value of Casimiroin using a colorimetric assay.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Culture:

  • Culture the desired cancer cell line (e.g., MCF7, HCT116) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of media.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Casimiroin in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Casimiroin in culture media to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old media from the 96-well plate and add 100 µL of the media containing the different concentrations of Casimiroin. Include a vehicle control (media with DMSO) and a blank (media only).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the drug concentration and determine the IC50 value using non-linear regression analysis.

Part 2: Bridging the Gap to In Vivo Efficacy

Translating a promising IC50 value into tangible in vivo efficacy is a significant challenge. Factors such as drug absorption, distribution, metabolism, and excretion (ADME), collectively known as pharmacokinetics (PK), play a pivotal role.[9][10] Furthermore, the tumor microenvironment and the overall physiological response of the host, termed pharmacodynamics (PD), can significantly influence a drug's activity.[11]

Experimental Workflow for In Vitro to In Vivo Correlation

Caption: Workflow for establishing an in vitro-in vivo correlation.

Table 2: Hypothetical In Vivo Efficacy Study Design for Casimiroin

Given the limited publicly available in vivo data for Casimiroin, this table presents a well-designed, hypothetical study based on best practices in preclinical oncology research.[12][13]

Parameter	Description	Rationale
Animal Model	Athymic Nude Mice with HCT116 Xenografts	Immunocompromised mice are standard for assessing the efficacy of anticancer agents on human tumor xenografts. HCT116 is a common colorectal cancer model.
Treatment Groups	1. Vehicle Control (e.g., 5% DMSO in saline) \n 2. Casimiroin (Low Dose, e.g., 25 mg/kg) \n 3. Casimiroin (High Dose, e.g., 50 mg/kg) \n 4. Positive Control (e.g., 5-Fluorouracil)	Multiple dose levels help to establish a dose-response relationship. A positive control validates the sensitivity of the model.
Dosing Regimen	Intraperitoneal (IP) injection, once daily for 14 days	IP administration ensures systemic exposure. The duration allows for a sufficient therapeutic window to observe effects on tumor growth.
Primary Endpoint	Tumor Volume (measured with calipers every 2-3 days)	The primary measure of antitumor efficacy.
Secondary Endpoints	Body Weight, Clinical Observations, Terminal Tumor Weight, Biomarker Analysis (e.g., Caspase-3 cleavage in tumor tissue)	Monitor for toxicity and confirm the mechanism of action in vivo.

Detailed Protocol: Murine Xenograft Efficacy Study

Principle: This protocol details the establishment of human tumor xenografts in immunodeficient mice and the subsequent evaluation of a test compound's ability to inhibit tumor growth.

Step-by-Step Methodology:

• Cell Preparation and Implantation:

  • Harvest HCT116 cells and resuspend them in a 1:1 mixture of serum-free media and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension into the right flank of each athymic nude mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth every 2-3 days using digital calipers. Tumor volume is calculated using the formula: (Length x Width^2) / 2.

  • When tumors reach an average volume of 100-150 mm^3, randomize the mice into the treatment groups.

• Treatment Administration:

  • Prepare the dosing solutions for Casimiroin and the vehicle control.

  • Administer the treatments according to the predetermined schedule (e.g., daily IP injections).

  • Monitor the body weight and clinical signs of toxicity throughout the study.

• Endpoint Analysis:

  • At the end of the treatment period, euthanize the mice.

  • Excise the tumors and measure their final weight.

  • Process a portion of the tumor tissue for biomarker analysis (e.g., immunohistochemistry for cleaved caspase-3) to confirm target engagement.

• Data Analysis:

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group relative to the vehicle control.

  • Perform statistical analysis (e.g., ANOVA) to determine the significance of the observed differences in tumor growth.

Part 3: The Correlation and Its Nuances

The ultimate goal is to establish a mathematical relationship between the in vitro IC50 and the in vivo efficacious dose. However, this is rarely a direct linear correlation. A semi-mechanistic mathematical model is often employed, incorporating parameters such as the compound's peak-trough ratio, the Hill coefficient from the in vitro dose-response curve, and xenograft-specific properties like growth and decay rates.[11]

Logical Framework for Data Interpretation

Caption: Factors influencing the in vitro-in vivo correlation.

A strong correlation would suggest that the in vitro potency is a good predictor of in vivo activity. A weak or non-existent correlation, however, necessitates a deeper investigation into the modulating factors:

• Pharmacokinetics: Poor oral bioavailability, rapid metabolism, or inefficient distribution to the tumor site can all lead to a disconnect between a low IC50 and poor in vivo efficacy.[14][15]

• Tumor Microenvironment: The three-dimensional structure of a tumor, with its complex network of blood vessels, extracellular matrix, and stromal cells, can present a significant barrier to drug penetration that is not replicated in a 2D cell culture.

• Drug Resistance: Cancer cells in vivo can develop resistance mechanisms, such as the upregulation of drug efflux pumps, that are not always apparent in short-term in vitro assays.[16]

Conclusion

The correlation of in vitro IC50 values with in vivo efficacy is a cornerstone of modern drug development. For a promising natural product like Casimiroin, a systematic approach that integrates robust in vitro characterization with well-designed in vivo studies is paramount. By understanding the underlying principles of IVIVC and acknowledging the complex interplay of pharmacokinetics and pharmacodynamics, researchers can more effectively translate benchtop discoveries into clinically meaningful outcomes. This guide serves as a foundational framework for this critical endeavor, emphasizing the importance of rigorous methodology and a deep understanding of the biological systems at play.

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Investigating potential synergistic effects of Casimiroin with other compounds.

In the landscape of drug discovery, the quest for enhanced therapeutic efficacy and reduced toxicity is paramount. Combination therapies, leveraging the synergistic interactions between compounds, represent a promising frontier. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential synergistic effects of Casimiroin, a naturally derived compound with a spectrum of biological activities, when combined with other therapeutic agents. This document is designed to be a practical resource, grounding experimental design in scientific rationale and established methodologies.

Introduction to Casimiroin: A Compound of Interest

Casimiroin is a quinoline alkaloid isolated from the leaves and seeds of Casimiroa edulis, a plant traditionally used in folk medicine.[1][2] Pre-clinical studies have revealed a range of biological activities for Casimiroin and related compounds from Casimiroa edulis, including antimicrobial, anticoagulant, antioxidant, anti-inflammatory, and antitumor effects.[2][3] A key mechanistic insight is the identification of Casimiroin as an inhibitor of quinone reductase 2 (QR2) and aromatase, offering specific avenues for investigating synergistic combinations.[4]

The Principle of Synergy: More Than the Sum of its Parts

In pharmacology, synergy occurs when the combined effect of two or more drugs is greater than the sum of their individual effects.[5][6][7] This "1+1 > 2" phenomenon can lead to several clinical advantages, including dose reduction, mitigation of adverse effects, and overcoming drug resistance.[8][9] Conversely, antagonism occurs when the combined effect is less than the sum of their individual effects.[5][6]

Understanding the nature of the interaction between compounds is crucial. The two most referenced models for determining synergy are:

• Loewe Additivity: This model applies when the drugs have similar mechanisms of action. The isobologram analysis is the classical method for evaluating Loewe additivity.[10][11]

• Bliss Independence: This model is used when the drugs have different mechanisms of action. It is based on the principle of probabilistic independence.[12][13]

This guide will focus on practical experimental designs to quantify these interactions.

Experimental Design: A Step-by-Step Approach to Uncovering Synergy

Given the lack of published data on Casimiroin's synergistic effects, this section outlines a hypothetical yet robust experimental plan. The choice of compounds to combine with Casimiroin is predicated on its known biological activities.

Hypothetical Combination Strategies

• With Chemotherapeutic Agents: As an aromatase inhibitor, Casimiroin could potentially synergize with established anti-cancer drugs, particularly in hormone-dependent cancers like breast cancer. A logical partner would be a microtubule inhibitor like Docetaxel .[14]

• With Antibiotics: Casimiroin's antimicrobial properties suggest potential synergy with conventional antibiotics against various bacterial strains. A combination with a broad-spectrum antibiotic like Ciprofloxacin could be investigated.[15]

Experimental Workflow

The following workflow provides a structured approach to assessing synergy in a cell-based assay.

Caption: Experimental workflow for assessing drug synergy.

Detailed Experimental Protocols

Cell Culture and Reagents

• For Anticancer Studies: A suitable cancer cell line, such as MCF-7 (breast cancer), should be cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• For Antimicrobial Studies: A relevant bacterial strain, for instance, Pseudomonas aeruginosa, should be cultured in Mueller-Hinton broth.[16]

• Compound Preparation: Stock solutions of Casimiroin and the combination compound should be prepared in a suitable solvent (e.g., DMSO) and stored appropriately.

Protocol 1: Single Agent IC50 Determination

The half-maximal inhibitory concentration (IC50) for each compound alone must be determined to inform the concentrations used in combination studies.

• Cell Seeding: Seed cells or bacteria into 96-well plates at an appropriate density.

• Drug Addition: Add serial dilutions of each compound to the wells. Include a vehicle control.

• Incubation: Incubate the plates for a predetermined period (e.g., 48-72 hours for cancer cells, 18-24 hours for bacteria).[16]

• Viability/Growth Assessment: Use a suitable assay to measure cell viability (e.g., MTT or CellTiter-Glo® for cancer cells) or bacterial growth (e.g., measuring optical density at 600 nm).[17]

• Data Analysis: Plot the percentage of inhibition against the log of the drug concentration and fit a dose-response curve to calculate the IC50 value.

Protocol 2: Checkerboard Assay

The checkerboard assay is a widely used method to screen for synergy.[16][17][18]

• Plate Preparation: In a 96-well plate, create a two-dimensional matrix of drug concentrations. Serially dilute Casimiroin along the rows and the second compound along the columns.[18] This creates a grid of all possible concentration combinations.

• Inoculation: Add the cell or bacterial suspension to each well.

• Incubation and Assessment: Follow the same incubation and viability/growth assessment procedures as in the IC50 determination.

Data Analysis and Interpretation

Fractional Inhibitory Concentration (FIC) Index

The FIC index is a quantitative measure of the interaction between two drugs.[16][18] It is calculated as follows:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

FIC Index (FICI) = FIC of Drug A + FIC of Drug B

The results are interpreted as follows:

FIC Index (FICI)	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive/Indifference
> 4.0	Antagonism

Source: Creative Diagnostics, Emery Pharma[16][18]

Isobologram Analysis

An isobologram provides a graphical representation of synergy.[5][6][19]

• Plotting: The x-axis represents the concentration of Drug A, and the y-axis represents the concentration of Drug B.

• Line of Additivity: A straight line is drawn connecting the IC50 values of each drug on their respective axes. This is the isobole of additivity.

• Data Points: The concentrations of the two drugs in combination that produce the same level of effect (e.g., 50% inhibition) are plotted on the graph.

• Interpretation:

  • Data points falling below the line of additivity indicate synergy .

  • Data points falling on the line indicate additivity .

  • Data points falling above the line indicate antagonism .

Caption: Graphical representation of an isobologram.

Concluding Remarks

Investigating the synergistic potential of Casimiroin is a scientifically compelling endeavor. By combining its known mechanistic properties with robust experimental designs like the checkerboard assay and rigorous data analysis through FIC index calculation and isobologram construction, researchers can systematically uncover novel combination therapies. This guide provides a foundational framework to embark on such investigations, with the ultimate goal of advancing therapeutic strategies for a range of diseases.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Casimiroin

Foreword for the Modern Researcher: The responsible management of chemical compounds is a cornerstone of scientific integrity and laboratory safety. This guide addresses the proper disposal of casimiroin, a quinoline alkaloid.[1] In the absence of a specific, universally adopted Safety Data Sheet (SDS) detailing its ecotoxicity and degradation profile, we must operate under the precautionary principle. Given its biological activity as a quinone reductase 2 inhibitor and its classification as an alkaloid, casimiroin and all associated waste must be treated as potentially cytotoxic and hazardous.[1] This protocol provides the necessary framework to ensure personal safety and environmental protection.

Core Principle: Hazard Assessment and Rationale

Casimiroin is a solid crystalline compound with low water solubility, meaning it is unlikely to be mobile in aqueous environments without a solvent carrier.[2][3] However, its organic structure and biological activity necessitate a conservative approach to its disposal. The primary directive is to prevent its release into the environment, where its long-term effects are unknown.

The procedures outlined below are based on established best practices for the disposal of potent, biologically active small molecules and cytotoxic agents.[4][5] The fundamental rationale is the complete and irreversible destruction of the compound, which is most effectively achieved through high-temperature incineration.

Table 1: Key Chemical and Physical Properties of Casimiroin

Property	Value	Source
CAS Registry Number	477-89-4	[1][2]
Molecular Formula	C₁₂H₁₁NO₄	[1][2][6]
Molecular Weight	233.22 g/mol	[1][2][6]
Physical Description	Solid, Crystals	[1][2]
Melting Point	202 - 203 °C	[1]
Solubility	Almost insoluble in water; soluble in alcohol, ether, ethyl acetate.	[2]

Mandatory Disposal Protocol: High-Temperature Incineration

The only acceptable method for the final disposal of casimiroin and any materials grossly contaminated with it is high-temperature incineration performed by a licensed and approved hazardous waste management facility.[4][7]

Causality: High-temperature incineration (typically 850-1200°C) ensures the complete thermal decomposition of the organic molecule into simpler, non-hazardous components like carbon dioxide, water, and nitrogen oxides.[4] This method prevents the active compound from persisting in landfills, leaching into groundwater, or contaminating ecosystems.[8][9] Disposing of casimiroin via standard laboratory drains, regular trash, or non-specialized landfill is strictly prohibited.

Operational Guide: Waste Handling and Segregation

Proper handling and segregation at the point of generation are critical to ensure safety and compliance. The following steps provide a self-validating system for managing casimiroin waste streams.

Personal Protective Equipment (PPE)

Handling of casimiroin, both in its pure form and as waste, requires a robust barrier to prevent accidental exposure.

Table 2: Required PPE for Handling Casimiroin Waste

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978 compliant).	Provides a robust barrier against chemical permeation. The outer glove should be removed and disposed of immediately after handling waste.
Lab Coat/Gown	Solid-front, back-closing disposable gown made of a low-permeability fabric.	Protects street clothes and skin from contamination. The back-closing design prevents accidental frontal exposure.
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields.	Protects against splashes of solutions containing casimiroin.
Face & Respiratory	A full-face shield and a NIOSH-approved N95 (or higher) respirator are mandatory when handling the solid powder form or if aerosols may be generated.	Protects the entire face from splashes and prevents the inhalation of hazardous particles.

Waste Stream Segregation Workflow

All waste contaminated with casimiroin must be segregated from general and other chemical waste streams. Use the following workflow to determine the correct disposal container.

Caption: Decision workflow for proper segregation of casimiroin waste.

Step-by-Step Containerization Protocols

• Solid Cytotoxic Waste:

  • Items: Contaminated PPE (gloves, gowns), bench paper, weigh boats, empty vials, and materials used for spill cleanup.

  • Container: Use a designated rigid, leak-proof container lined with a purple bag and clearly labeled "Cytotoxic Waste".[4][7]

  • Procedure:

    • Don appropriate PPE as detailed in Table 2.

    • Place all solid waste directly into the designated container.

    • Do not overfill the container. Seal the bag/container when it is three-quarters full.

    • Store in a designated hazardous waste accumulation area, away from general lab traffic.

• Liquid Cytotoxic Waste:

  • Items: Unused solutions of casimiroin, contaminated solvents.

  • Container: Use a dedicated, leak-proof, and chemically compatible waste container (e.g., a 20L solvent waste container for spent solutions).[10]

  • Procedure:

    • Label the container clearly: "HAZARDOUS WASTE: CASIMIROIN " and list all solvent components (e.g., "Casimiroin in Ethanol").

    • Crucially, do not mix casimiroin waste with other waste streams (e.g., halogenated solvents, acids, bases) to prevent unknown reactions.[10][11]

    • Keep the container securely sealed when not in use.

    • Store in secondary containment in a designated hazardous waste accumulation area.

• Sharps Cytotoxic Waste:

  • Items: Needles, syringes, contaminated Pasteur pipettes, and any broken glassware contaminated with casimiroin.

  • Container: Use a designated puncture-proof sharps container, typically yellow with a purple lid, labeled "Cytotoxic Sharps".[4][5]

  • Procedure:

    • Place sharps directly into the container immediately after use.

    • Do not recap needles.

    • Permanently seal the container when it is three-quarters full.

    • Store for pickup with other cytotoxic waste.

Emergency Protocol: Spill Management

Immediate and effective management of a casimiroin spill is essential to minimize contamination and exposure.

Caption: Step-by-step emergency response protocol for a casimiroin spill.

Concluding Summary: Non-Negotiable Principles

• Treat as Cytotoxic: Due to its biological activity and lack of comprehensive hazard data, always handle casimiroin and its waste with the highest level of caution.

• Segregate at Source: All casimiroin-contaminated waste must be segregated into designated solid, liquid, or sharps cytotoxic waste streams.

• Incineration is Mandatory: The only acceptable final disposal method is high-temperature incineration by a licensed professional service.

• Never Use Drains or General Trash: This compound must never enter the public sewer system or municipal landfill.

• Document Everything: Maintain accurate records of your hazardous waste inventory and disposal manifests as required by your institution and local regulations.

Adherence to these procedures is not merely a matter of regulatory compliance; it is a professional responsibility to protect ourselves, our colleagues, and the environment.

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